1-Nonanethiol

• CAS: 1455-21-6

Core Science & Biosynthesis

1-Nonanethiol physical properties

An In-depth Technical Guide to the Physical Properties of 1-Nonanethiol

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Nonanethiol (also known as n-nonyl mercaptan) is an organic thiol with the chemical formula CH₃(CH₂)₈SH.[1] It is a colorless to pale yellow liquid characterized by a strong, unpleasant odor.[2][3][4] This compound is of significant interest in various fields, including materials science for the formation of self-assembled monolayers on metal surfaces and as a germination stimulator.[5][6] A thorough understanding of its physical properties is crucial for its application in research and development, ensuring proper handling, storage, and integration into experimental and industrial processes. This guide provides a detailed overview of the core physical properties of 1-nonanethiol, methodologies for their determination, and the underlying molecular factors influencing these characteristics.

Data Presentation: Core Physical Properties

The quantitative physical properties of 1-nonanethiol are summarized in the table below for clear reference and comparison.

Property	Value	Units	Conditions
Molecular Weight	160.32	g/mol	-
Boiling Point	219 - 220	°C	760 mmHg
Melting Point	-21 to -20	°C	-
Density	0.840 - 0.842	g/mL	at 25 °C
Flash Point	78 - 79	°C	Closed Cup
Vapor Pressure	0.13 - 0.172	mmHg	at 25 °C
Refractive Index	1.455	n20/D	at 20 °C
Water Solubility	Insoluble / Very Poor	-	at 25 °C

[1][2][3][4][5][6][7][8][9][10][11][12]

Visualization of Influencing Factors

The physical properties of a substance are dictated by its molecular structure and the resulting intermolecular forces. The following diagram illustrates the logical relationships between the structural features of 1-nonanethiol and its key physical characteristics.

Caption: Factors influencing the physical properties of 1-nonanethiol.

Experimental Protocols

The accurate determination of physical properties is fundamental to chemical characterization. Below are detailed methodologies for measuring the key properties of liquid samples like 1-nonanethiol.

Boiling Point Determination (Micro-Reflux Method)

The boiling point is the temperature at which a liquid's vapor pressure equals the external pressure.[13][14] A micro-boiling point determination is suitable when only a small volume of the sample is available.[13][15]

• Apparatus: Small test tube, thermometer, capillary tube (sealed at one end), heating block or oil bath, stirrer.[15][16]

• Methodology:

  • Place approximately 0.5 mL of 1-nonanethiol into the small test tube.[15]

  • Insert the capillary tube into the test tube with its open end down.[16]

  • Position a thermometer so that its bulb is close to the capillary tube, ensuring the reading will be of the vapor temperature, not the liquid itself.[15]

  • Heat the apparatus gently. Initially, air trapped in the capillary tube will bubble out.[13]

  • Continue heating until a rapid and continuous stream of bubbles emerges from the capillary tube. This indicates the liquid has reached its boiling point.[13]

  • Stop heating and allow the apparatus to cool slowly.

  • The boiling point is the temperature at which the bubbling stops and the liquid is drawn back into the capillary tube.[13]

  • Repeat the measurement to ensure consistency.

Melting Point Determination (Capillary Method)

The melting point is the temperature at which a substance transitions from a solid to a liquid state.[17] For substances like 1-nonanethiol, which are liquid at room temperature, this requires cooling the sample until it solidifies.

• Apparatus: Capillary tube, melting point apparatus (e.g., Mel-Temp or Thiele tube), cooling bath (e.g., dry ice/acetone).[18][19]

• Methodology:

  • Dip a capillary tube into liquid 1-nonanethiol to draw a small amount (2-3 mm height) into the tube.

  • Freeze the sample by placing the capillary tube in a cooling bath until the liquid solidifies.

  • Place the capillary tube into the melting point apparatus.[17]

  • Begin heating slowly, at a rate of approximately 1-2 °C per minute, as the temperature approaches the expected melting point.[18][20]

  • Record the temperature at which the first droplet of liquid appears (onset of melting).

  • Record the temperature at which the entire solid has turned into a clear liquid (completion of melting). The range between these two temperatures is the melting range.[18] For a pure substance, this range is typically narrow.

Density Determination (Pycnometer or Graduated Cylinder Method)

Density is the mass of a substance per unit volume.[21][22] It can be determined gravimetrically using standard laboratory glassware.

• Apparatus: Electronic balance, graduated cylinder (10 mL or 25 mL) or a pycnometer for higher accuracy.[21][23]

• Methodology (using a graduated cylinder):

  • Measure the mass of a clean, dry graduated cylinder on an electronic balance and record it (m₁).[21]

  • Carefully add a specific volume of 1-nonanethiol (e.g., 10 mL) to the graduated cylinder. Read the volume from the bottom of the meniscus.[21][24]

  • Measure the combined mass of the graduated cylinder and the liquid (m₂).[21]

  • Calculate the mass of the liquid by subtracting the mass of the empty cylinder (mass = m₂ - m₁).

  • Calculate the density using the formula: Density = Mass / Volume.[22]

  • For higher precision, perform the measurement multiple times and average the results.[21] Using a pycnometer, which is a flask with a precisely known volume, follows a similar principle but yields more accurate results.[23]

Flash Point Determination (Closed-Cup Method)

The flash point is the lowest temperature at which a liquid can form an ignitable mixture in the air near its surface.[6] The closed-cup method is preferred for its safety and accuracy.

• Apparatus: A closed-cup flash point tester (e.g., Pensky-Martens or Tag Closed Tester).

• Methodology:

  • Place the 1-nonanethiol sample into the test cup of the apparatus.

  • Close the lid and begin heating the sample at a slow, constant rate.

  • At regular temperature intervals, apply an ignition source (a small flame) through an opening in the lid.

  • The flash point is the lowest temperature at which the application of the ignition source causes the vapors above the liquid to ignite with a brief flash.

  • It is crucial to perform this experiment in a well-ventilated fume hood due to the flammability and noxious odor of the thiol.

Solubility Determination (Qualitative Method)

Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.[25] For 1-nonanethiol, its solubility in water is a key property.

• Apparatus: Test tubes, spatula or dropper, distilled water.[25]

• Methodology:

  • Add a known volume of the solvent (e.g., 5 mL of distilled water) to a test tube.[26]

  • Add a small, measured amount of 1-nonanethiol (e.g., 0.1 mL) to the test tube.

  • Stopper the test tube and shake vigorously for 1-2 minutes.[25]

  • Allow the mixture to stand and observe.

  • If the 1-nonanethiol forms a separate layer or the solution is cloudy/emulsified, it is considered insoluble or poorly soluble.[2][26] If it disappears completely to form a clear solution, it is soluble. 1-nonanethiol is known to be insoluble in water.[10] This procedure can be repeated with other solvents (e.g., ethanol, chloroform) to determine its solubility profile.[5]

References

• 1. 1-NONANETHIOL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 2. 1-Nonanethiol | C9H20S | CID 15077 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. nonyl mercaptan, 1455-21-6 [thegoodscentscompany.com]
• 4. echemi.com [echemi.com]
• 5. 1-Nonanethiol｜lookchem [lookchem.com]
• 6. 1-Nonanethiol 99 1455-21-6 [sigmaaldrich.com]
• 7. 1-nonanethiol [stenutz.eu]
• 8. 1-壬硫醇 99% | Sigma-Aldrich [sigmaaldrich.com]
• 9. chembk.com [chembk.com]
• 10. CDC - NIOSH Pocket Guide to Chemical Hazards - 1-Nonanethiol [cdc.gov]
• 11. 1-Nonanethiol [webbook.nist.gov]
• 12. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 13. uomus.edu.iq [uomus.edu.iq]
• 14. cdn.juniata.edu [cdn.juniata.edu]
• 15. chem.ucalgary.ca [chem.ucalgary.ca]
• 16. byjus.com [byjus.com]
• 17. westlab.com [westlab.com]
• 18. chem.ucalgary.ca [chem.ucalgary.ca]
• 19. SSERC | Melting point determination [sserc.org.uk]
• 20. chem.libretexts.org [chem.libretexts.org]
• 21. Experiments to determine density of liquid apparatus method calculation density bottle burette measuring cylinder balance IGCSE/GCSE Physics revision notes [docbrown.info]
• 22. weissman.baruch.cuny.edu [weissman.baruch.cuny.edu]
• 23. mt.com [mt.com]
• 24. chem.libretexts.org [chem.libretexts.org]
• 25. Measuring Solubility | Secondaire | Alloprof [alloprof.qc.ca]
• 26. education.com [education.com]

1-Nonanethiol CAS number 1455-21-6

An In-depth Technical Guide to 1-Nonanethiol (CAS: 1455-21-6) for Researchers and Drug Development Professionals

Introduction

1-Nonanethiol, also known as n-nonyl mercaptan, is a long-chain alkanethiol that has garnered significant interest in various scientific and technological fields. Its molecular structure, consisting of a nine-carbon alkyl chain and a terminal thiol (-SH) group, allows it to form highly ordered, self-assembled monolayers (SAMs) on noble metal surfaces, particularly gold. This property makes it a valuable tool in surface functionalization, nanotechnology, and the development of drug delivery systems. This guide provides a comprehensive overview of the chemical and physical properties of 1-nonanethiol, detailed experimental protocols for its key applications, and a summary of its safety and handling information.

Chemical and Physical Properties

1-Nonanethiol is a colorless liquid with a characteristic strong and unpleasant odor.[1] Its key physical and chemical properties are summarized in the tables below.

Table 1: General and Physical Properties

Property	Value	Reference
CAS Number	1455-21-6	[1][2]
Molecular Formula	C9H20S	[1]
Molecular Weight	160.32 g/mol	[1][2]
Appearance	Colorless liquid	[1]
Odor	Strong, unpleasant	[1]
Density	0.842 g/mL at 25 °C	[2][3][4]
Melting Point	-21 °C	[1]
Boiling Point	220 °C	[1][2][3]
Flash Point	79 °C (174.2 °F) - closed cup	[2][3]
Solubility	Insoluble in water.[1] Soluble in ethanol (B145695), chloroform (B151607) (sparingly), and methanol (B129727) (slightly).[5]
Vapor Pressure	0.13 mmHg	[1]
Refractive Index	n20/D 1.455	[2][3][4]

Table 2: Chemical Identifiers and Spectral Data

Identifier/Data	Value	Reference
IUPAC Name	Nonane-1-thiol	[1]
Synonyms	n-Nonyl mercaptan, 1-Mercaptononane, Nonylthiol	[1][2]
InChI	InChI=1S/C9H20S/c1-2-3-4-5-6-7-8-9-10/h10H,2-9H2,1H3	[2][6]
SMILES	CCCCCCCCCS	[2][3][4]
¹H NMR Spectra	Available	[1]
¹³C NMR Spectra	Available	[1]
GC-MS	Available	[1]
Kovats Retention Index	Standard non-polar: 1219, 1218; Semi-standard non-polar: 1233; Standard polar: 1470	[1]

Key Applications and Experimental Protocols

The primary applications of 1-nonanethiol stem from its ability to form robust and well-ordered self-assembled monolayers on gold surfaces. This has significant implications in nanotechnology, biosensor development, and surface chemistry.

Formation of Self-Assembled Monolayers (SAMs) on Gold

1-Nonanethiol spontaneously forms a dense, quasi-crystalline monolayer on gold surfaces through the strong affinity of the sulfur atom for gold.[7] The alkyl chains then align and pack closely due to van der Waals interactions, resulting in a highly ordered film.

This protocol outlines the steps for preparing a 1-nonanethiol SAM on a gold-coated substrate.

Materials:

• 1-Nonanethiol (CAS 1455-21-6)

• Gold-coated substrate (e.g., gold-coated glass slide or silicon wafer)

• 200-proof ethanol

• Tweezers

• Glass or polypropylene (B1209903) containers with sealable caps

• Dry nitrogen gas

• Sonicator

Procedure:

• Substrate Cleaning:

  • Thoroughly clean the gold substrate to remove any organic contaminants. A common method is to use a piranha solution (a 3:1 mixture of concentrated sulfuric acid and 30% hydrogen peroxide). EXTREME CAUTION: Piranha solution is highly corrosive and reacts violently with organic materials. Handle with appropriate personal protective equipment in a fume hood.

  • Alternatively, UV/ozone treatment for 15-20 minutes can be used.[4]

  • Rinse the cleaned substrate copiously with deionized water and then with absolute ethanol.

  • Dry the substrate under a gentle stream of dry nitrogen gas.

• Solution Preparation:

  • Prepare a 1 mM solution of 1-nonanethiol in absolute ethanol in a clean glass or polypropylene container.

  • Sonicate the solution for 5-10 minutes to ensure the thiol is fully dissolved.[6]

• Self-Assembly:

  • Immediately immerse the freshly cleaned and dried gold substrate into the 1-nonanethiol solution.[2][6] Handle the substrate with clean tweezers.

  • To minimize oxidation, reduce the headspace above the solution and backfill the container with dry nitrogen gas before sealing.[2]

  • Allow the self-assembly to proceed for 18-24 hours at room temperature in a dark, vibration-free environment to ensure the formation of a well-ordered monolayer.[1][4]

• Rinsing and Drying:

  • After the incubation period, remove the substrate from the thiol solution with tweezers.

  • Rinse the substrate thoroughly with absolute ethanol to remove any non-chemisorbed 1-nonanethiol molecules.[4]

  • Place the rinsed substrate in a container with fresh ethanol and sonicate for 1-3 minutes to remove any remaining physisorbed molecules.[2][6]

  • Perform a final rinse with ethanol.

  • Dry the substrate under a gentle stream of dry nitrogen gas.[2][6][4]

• Storage:

  • Store the SAM-modified substrate in a clean, dry environment, such as a desiccator, until further use.[4] For long-term storage, place in a container backfilled with nitrogen.[2]

Experimental workflow for the formation of a 1-nonanethiol self-assembled monolayer on a gold substrate.

Synthesis of 1-Nonanethiol Capped Gold Nanoparticles

1-Nonanethiol can be used as a capping agent to stabilize gold nanoparticles (AuNPs) during and after their synthesis. The thiol group binds strongly to the gold surface, preventing aggregation and allowing for control over particle size and dispersibility in various solvents. The Turkevich method is a widely used approach for synthesizing gold nanoparticles, where a gold salt is reduced by sodium citrate (B86180).[8][9] This protocol adapts the Turkevich method for the synthesis of 1-nonanethiol capped AuNPs.

This protocol describes a one-step synthesis of 1-nonanethiol stabilized gold nanoparticles.

Materials:

• Tetrachloroauric (III) acid (HAuCl₄)

• Sodium citrate dihydrate

• 1-Nonanethiol (CAS 1455-21-6)

• Deionized water (18 MΩ·cm)

• Ethanol

• Heating mantle with magnetic stirring

• Condenser

Procedure:

• Preparation of Gold Solution:

  • In a clean round-bottom flask, prepare a 0.01% (w/v) solution of HAuCl₄ in deionized water. For example, add 10 mg of HAuCl₄ to 100 mL of deionized water.

  • Heat the solution to a rolling boil while stirring vigorously. Attach a condenser to the flask to prevent solvent evaporation.

• Reduction of Gold Ions:

  • While the gold solution is boiling, quickly add a 1% (w/v) solution of sodium citrate. A typical volume ratio is 1 mL of citrate solution for every 20 mL of gold solution.

  • Continue to heat and stir the solution. The color will change from a pale yellow to gray, then to a deep red or burgundy, indicating the formation of gold nanoparticles.[9] This process usually takes about 15-30 minutes.

  • After the color change is complete, continue boiling for another 15 minutes, then remove the flask from the heat and allow it to cool to room temperature with continued stirring.

• Capping with 1-Nonanethiol:

  • Prepare a dilute solution of 1-nonanethiol in ethanol (e.g., 10 mM).

  • Once the gold nanoparticle solution has cooled, add the 1-nonanethiol solution dropwise while stirring. The amount of thiol to add will depend on the desired surface coverage and the concentration of nanoparticles. A molar excess of thiol to gold is typically used.

  • Continue stirring the mixture at room temperature for at least 12 hours to allow for the formation of a stable thiol monolayer on the nanoparticle surface.

• Purification:

  • The 1-nonanethiol capped gold nanoparticles can be purified from excess reagents by centrifugation.

  • Transfer the solution to centrifuge tubes and spin at a speed sufficient to pellet the nanoparticles (this will depend on the particle size).

  • Discard the supernatant and resuspend the nanoparticle pellet in a suitable solvent, such as ethanol.

  • Repeat the centrifugation and resuspension steps two to three more times to ensure complete removal of unreacted reagents.

• Characterization:

  • The synthesized nanoparticles can be characterized using techniques such as UV-Vis spectroscopy (to observe the surface plasmon resonance peak, typically around 520 nm for spherical AuNPs), transmission electron microscopy (TEM) for size and morphology analysis, and dynamic light scattering (DLS) for size distribution.

Workflow for the synthesis of 1-nonanethiol capped gold nanoparticles.

Safety and Handling

1-Nonanethiol is a hazardous substance and should be handled with appropriate safety precautions.

Table 3: Hazard Information

Hazard	Description	Reference
GHS Pictograms	[2]
Signal Word	Warning	[2][3]
Hazard Statements	H315: Causes skin irritation. H319: Causes serious eye irritation. H335: May cause respiratory irritation.	[2][3]
Precautionary Statements	P261, P264, P271, P280, P302+P352, P305+P351+P338	[2][3]

Handling and Storage:

• Handle in a well-ventilated area or in a fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.[10]

• Avoid contact with skin, eyes, and clothing.[10]

• Keep away from heat, sparks, and open flames as it is a combustible liquid.[1][10]

• Store in a tightly closed container in a cool, dry, and well-ventilated area.[10]

• Store separately from strong oxidizing agents, strong acids, and strong bases.[11]

First Aid Measures:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Get immediate medical attention.[10]

• Skin Contact: Get medical aid. Flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes.[10]

• Inhalation: Remove from exposure and move to fresh air immediately. If breathing is difficult, give oxygen. Get medical aid.[10]

• Ingestion: Do NOT induce vomiting. If conscious and alert, rinse mouth and drink 2-4 cupfuls of milk or water. Get immediate medical aid.[10]

Conclusion

1-Nonanethiol is a versatile chemical compound with significant applications in materials science and nanotechnology, primarily due to its ability to form high-quality self-assembled monolayers on gold surfaces. This property allows for the precise control of surface chemistry, which is critical for the development of advanced materials, biosensors, and drug delivery platforms. While its handling requires adherence to strict safety protocols, the experimental procedures for its application are well-established and reproducible. This guide provides the foundational knowledge and practical protocols for researchers and professionals to effectively and safely utilize 1-nonanethiol in their work.

References

• 1. if.tugraz.at [if.tugraz.at]
• 2. Preparing Self-Assembled Monolayers [sigmaaldrich.com]
• 3. youtube.com [youtube.com]
• 4. benchchem.com [benchchem.com]
• 5. 1-Nonanethiol | C9H20S | CID 15077 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. mdpi.com [mdpi.com]
• 10. openbiotechnologyjournal.com [openbiotechnologyjournal.com]
• 11. pubs.acs.org [pubs.acs.org]

1-Nonanethiol: A Technical Guide for Researchers

An In-depth Technical Guide on the Core Properties and Applications of 1-Nonanethiol for Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a comprehensive overview of 1-nonanethiol, a long-chain alkanethiol that has garnered significant interest in various scientific and industrial fields, including materials science and drug development. Its ability to form well-defined self-assembled monolayers (SAMs) on noble metal surfaces makes it a valuable tool for surface functionalization, biosensor development, and studying molecular-level interactions.

Core Properties of 1-Nonanethiol

1-Nonanethiol, also known as n-nonyl mercaptan, is a colorless to pale yellow liquid with a characteristic strong odor. Its fundamental properties are summarized in the table below, providing a quick reference for researchers.

Property	Value
Molecular Formula	C9H20S
Molecular Weight	160.32 g/mol
CAS Number	1455-21-6
Density	0.842 g/mL at 25 °C
Boiling Point	220 °C
Melting Point	-20 °C
Flash Point	79 °C (174.2 °F) - closed cup
Refractive Index	n20/D 1.455
Solubility	Insoluble in water; soluble in organic solvents like ethanol (B145695), ether, and chloroform.

Synthesis and Purification

While specific, detailed industrial synthesis protocols for 1-nonanethiol are proprietary, a common laboratory-scale synthesis route for alkanethiols involves the reaction of the corresponding alkyl halide with a sulfur source. One established method is the reaction of 1-bromononane (B48978) with thiourea, followed by hydrolysis of the resulting isothiouronium salt.

Purification of 1-nonanethiol is typically achieved through distillation under reduced pressure. The purity can be assessed using standard analytical techniques such as gas chromatography (GC) and nuclear magnetic resonance (NMR) spectroscopy.

Applications in Research and Drug Development

The primary application of 1-nonanethiol in research and drug development stems from its ability to form highly ordered self-assembled monolayers (SAMs) on gold and other noble metal surfaces. These SAMs provide a versatile platform for:

• Biosensor Development: The functionalization of SAMs with specific biomolecules (e.g., antibodies, enzymes) allows for the creation of highly sensitive and selective biosensors for detecting drug-target interactions or disease biomarkers.

• Drug Delivery Systems: Gold nanoparticles functionalized with 1-nonanethiol and other thiolated molecules are being investigated for targeted drug delivery. The alkyl chain length of 1-nonanethiol can influence the stability and drug-loading capacity of these nanoparticles.

• Controlled Cell Adhesion Studies: By creating patterned surfaces with SAMs of 1-nonanethiol alongside cell-adhesive molecules, researchers can precisely control cell attachment and growth. This is valuable for studying cellular responses to drug candidates and for developing more physiologically relevant cell-based assays.

• High-Throughput Screening (HTS): SAMs can be used to create microarrays for immobilizing drug candidates, facilitating the high-throughput screening of compound libraries against specific biological targets.

Experimental Protocol: Formation of 1-Nonanethiol Self-Assembled Monolayers on Gold

This protocol outlines the steps for preparing a 1-nonanethiol SAM on a gold-coated substrate, a common procedure in many research applications.

Materials:

• Gold-coated substrates (e.g., glass slides or silicon wafers)

• 1-Nonanethiol (99% purity or higher)

• Anhydrous ethanol (200 proof)

• Deionized (DI) water

• Clean glass vials with caps

• Tweezers

• Nitrogen gas source

Procedure:

• Substrate Cleaning:

  • Thoroughly rinse the gold substrate with DI water.

  • Rinse with anhydrous ethanol.

  • Dry the substrate under a gentle stream of high-purity nitrogen gas.

  • Use the cleaned substrate immediately to prevent contamination.

• Thiol Solution Preparation:

  • In a clean glass vial, prepare a 1 mM solution of 1-nonanethiol in anhydrous ethanol. For example, add the appropriate amount of 1-nonanethiol to 10 mL of ethanol.

• Self-Assembly:

  • Immerse the clean, dry gold substrate into the 1-nonanethiol solution. Ensure the entire gold surface is submerged.

  • Incubate the substrate in the solution for 18-24 hours at room temperature. This allows for the formation of a well-ordered and densely packed monolayer.

• Rinsing and Drying:

  • After incubation, carefully remove the substrate from the thiol solution using clean tweezers.

  • Rinse the substrate thoroughly with copious amounts of fresh anhydrous ethanol to remove any non-covalently bound thiol molecules.

  • Dry the substrate again under a gentle stream of nitrogen gas.

• Storage:

  • Store the prepared SAM-coated substrate in a clean, dry, and inert environment (e.g., a desiccator or under a nitrogen atmosphere) until further use.

Visualizing the Experimental Workflow

The following diagram illustrates the key steps in the formation of a 1-nonanethiol self-assembled monolayer.

1-Nonanethiol structure and formula

An In-depth Technical Guide to 1-Nonanethiol: Structure, Properties, and Applications

Overview of 1-Nonanethiol

1-Nonanethiol, also known as n-nonyl mercaptan, is a straight-chain alkanethiol with a nine-carbon backbone.[1][2] It is a colorless to pale yellow liquid recognized by a characteristic strong, unpleasant odor.[3][4] The key feature of its molecular structure is the thiol (-SH) functional group, which dictates its chemical reactivity and utility. This thiol group exhibits a strong affinity for the surfaces of noble metals, particularly gold, leading to the spontaneous formation of highly ordered, self-assembled monolayers (SAMs).[5][6] This property makes 1-Nonanethiol a critical component in surface science, nanotechnology, and materials science, with significant implications for drug development, biosensing, and microelectronics.[6][7]

Chemical Structure and Formula

The structure of 1-Nonanethiol consists of a nine-carbon alkyl chain attached to a sulfhydryl (thiol) group.

• Molecular Formula : C₉H₂₀S[1][3][8]

• Condensed Structural Formula : CH₃(CH₂)₈SH[3]

• IUPAC Name : Nonane-1-thiol[1][3]

• SMILES : CCCCCCCCCS[3]

• InChI : InChI=1S/C9H20S/c1-2-3-4-5-6-7-8-9-10/h10H,2-9H2,1H3[1][3]

• InChIKey : ZVEZMVFBMOOHAT-UHFFFAOYSA-N[1][3]

Physicochemical Properties

The physical and chemical properties of 1-Nonanethiol are summarized in the table below. It is a combustible liquid and is generally insoluble in water but miscible with many organic solvents like alcohols and ethers.[3][4]

Property	Value	Reference(s)
CAS Number	1455-21-6	[1][3]
Molar Mass	160.32 g/mol	[1][3]
Appearance	Colorless to pale yellow liquid with a characteristic odor	[3][4][9]
Density	0.842 g/mL at 25 °C	[2]
Boiling Point	220 °C	[3]
Melting Point	-20 °C to -21 °C	[3][4]
Flash Point	79 °C (174.2 °F) - closed cup
Vapor Pressure	0.13 mmHg	[3]
Refractive Index	n20/D 1.455
Solubility	Insoluble in water; Soluble in chloroform (B151607) and methanol (B129727) (slightly)	[3][10]

Synthesis and Reactivity

Synthesis

1-Nonanethiol can be synthesized via several standard methods in organic chemistry. A common laboratory-scale preparation involves the reaction of 1-bromononane (B48978) with thiourea, followed by hydrolysis. This two-step process provides a reliable route to the desired alkanethiol.

Reactivity

The chemistry of 1-Nonanethiol is dominated by its thiol group.

• Oxidation : It is sensitive to air and can be oxidized to form the corresponding disulfide (dinonyl disulfide).[4]

• Acidity : The thiol proton is weakly acidic (pKa ≈ 10.5).[10]

• Reactivity with Metals : It reacts readily with noble metal surfaces, most notably gold, to form a strong gold-thiolate covalent bond (Au-S).[6] This interaction is the driving force for the formation of self-assembled monolayers.

• Incompatibilities : 1-Nonanethiol reacts violently with strong oxidizing agents, strong acids, strong bases, and alkali metals.[9][11]

Applications in Research and Drug Development

The primary application of 1-Nonanethiol in research is its use as a molecular building block for the creation of Self-Assembled Monolayers (SAMs). SAMs are highly ordered molecular films that form spontaneously when a suitable substrate (e.g., a gold-coated slide) is exposed to a dilute solution of the thiol.[12][13]

• Surface Functionalization : SAMs of 1-Nonanethiol create a well-defined, hydrophobic surface. This can be used to control surface energy, wettability, and adhesion.

• Biosensors : By using mixed SAMs containing 1-Nonanethiol and other functionalized thiols (e.g., those with carboxyl or amine terminal groups), surfaces can be designed to selectively bind proteins, DNA, or other biomolecules, forming the basis of highly sensitive biosensors.

• Drug Delivery : Nanoparticles functionalized with 1-Nonanethiol and other ligands can be used in drug delivery systems. The alkyl chains can form a hydrophobic layer that encapsulates a drug, while other functional groups can be used for targeting specific cells or tissues.

• Microelectronics and Patterning : SAMs are used as ultrathin resist layers in soft lithography techniques like microcontact printing.

Experimental Protocol: Formation of a 1-Nonanethiol SAM on Gold

This protocol details the standard procedure for preparing a high-quality 1-Nonanethiol SAM on a gold-coated substrate in a solution phase.[12][13][14]

Reagents and Materials

• Gold-coated substrate (e.g., gold-on-glass or gold-on-silicon)

• 1-Nonanethiol (≥95% purity)

• 200-proof ethanol (B145695) (absolute, anhydrous)

• Clean glass or polypropylene (B1209903) containers with sealable caps (B75204) (e.g., scintillation vials)

• Tweezers for substrate handling

• Dry nitrogen gas source

• Sonicator

• Calibrated micropipettes and analytical balance

Workflow Visualization

Caption: Experimental workflow for the formation of a 1-Nonanethiol self-assembled monolayer.

Detailed Procedure

Step 1: Substrate Preparation (Cleaning) A pristine gold surface is critical for the formation of a high-quality SAM. The substrate should be cleaned immediately before use.

• Thoroughly rinse the gold substrate with ethanol.

• Dry the substrate under a stream of dry nitrogen.

• For optimal cleaning, treat the surface with UV-Ozone or an oxygen plasma cleaner for 5-10 minutes to remove organic contaminants. Alternative for robust substrates: Immerse in piranha solution (3:1 mixture of concentrated H₂SO₄ and 30% H₂O₂) for 5-10 minutes. Extreme caution is required with piranha solution as it is highly corrosive and reacts violently with organic materials.

• Rinse copiously with deionized water, followed by ethanol, and dry with nitrogen.

Step 2: Thiol Solution Preparation

• Work in a clean environment, preferably a fume hood, to avoid contamination.[12]

• Prepare a 1 to 10 mM solution of 1-Nonanethiol in absolute ethanol. For example, to make 10 mL of a 1 mM solution, add 18.6 µL of 1-Nonanethiol (density ≈ 0.842 g/mL) to 10 mL of ethanol.

• Vortex or gently agitate the solution until the thiol is completely dissolved.

Step 3: The Self-Assembly Process

• Using clean tweezers, immediately immerse the cleaned gold substrate into a container filled with the prepared thiol solution.[12][13]

• Ensure the entire gold surface is submerged. To minimize oxidation and contamination, use a container with minimal headspace.[12]

• Backfill the container with dry nitrogen gas, seal it tightly (e.g., with a cap and Parafilm®), and store it in a dark, vibration-free location at room temperature.[12][13]

• Allow the self-assembly to proceed for 24 to 48 hours. Longer immersion times typically result in more ordered and densely packed monolayers.[12][13]

Step 4: Rinsing and Post-Treatment

• After the incubation period, carefully remove the substrate from the thiol solution using tweezers.

• Immediately rinse the substrate thoroughly with a stream of fresh, pure ethanol for 15-30 seconds to remove any non-covalently bound (physisorbed) thiol molecules from the surface.[12]

• To further ensure a clean monolayer, place the substrate in a beaker of fresh ethanol and sonicate for 1-3 minutes.[12][13]

• Perform a final rinse with ethanol.

Step 5: Drying

• Gently dry the substrate with a stream of dry, high-purity nitrogen gas.

• The substrate, now coated with a 1-Nonanethiol SAM, is ready for analysis or further functionalization. Store in a clean, dry environment, such as a desiccator or petri dish.[12]

References

• 1. 1-Nonanethiol [webbook.nist.gov]
• 2. 1-nonanethiol [stenutz.eu]
• 3. 1-Nonanethiol | C9H20S | CID 15077 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1-Nonanethiol Supplier & Manufacturer | Factory Price [dimethyl-disulfide.net]
• 5. Self-assembled alkanethiol monolayers on gold surfaces: resolving the complex structure at the interface by STM - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 6. diva-portal.org [diva-portal.org]
• 7. nonyl mercaptan, 1455-21-6 [thegoodscentscompany.com]
• 8. 1-Nonanethiol [webbook.nist.gov]
• 9. ICSC 1620 - 1-NONANETHIOL [inchem.org]
• 10. 1-Nonanethiol One Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 11. 1-NONANETHIOL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 12. Preparing Self-Assembled Monolayers [sigmaaldrich.com]
• 13. researchgate.net [researchgate.net]
• 14. if.tugraz.at [if.tugraz.at]

An In-depth Technical Guide to the Synthesis and Purification of 1-Nonanethiol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis and purification of 1-nonanethiol, a valuable organosulfur compound utilized in various fields, including materials science and drug development. This document details established synthetic methodologies, including the use of alkyl halides and alcohols as starting materials. Furthermore, it outlines purification techniques and analytical methods for the characterization of the final product. Experimental protocols, quantitative data, and visual diagrams of synthetic pathways are presented to facilitate a thorough understanding of the core concepts.

Introduction

1-Nonanethiol (also known as 1-nonyl mercaptan) is a straight-chain alkyl thiol with the chemical formula CH₃(CH₂)₈SH.[1] Its characteristic thiol group imparts unique chemical properties, making it a versatile building block in organic synthesis and a key component in the formation of self-assembled monolayers (SAMs) on metal surfaces. The ability to reliably synthesize and purify 1-nonanethiol is crucial for its application in nanotechnology, surface chemistry, and the development of thiol-based pharmaceuticals. This guide provides an in-depth exploration of the primary synthetic routes and purification strategies for obtaining high-purity 1-nonanethiol.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 1-nonanethiol is presented in Table 1.

Table 1: Physical and Chemical Properties of 1-Nonanethiol

Property	Value
Molecular Formula	C₉H₂₀S[2]
Molecular Weight	160.32 g/mol [2]
Appearance	Colorless liquid with a characteristic unpleasant odor[2]
Boiling Point	220 °C at 760 mmHg[2]
Melting Point	-21 °C[2]
Density	0.840 g/cm³ at 25 °C[2]
Flash Point	79 °C (174.2 °F)[3]
Solubility	Insoluble in water[2]
Refractive Index (n²⁰/D)	1.455[1]
CAS Number	1455-21-6[2]

Synthesis of 1-Nonanethiol

Several synthetic strategies can be employed to prepare 1-nonanethiol. The choice of method often depends on the availability and cost of starting materials, desired purity, and scalability of the reaction. The most common approaches start from either 1-bromononane (B48978) or 1-nonanol.

Synthesis from 1-Bromononane

A prevalent and reliable method for the synthesis of 1-nonanethiol involves the nucleophilic substitution of 1-bromononane with a sulfur-containing nucleophile. Two primary variations of this method are the use of thiourea (B124793) followed by hydrolysis, and the reaction with a thioacetate (B1230152) salt followed by hydrolysis.

This two-step procedure is a classic and effective method for preparing primary thiols from alkyl halides.[4] It involves the formation of a stable S-alkylisothiouronium salt, which is subsequently hydrolyzed under basic conditions to yield the thiol. A general workflow for this synthesis is depicted below.

Figure 1: Synthesis of 1-Nonanethiol from 1-Bromononane via an Isothiouronium Salt.

A detailed experimental protocol, adapted from the synthesis of a similar long-chain thiol, n-dodecyl mercaptan, is provided below.[5]

Experimental Protocol 3.1.1:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine 1-bromononane (0.5 mol), thiourea (0.5 mol), and 250 mL of 95% ethanol (B145695).

• Isothiouronium Salt Formation: Heat the mixture to reflux and maintain for 3 hours.[5]

• Hydrolysis: After cooling, add a solution of sodium hydroxide (B78521) (0.75 mol) in 300 mL of water to the reaction mixture.

• Second Reflux: Heat the mixture to reflux for an additional 2 hours, during which the 1-nonanethiol will separate as an oily layer.[5]

• Workup: Separate the layers. Acidify the aqueous layer with dilute sulfuric acid and extract with benzene. Combine the organic layers, wash with water, and dry over anhydrous sodium sulfate.

• Purification: Remove the solvent under reduced pressure. The crude 1-nonanethiol can then be purified by vacuum distillation.

Quantitative Data (for the analogous n-dodecyl mercaptan synthesis):

Parameter	Value	Reference
Yield	79-83%	[5]

An alternative to the thiourea method involves the reaction of 1-bromononane with a thioacetate salt (e.g., potassium thioacetate) to form S-nonyl thioacetate. This intermediate is then hydrolyzed to yield 1-nonanethiol. This method can offer improved yields and avoids the use of thiourea.[6][7]

Figure 2: Synthesis of 1-Nonanethiol from 1-Bromononane via a Thioacetate Intermediate.

Experimental Protocol 3.1.2 (General Procedure):

• Thioacetate Formation: Dissolve 1-bromononane in a suitable solvent such as ethanol or DMF. Add potassium thioacetate and heat the mixture to reflux until the reaction is complete (monitored by TLC or GC).

• Workup: Cool the reaction mixture, filter off any inorganic salts, and remove the solvent under reduced pressure to obtain crude S-nonyl thioacetate.

• Hydrolysis: Dissolve the crude S-nonyl thioacetate in ethanol. Add a solution of sodium hydroxide in water and reflux for 2 hours.

• Purification: Cool the mixture, neutralize with acid, and extract the product with a suitable organic solvent. Wash the organic layer, dry, and concentrate. Purify the resulting 1-nonanethiol by vacuum distillation.

Quantitative Data (Microwave-assisted one-pot synthesis of various thiols from alkyl halides):

Parameter	Value	Reference
Isolated Yield	> 90%	[7]
Purity (by GC/MS)	~97.5%	[7]

Synthesis from 1-Nonanol

1-Nonanol is another readily available starting material for the synthesis of 1-nonanethiol.[8] This conversion can be achieved through several methods, most notably the Mitsunobu reaction or by converting the alcohol to a good leaving group (e.g., a tosylate) followed by nucleophilic substitution.

The Mitsunobu reaction allows for the direct conversion of a primary alcohol to a thioester in a single step with inversion of configuration (though not relevant for the achiral 1-nonanol).[9][10] The alcohol is activated by a combination of a phosphine (B1218219) (typically triphenylphosphine) and an azodicarboxylate (such as diethyl azodicarboxylate, DEAD, or diisopropyl azodicarboxylate, DIAD). Thioacetic acid can be used as the nucleophile to form the thioacetate intermediate, which is then hydrolyzed.

Figure 3: Synthesis of 1-Nonanethiol from 1-Nonanol via the Mitsunobu Reaction.

Experimental Protocol 3.2.1 (General Procedure):

• Reaction Setup: Dissolve 1-nonanol, triphenylphosphine (B44618), and thioacetic acid in an anhydrous aprotic solvent (e.g., THF or toluene) under an inert atmosphere.

• Mitsunobu Reaction: Cool the solution in an ice bath and slowly add DEAD or DIAD dropwise. Allow the reaction to warm to room temperature and stir until completion.

• Workup: Concentrate the reaction mixture and purify the crude S-nonyl thioacetate by column chromatography to remove triphenylphosphine oxide and the hydrazide byproduct.

• Hydrolysis and Purification: Hydrolyze the purified thioacetate as described in Protocol 3.1.2 and purify the resulting 1-nonanethiol by vacuum distillation.

Purification of 1-Nonanethiol

Crude 1-nonanethiol obtained from the synthetic procedures described above typically requires purification to remove unreacted starting materials, byproducts, and residual solvents. The primary method for purifying liquid thiols like 1-nonanethiol is vacuum distillation.

Vacuum Distillation

Vacuum distillation is employed to purify compounds that have high boiling points at atmospheric pressure or are susceptible to decomposition at elevated temperatures.[11][12] By reducing the pressure, the boiling point of the compound is lowered, allowing for a safer and more efficient distillation.

Experimental Protocol 4.1 (General Procedure):

• Apparatus Setup: Assemble a vacuum distillation apparatus, ensuring all glassware is free of cracks and all joints are properly greased and sealed to maintain a good vacuum. A Claisen adapter is recommended to minimize bumping.

• Crude Product: Place the crude 1-nonanethiol in the distillation flask with a magnetic stir bar.

• Vacuum Application: Gradually apply vacuum to the system.

• Heating: Once a stable vacuum is achieved, begin to heat the distillation flask.

• Fraction Collection: Collect the fraction that distills at the expected boiling point for the given pressure. The boiling point of 1-nonanethiol at reduced pressure can be estimated using a nomograph.

Table 2: Estimated Boiling Points of 1-Nonanethiol at Reduced Pressures

Pressure (mmHg)	Estimated Boiling Point (°C)
39	165-169 (for n-dodecyl mercaptan)[5]
2	125-126 (for 9-bromo-1-nonanol)[13]

Note: The provided boiling points are for analogous compounds and serve as an estimation. The actual boiling point of 1-nonanethiol under vacuum should be determined experimentally.

Characterization of 1-Nonanethiol

The identity and purity of the synthesized 1-nonanethiol should be confirmed using standard analytical techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for assessing the purity of volatile compounds like 1-nonanethiol. The gas chromatogram will indicate the number of components in the sample, with the area of the peak corresponding to 1-nonanethiol being a measure of its purity. The mass spectrum provides structural information, which should be consistent with the molecular weight and fragmentation pattern of 1-nonanethiol.[4][14][15]

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR and ¹³C NMR spectroscopy are essential for confirming the chemical structure of 1-nonanethiol. The chemical shifts and coupling patterns should be consistent with the expected structure.[2][16]

Expected ¹H NMR Spectral Data (in CDCl₃):

• A triplet corresponding to the -SH proton.

• A multiplet for the -CH₂- group adjacent to the sulfur atom.

• A complex multiplet for the other methylene (B1212753) (-CH₂-) groups in the alkyl chain.

• A triplet for the terminal methyl (-CH₃) group.

Expected ¹³C NMR Spectral Data (in CDCl₃):

• Distinct signals for each of the nine carbon atoms in the nonyl chain, with the carbon attached to the sulfur atom appearing at a characteristic chemical shift.

Safety and Handling

1-Nonanethiol is a combustible liquid and is irritating to the eyes, skin, and respiratory system.[3] It has a strong, unpleasant odor. All handling should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn.[3] Store in a cool, well-ventilated area away from oxidizing agents.

Conclusion

This technical guide has outlined the primary synthetic routes for the preparation of 1-nonanethiol from readily available starting materials, 1-bromononane and 1-nonanol. Detailed experimental protocols, based on established chemical literature, have been provided to facilitate the practical synthesis of this important thiol. Furthermore, purification by vacuum distillation and characterization by GC-MS and NMR spectroscopy have been discussed. By following the procedures and safety precautions outlined in this guide, researchers can confidently synthesize and purify high-quality 1-nonanethiol for their specific applications.

References

• 1. dev.spectrabase.com [dev.spectrabase.com]
• 2. 1-Nonanethiol | C9H20S | CID 15077 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. researchgate.net [researchgate.net]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Thieme E-Books & E-Journals [thieme-connect.de]
• 7. terra-docs.s3.us-east-2.amazonaws.com [terra-docs.s3.us-east-2.amazonaws.com]
• 8. 1-Nonanol - Wikipedia [en.wikipedia.org]
• 9. Mitsunobu Reaction [organic-chemistry.org]
• 10. Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Vacuum distillation - Wikipedia [en.wikipedia.org]
• 12. Purification [chem.rochester.edu]
• 13. 9-Bromo-1-nonanol 95 55362-80-6 [sigmaaldrich.com]
• 14. Quantification of Polyfunctional Thiols in Wine by HS-SPME-GC-MS Following Extractive Alkylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. JP2014211433A - Quantification method of thiol compound and sulfide compound - Google Patents [patents.google.com]
• 16. dev.spectrabase.com [dev.spectrabase.com]

An In-depth Technical Guide to the Safety of 1-Nonanethiol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety information for 1-nonanethiol, compiled from various Safety Data Sheets (SDS). It is intended to equip laboratory personnel with the necessary knowledge to handle this chemical safely.

Chemical and Physical Properties

1-Nonanethiol is a colorless liquid with a strong, unpleasant odor.[1][2] It is a combustible liquid and its vapors can form explosive mixtures with air above its flash point.[1][3] It is insoluble in water.[1][3]

Table 1: Physical and Chemical Properties of 1-Nonanethiol

Property	Value	Source(s)
Molecular Formula	C9H20S	[3][4]
Molecular Weight	160.32 g/mol	[1][3]
Appearance	Colorless to yellow liquid with a stench	[1][2][3]
Boiling Point	220 °C	[1][3]
Melting Point	-20 °C to -21 °C	[1]
Flash Point	78 °C to 79 °C (closed cup)	[1][3]
Density	0.840 - 0.842 g/cm³ at 25 °C	[1][4]
Vapor Density	5.5 (air = 1)	[1][3]
Vapor Pressure	0.13 - 0.172 mmHg at 25 °C	[1][4]
Solubility in Water	Insoluble	[1][3][5]
Refractive Index	n20/D 1.455	[4]

Hazard Identification and GHS Classification

1-Nonanethiol is classified as a hazardous substance. The primary hazards are skin, eye, and respiratory irritation.[1][3][6]

Table 2: GHS Hazard Classification for 1-Nonanethiol

Hazard Class	Hazard Category	Hazard Statement	Source(s)
Skin Corrosion/Irritation	2	H315: Causes skin irritation	[1]
Serious Eye Damage/Eye Irritation	2A	H319: Causes serious eye irritation	[1][7]
Specific Target Organ Toxicity (Single Exposure)	3 (Respiratory tract irritation)	H335: May cause respiratory irritation	[1]
Flammable Liquids	4	H227: Combustible liquid	[7]

Toxicology and Health Effects

Exposure to 1-nonanethiol can occur through inhalation, ingestion, and skin or eye contact.[2][5][6] Symptoms of exposure may include irritation to the eyes, skin, nose, and throat, as well as weakness, cyanosis, increased respiration, nausea, drowsiness, headache, and vomiting.[2][5][6] The target organs for this chemical are the eyes, skin, respiratory system, blood, and central nervous system.[2][5]

Table 3: Potential Health Effects of 1-Nonanethiol

Exposure Route	Acute Effects	Chronic Effects	Source(s)
Inhalation	Causes respiratory tract irritation, which may lead to delayed pulmonary edema. High concentrations can cause central nervous system depression and asphyxiation.	Effects may be delayed.	[3]
Skin Contact	Causes skin irritation and may lead to dermatitis.	Effects may be delayed.	[3]
Eye Contact	Causes serious eye irritation, and may result in chemical conjunctivitis and corneal damage.	Effects may be delayed.	[3]
Ingestion	May cause gastrointestinal irritation with nausea, vomiting, and diarrhea.	Effects may be delayed.	[3]

Experimental Protocols

Detailed experimental protocols for determining the physical, chemical, and toxicological properties of 1-nonanethiol are not available in the provided Safety Data Sheets. These studies are typically conducted following standardized guidelines from organizations such as the OECD, ASTM, or ISO, which are not cited in the source documents.

Safe Handling and Storage

Proper handling and storage procedures are crucial to minimize the risks associated with 1-nonanethiol.

Handling:

• Wash hands thoroughly after handling.[3]

• Avoid contact with eyes, skin, and clothing.[3]

• Use only in a well-ventilated area or under a chemical fume hood.[3]

• Keep away from heat, sparks, and open flames.[3][8]

• All equipment used when handling the product must be grounded to prevent static discharge.[1][2]

Storage:

• Store in a tightly closed container in a cool, dry, and well-ventilated area.[3]

• Keep away from incompatible substances such as strong oxidants, strong bases, and strong acids.[1]

• Recommended storage temperature is 2-8°C.[9]

Emergency Procedures

First Aid Measures:

Caption: First aid procedures for different exposure routes to 1-nonanethiol.

Firefighting Measures:

1-Nonanethiol is a combustible liquid.[1][7] Vapors are heavier than air and may travel to a source of ignition and flash back.[2][3] Containers may explode when heated.[2][3]

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[1][2][6]

• Unsuitable Extinguishing Media: Avoid aiming straight or solid streams directly onto the product.[1][2]

• Specific Hazards: During a fire, irritating and highly toxic gases such as sulfur oxides and carbon monoxide may be generated.[2][3]

• Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective gear.[3]

Caption: Recommended fire extinguishing media based on the scale of the fire.

Accidental Release Measures:

• Personal Precautions: Eliminate all ignition sources.[1][2] Wear appropriate personal protective equipment.[6]

• Environmental Precautions: Prevent entry into waterways, sewers, basements, or confined areas.[1][2]

• Methods for Containment and Cleaning Up: For small spills, absorb with an inert material like sand or earth and transfer to a suitable container for disposal.[1][2] For large spills, dike the area to prevent spreading.[1] A vapor-suppressing foam may be used to reduce vapors.[1][2]

Personal Protective Equipment (PPE)

The use of appropriate PPE is essential to prevent exposure to 1-nonanethiol.

References

• 1. 1-Nonanethiol | C9H20S | CID 15077 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-NONANETHIOL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. chembk.com [chembk.com]
• 5. CDC - NIOSH Pocket Guide to Chemical Hazards - 1-Nonanethiol [cdc.gov]
• 6. echemi.com [echemi.com]
• 7. canbipharm.com [canbipharm.com]
• 8. fishersci.com [fishersci.com]
• 9. 1-Nonanethiol 99 1455-21-6 [sigmaaldrich.com]

An In-depth Technical Guide to the Physicochemical Properties of 1-Nonanethiol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the boiling and melting points of 1-nonanethiol, including its other key physical properties. It details standardized experimental protocols for the determination of these characteristics and includes logical workflows for property determination.

Physicochemical Data of 1-Nonanethiol

1-Nonanethiol is a colorless to pale yellow liquid with a characteristic strong, unpleasant odor.[1][2][3] It is a member of the thiol class of organic compounds, which are distinguished by the presence of a sulfhydryl (-SH) group.[4] Due to the low electronegativity difference between sulfur and hydrogen, S-H bonds exhibit less hydrogen bonding compared to the O-H bonds in alcohols.[4][5] This results in lower boiling points and reduced solubility in polar solvents for thiols relative to alcohols of similar molecular weight.[4]

Summary of Quantitative Data

The physical properties of 1-nonanethiol are summarized in the table below for easy reference and comparison.

Property	Value	Conditions	Reference(s)
Boiling Point	220 °C	at 760 mmHg	[1][2][6][7]
219-220 °C	at 760 mmHg	[3]
Melting Point	-20 °C	[1][7]
-20.1 °C	[2][6]
-21 °C	[1][2][8]
Density	0.840 g/cm³	at 25 °C	[1][2][8]
0.842 g/mL	[7]
Flash Point	78 °C (174 °F)	Closed Cup	[1][3][6]
Vapor Pressure	0.13 mmHg	[1][2]
0.172 mmHg	at 25 °C	[3][6]
Molecular Weight	160.32 g/mol	[1][9]
Water Solubility	Insoluble	[1][8]
6.543 mg/L	at 25 °C (estimated)	[3]

Experimental Protocols for Physical Property Determination

Accurate determination of boiling and melting points is crucial for substance identification and purity assessment.[10] Pure crystalline compounds typically exhibit a sharp melting point range of 0.5-1.0°C, whereas impurities can depress the melting point and broaden the range.[10]

Melting Point Determination

A common and effective method for determining the melting point of a solid is through the use of a Mel-Temp apparatus or a similar heated metal block device.

Methodology:

• Sample Preparation: A small amount of the crystalline solid is finely ground and packed into a capillary tube to a height of 2-3 mm.

• Apparatus Setup: The capillary tube is placed in the heating block of the apparatus.

• Initial Determination: A rapid heating rate is used to get an approximate melting point range. This helps in saving time for subsequent, more accurate measurements.

• Accurate Determination: The apparatus is allowed to cool. A new sample is then heated slowly, at a rate of approximately 2°C per minute, as the temperature approaches the estimated melting point.[10]

• Observation: The temperature at which the first drop of liquid appears is recorded as the beginning of the melting range. The temperature at which the entire sample becomes liquid is the end of the range.

Boiling Point Determination (Thiele Tube Method)

The Thiele tube method is a convenient technique for determining the boiling point of a liquid, especially with small sample volumes (less than 0.5 mL).[11]

Methodology:

• Sample Preparation: The liquid sample is added to a small test tube (Durham tube) to about half-full. A capillary tube, sealed at one end, is placed inside the test tube with the open end down.[11]

• Apparatus Setup: The test tube assembly is attached to a thermometer using a rubber band, ensuring the sample is level with the thermometer bulb. This entire setup is then clamped and immersed in a Thiele tube containing a high-boiling point oil (e.g., mineral oil).[11]

• Heating: The side arm of the Thiele tube is gently heated. The design of the tube allows for the circulation of the oil, ensuring uniform heating.[11]

• Observation: As the temperature rises, dissolved air will first exit the capillary tube. Upon reaching the boiling point, a continuous and rapid stream of bubbles will emerge from the capillary tube.[11]

• Measurement: Heating is discontinued. As the apparatus cools, the rate of bubbling will slow down. The boiling point is the temperature at which the liquid is drawn back into the capillary tube.[11] This is the point where the vapor pressure of the substance equals the atmospheric pressure.

Logical and Experimental Workflows

The following diagrams illustrate the logical and experimental workflows for determining the physical properties of a substance like 1-nonanethiol.

Caption: Logical workflow for substance identification.

Caption: Experimental workflow for boiling point determination.

Caption: Experimental workflow for melting point determination.

References

• 1. 1-Nonanethiol | C9H20S | CID 15077 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. echemi.com [echemi.com]
• 3. nonyl mercaptan, 1455-21-6 [thegoodscentscompany.com]
• 4. Thiol [chemeurope.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. 1-Nonanethiol｜lookchem [lookchem.com]
• 7. 1-nonanethiol [stenutz.eu]
• 8. 1-NONANETHIOL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 9. 1-Nonanethiol [webbook.nist.gov]
• 10. chem.ucalgary.ca [chem.ucalgary.ca]
• 11. chem.libretexts.org [chem.libretexts.org]

A Comprehensive Technical Guide to the Solubility of 1-Nonanethiol

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the solubility characteristics of 1-nonanethiol in a variety of common laboratory solvents. Understanding the solubility of this long-chain alkanethiol is crucial for its application in diverse fields, including materials science, organic synthesis, and the development of novel therapeutic agents. This document presents both quantitative and qualitative solubility data, detailed experimental methodologies for solubility determination, and a logical workflow for assessing solubility.

Core Concepts in 1-Nonanethiol Solubility

1-Nonanethiol (C_9H_{20}S) is an organosulfur compound characterized by a nine-carbon alkyl chain and a terminal thiol (-SH) group. Its solubility is primarily governed by the principle of "like dissolves like." The long, nonpolar hydrocarbon tail dictates its affinity for nonpolar solvents, where it can readily participate in van der Waals interactions. Conversely, the weakly polar thiol group offers limited capacity for hydrogen bonding, resulting in low solubility in highly polar solvents like water.[1] Thiols, in general, exhibit less hydrogen bonding compared to their alcohol counterparts, leading to lower water solubility.[2]

Quantitative and Qualitative Solubility Data

The following tables summarize the available solubility data for 1-nonanethiol and its close homolog, 1-octanethiol, which serves as a valuable proxy for predicting the solubility of 1-nonanethiol in a broader range of solvents. Due to the nonpolar nature of its long alkyl chain, 1-nonanethiol is expected to be miscible with many nonpolar organic solvents.

Table 1: Solubility of 1-Nonanethiol (C_9H_{20}S)

Solvent Class	Solvent	Chemical Formula	Solubility	Temperature (°C)
Polar Protic	Water	H₂O	6.543 mg/L (estimated)	25
Methanol	CH₃OH	Slightly Soluble	Not Specified
Ethanol	C₂H₅OH	Soluble	Not Specified
Polar Aprotic	Chloroform	CHCl₃	Sparingly Soluble	Not Specified
Nonpolar	Alcohol	-	Soluble	Not Specified
Benzene	C₆H₆	Soluble	Not Specified
Hexane	C₆H₁₄	Soluble	Not Specified

Table 2: Quantitative Solubility of 1-Octanethiol (C_8H_{18}S) at 25°C[3]

This data is provided as a strong indicator of the expected solubility behavior of 1-Nonanethiol.

Solvent	Chemical Formula	Solubility (g/L)
Acetone	C₃H₆O	4657.01
Acetonitrile	C₂H₃N	1469.8
n-Butanol	C₄H₁₀O	3285.05
Cyclohexane	C₆H₁₂	5233.98
Diethyl Ether	(C₂H₅)₂O	7038.92
Dimethyl Sulfoxide (DMSO)	(CH₃)₂SO	3153.21
Ethanol	C₂H₅OH	2359.72
Ethyl Acetate	C₄H₈O₂	2857.72
n-Hexane	C₆H₁₄	3185.57
Methanol	CH₃OH	1296.05
Tetrahydrofuran (THF)	C₄H₈O	10369.43
Toluene	C₇H₈	1825.21

Experimental Protocols for Solubility Determination

The following is a generalized protocol for determining the solubility of a liquid substance like 1-nonanethiol in various solvents. This method is a composite of standard laboratory practices and principles outlined in guidelines such as the OECD Test Guideline 105 for water solubility.

Objective: To determine the solubility of 1-nonanethiol in a given solvent at a specified temperature.

Materials:

• 1-Nonanethiol (high purity)

• Selected solvents (analytical grade)

• Volumetric flasks and pipettes

• Analytical balance

• Thermostatically controlled shaker or water bath

• Centrifuge

• Gas chromatograph with a suitable detector (e.g., FID or SCD) or other appropriate analytical instrument

• Syringes and filters (if necessary)

Procedure: Flask Method (for solubilities > 10⁻² g/L)

• Preparation of the Test Solution:

  • Add an excess amount of 1-nonanethiol to a known volume of the solvent in a volumetric flask. The excess is crucial to ensure that a saturated solution is achieved.

  • Seal the flask to prevent solvent evaporation.

• Equilibration:

  • Place the flask in a thermostatically controlled shaker or water bath set to the desired temperature (e.g., 25°C).

  • Agitate the mixture for a sufficient period to allow it to reach equilibrium. A preliminary test can determine the necessary time, but 24-48 hours is typical for many organic compounds.

• Phase Separation:

  • After equilibration, allow the mixture to stand at the test temperature to permit the separation of undissolved 1-nonanethiol.

  • If a stable emulsion forms or if separation is slow, centrifuge the mixture at a controlled temperature.

• Sample Analysis:

  • Carefully withdraw a known volume of the clear, saturated supernatant.

  • Prepare a series of standard solutions of 1-nonanethiol in the same solvent with known concentrations.

  • Analyze the saturated solution and the standard solutions using a calibrated analytical method, such as gas chromatography.

  • Construct a calibration curve from the standard solutions and determine the concentration of 1-nonanethiol in the saturated sample.

• Data Reporting:

  • Express the solubility in appropriate units, such as g/L, mg/mL, or mol/L, and report the temperature at which the measurement was made.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for determining the solubility of an organic compound.

Caption: A flowchart of the experimental workflow for determining the solubility of a compound.

References

• 1. Alcohols, Phenols, Thiols, and Ethers [chem.latech.edu]
• 2. Thiol - Wikipedia [en.wikipedia.org]
• 3. scent.vn [scent.vn]

An In-depth Technical Guide to the Spectroscopic Data of 1-Nonanethiol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key spectroscopic data for 1-nonanethiol (C₉H₂₀S), a long-chain alkanethiol. The information presented herein is essential for the identification, characterization, and quality control of this compound in research and development settings. This document covers Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS), offering both quantitative data and detailed experimental protocols.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique for elucidating the molecular structure of 1-nonanethiol by providing detailed information about the hydrogen (¹H) and carbon-¹³ (¹³C) atomic nuclei.

The ¹H NMR spectrum of 1-nonanethiol is characterized by signals corresponding to the protons of the alkyl chain and the thiol group. The following table summarizes the predicted chemical shifts (δ) and multiplicities for 1-nonanethiol in a standard deuterated solvent like CDCl₃.

Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity	Integration
CH₃ (C9)	~ 0.88	Triplet (t)	3H
(CH₂)₆ (C3-C8)	~ 1.27	Multiplet (m)	12H
CH₂ (C2)	~ 1.58	Quintet (p)	2H
SH (C1)	~ 1.36	Triplet (t)	1H
CH₂-S (C1)	~ 2.52	Quartet (q)	2H

Note: The chemical shift of the thiol proton (SH) can be variable and may appear as a broad singlet depending on concentration, solvent, and temperature. The multiplicity is also dependent on the rate of proton exchange.

The ¹³C NMR spectrum provides information on the carbon framework of the 1-nonanethiol molecule. All carbon atoms in the nonyl chain are chemically non-equivalent and thus produce distinct signals.

Carbon Assignment	Chemical Shift (δ, ppm)
C9	~ 14.1
C8	~ 22.7
C7	~ 31.9
C6	~ 29.5
C5	~ 29.3
C4	~ 29.2
C3	~ 28.4
C2	~ 34.1
C1	~ 24.7

Sample Preparation:

• Accurately weigh approximately 10-20 mg of 1-nonanethiol.

• Dissolve the sample in approximately 0.6-0.7 mL of deuterated chloroform (B151607) (CDCl₃) containing 0.03% (v/v) tetramethylsilane (B1202638) (TMS) as an internal standard.

• Transfer the solution to a 5 mm NMR tube.

Instrumentation and Data Acquisition:

• Spectrometer: A 400 MHz (or higher) NMR spectrometer.

• ¹H NMR Acquisition:

  • Pulse Program: Standard single-pulse sequence.

  • Acquisition Time: 2-3 seconds.

  • Relaxation Delay: 1-2 seconds.

  • Number of Scans: 16-32.

  • Spectral Width: 0-15 ppm.

• ¹³C NMR Acquisition:

  • Pulse Program: Proton-decoupled single-pulse sequence.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: 1024-4096 (due to the low natural abundance of ¹³C).

  • Spectral Width: 0-220 ppm.

Data Processing:

• Apply a Fourier transform to the acquired Free Induction Decay (FID).

• Phase correct the resulting spectrum.

• Calibrate the chemical shift scale using the TMS signal at 0.00 ppm.

• Integrate the signals in the ¹H NMR spectrum.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation. For 1-nonanethiol, the key characteristic absorptions are from the S-H and C-H bonds.

The following table summarizes the main absorption bands observed in the FTIR spectrum of 1-nonanethiol.[1]

Wavenumber (cm⁻¹)	Vibrational Mode	Intensity
2955 - 2850	C-H stretch (alkyl)	Strong
2570	S-H stretch (thiol)	Weak
1465	C-H bend (CH₂)	Medium
1378	C-H bend (CH₃)	Medium
722	C-H rock (-(CH₂)n-)	Medium-Weak

Sample Preparation (Attenuated Total Reflectance - ATR):

• Ensure the ATR crystal (e.g., diamond or zinc selenide) is clean by wiping it with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

• Record a background spectrum of the empty ATR accessory.

• Place a small drop of neat 1-nonanethiol liquid directly onto the ATR crystal to cover its surface.

Instrumentation and Data Acquisition:

• Spectrometer: A Fourier Transform Infrared (FTIR) spectrometer equipped with an ATR accessory.

• Spectral Range: 4000 - 400 cm⁻¹.

• Resolution: 4 cm⁻¹.

• Number of Scans: 16-32 scans are typically co-added to improve the signal-to-noise ratio.

Data Processing:

• The instrument software automatically ratios the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

• Perform baseline correction and peak picking to identify the wavenumbers of the absorption maxima.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of 1-nonanethiol, which is crucial for its identification and structural confirmation.

The electron ionization (EI) mass spectrum of 1-nonanethiol shows a molecular ion peak (M⁺) and several characteristic fragment ions.[2]

m/z (mass-to-charge ratio)	Proposed Fragment Ion	Relative Intensity
160	[C₉H₂₀S]⁺ (Molecular Ion)	Low
127	[M - SH]⁺	Moderate
61	[CH₂=SH]⁺	High
56	[C₄H₈]⁺	High
43	[C₃H₇]⁺	High
41	[C₃H₅]⁺	Base Peak

Note: The molecular ion peak for thiols can be weak due to facile fragmentation.

Sample Introduction and Ionization:

• Introduce a dilute solution of 1-nonanethiol in a volatile solvent (e.g., methanol (B129727) or hexane) into the mass spectrometer via Gas Chromatography (GC-MS) for separation and purification before analysis.

• Utilize Electron Ionization (EI) at a standard energy of 70 eV.

Instrumentation and Data Acquisition:

• Mass Spectrometer: A GC-MS system equipped with a quadrupole or time-of-flight (TOF) mass analyzer.

• GC Conditions:

  • Column: A non-polar capillary column (e.g., DB-5ms).

  • Injector Temperature: 250 °C.

  • Oven Program: Start at 50 °C, hold for 2 minutes, then ramp to 250 °C at 10 °C/min.

• MS Conditions:

  • Ion Source Temperature: 230 °C.

  • Mass Range: Scan from m/z 35 to 350.

Data Analysis:

• Identify the molecular ion peak corresponding to the molecular weight of 1-nonanethiol (160.32 g/mol ).[2]

• Analyze the fragmentation pattern to identify characteristic neutral losses (e.g., loss of •SH) and stable fragment ions.

• Compare the obtained spectrum with a reference library spectrum (e.g., NIST) for confirmation.[2]

Spectroscopic Analysis Workflow

The following diagram illustrates the logical workflow for the comprehensive spectroscopic characterization of a 1-nonanethiol sample.

Caption: Workflow for the spectroscopic characterization of 1-nonanethiol.

References

• 1. 1-Nonanethiol | C9H20S | CID 15077 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-Nonanethiol [webbook.nist.gov]

A Technical Guide to 1-Nonanethiol for Researchers and Drug Development Professionals

An in-depth examination of 1-Nonanethiol, including its commercial suppliers, physicochemical properties, and critical applications in surface functionalization for biological research and nanomedicine.

Introduction

1-Nonanethiol (CH₃(CH₂)₈SH) is a long-chain alkanethiol widely utilized in scientific research and drug development for its ability to form well-ordered self-assembled monolayers (SAMs) on noble metal surfaces, particularly gold. This property allows for the precise control of surface chemistry, making it an invaluable tool for creating tailored interfaces for a variety of biological applications. These applications range from fundamental studies of cell-surface interactions to the development of advanced drug delivery systems and biosensors. This technical guide provides a comprehensive overview of 1-Nonanethiol, including its commercial availability, key properties, and detailed protocols for its use in forming SAMs and functionalizing nanoparticles.

Commercial Suppliers and Physicochemical Properties

A variety of chemical suppliers offer 1-Nonanethiol with different purity grades to suit various research needs. The choice of supplier and purity will depend on the specific application, with higher purity grades being essential for creating well-defined and reproducible surface modifications.

Commercial Availability

The following table summarizes the offerings for 1-Nonanethiol from several prominent commercial suppliers. Prices are subject to change and may vary based on institutional agreements and quantity.

Supplier	Purity	Available Quantities	Price (USD)
Sigma-Aldrich (Merck)	95%	5g	~$74.50
99%	250mg	~$315.00
Thermo Scientific (Alfa Aesar)	98%	5g, 25g	~ $43.60 (5g), ~$ 142.00 (25g)
TCI America	>98.0%	25mL, 250mL	Contact for pricing
Ambeed	98%	1g, 25g	~ $15.00 (1g), ~$ 210.00 (25g)
American Custom Chemicals Corporation	95%	250mg	~$796.17
TRC	Not specified	500mg, 2.5g	~ $45.00 (500mg), ~$ 70.00 (2.5g)

Physicochemical Properties

1-Nonanethiol is a colorless to pale yellow liquid with a characteristic strong odor.[1][2] Its key physical and chemical properties are summarized in the table below.

Property	Value
Molecular Formula	C₉H₂₀S
Molecular Weight	160.32 g/mol [3]
CAS Number	1455-21-6[3]
Density	0.842 g/mL at 25 °C[3]
Boiling Point	220 °C[3]
Melting Point	-20.1 °C[1]
Flash Point	79 °C (174.2 °F)[3]
Refractive Index (n20/D)	1.455[3]
Solubility	Insoluble in water; soluble in chloroform (B151607) and methanol (B129727) (slightly)[1]

Applications in Research and Drug Development

The primary application of 1-Nonanethiol stems from its ability to form robust and well-organized self-assembled monolayers on gold and other noble metal surfaces.[4] This bottom-up approach to surface functionalization provides a powerful platform for a variety of applications in biological research and drug development.

Self-Assembled Monolayers (SAMs) for Cell Signaling Studies

While 1-Nonanethiol is not a direct participant in cellular signaling pathways, SAMs created from it and other alkanethiols are instrumental in studying these pathways. By creating surfaces with controlled chemical and physical properties, researchers can investigate how the cellular microenvironment influences cell behavior and signaling.

For instance, by patterning a gold surface with regions of hydrophobic 1-Nonanethiol SAMs and regions of hydrophilic or cell-adhesive SAMs (e.g., those terminated with oligo(ethylene glycol) or peptides), one can control where cells attach and spread.[5][6][7] This spatial control allows for the study of how cell shape and adhesion affect signaling pathways related to proliferation, differentiation, and apoptosis. This technique is particularly useful for studying mechanotransduction, the process by which cells convert mechanical stimuli into biochemical signals.

The workflow for using patterned SAMs to study cell signaling typically involves surface patterning, protein adsorption to specific regions, and subsequent cell seeding and analysis.

Workflow for studying cell signaling using patterned SAMs.

Functionalization of Nanoparticles for Drug Delivery

1-Nonanethiol and other alkanethiols are used to functionalize the surface of nanoparticles, such as gold nanoparticles (AuNPs), to enhance their stability, biocompatibility, and drug-loading capacity. The hydrophobic alkyl chains of 1-Nonanethiol can embed within lipid-based drug delivery vehicles like liposomes, while the thiol group can anchor the structure to a gold nanoparticle core.

This surface modification can improve the pharmacokinetic profile of the drug delivery system, leading to longer circulation times and better targeting to diseased tissues. While 1-Nonanethiol itself is not typically the active targeting ligand, it can be co-assembled with other functionalized thiols that present targeting moieties or drug molecules.

The general process for creating functionalized nanoparticles for drug delivery involves the synthesis of the nanoparticle core, followed by surface modification with 1-Nonanethiol and other functional ligands, and finally loading of the therapeutic agent.

Workflow for nanoparticle functionalization for drug delivery.

Experimental Protocols

Preparation of 1-Nonanethiol Self-Assembled Monolayers on Gold

This protocol describes the standard procedure for forming a 1-Nonanethiol SAM on a gold-coated substrate.

Materials:

• Gold-coated substrate (e.g., glass slide or silicon wafer with a thin layer of evaporated gold)

• 1-Nonanethiol

• Anhydrous ethanol (B145695)

• Piranha solution (7:3 mixture of concentrated H₂SO₄ and 30% H₂O₂) - EXTREME CAUTION IS ADVISED

• Clean glass container with a cap

• Tweezers

• Nitrogen gas source

Procedure:

• Substrate Cleaning:

  • Immerse the gold-coated substrate in piranha solution for 5-10 minutes to remove any organic contaminants. Warning: Piranha solution is extremely corrosive and reacts violently with organic materials. Handle with extreme care in a fume hood with appropriate personal protective equipment (PPE).

  • Rinse the substrate thoroughly with deionized water and then with ethanol.

  • Dry the substrate under a stream of nitrogen gas.

• SAM Formation:

  • Prepare a 1 mM solution of 1-Nonanethiol in anhydrous ethanol in a clean glass container.

  • Immerse the cleaned and dried gold substrate into the 1-Nonanethiol solution.

  • Purge the container with nitrogen gas to minimize oxidation, then seal the container.

  • Allow the self-assembly to proceed for 12-24 hours at room temperature.

• Rinsing and Drying:

  • Remove the substrate from the thiol solution with clean tweezers.

  • Rinse the substrate thoroughly with copious amounts of ethanol to remove any non-chemisorbed thiol molecules.

  • Dry the substrate under a stream of nitrogen gas.

  • The functionalized substrate is now ready for use or characterization.

Experimental workflow for SAM formation.

Functionalization of Gold Nanoparticles with 1-Nonanethiol

This protocol provides a general method for the functionalization of pre-synthesized gold nanoparticles with 1-Nonanethiol via ligand exchange.

Materials:

• Aqueous solution of citrate-stabilized gold nanoparticles (AuNPs)

• 1-Nonanethiol

• Ethanol

• Centrifuge and centrifuge tubes

Procedure:

• Thiol Solution Preparation:

  • Prepare a solution of 1-Nonanethiol in ethanol. The concentration will depend on the concentration and size of the AuNPs and should be optimized for the specific system. A molar excess of thiol is typically used.

• Ligand Exchange:

  • Add the ethanolic solution of 1-Nonanethiol to the aqueous solution of citrate-stabilized AuNPs with vigorous stirring.

  • Continue to stir the mixture for several hours (e.g., 4-12 hours) at room temperature to allow for the exchange of the citrate (B86180) ligands with the 1-Nonanethiol.

• Purification:

  • Transfer the solution to centrifuge tubes.

  • Centrifuge the solution at a speed and for a duration sufficient to pellet the functionalized AuNPs. This will depend on the size of the nanoparticles.

  • Carefully remove the supernatant, which contains excess thiol and displaced citrate ligands.

  • Resuspend the nanoparticle pellet in a suitable solvent (e.g., ethanol or chloroform, depending on the desired final dispersion).

  • Repeat the centrifugation and resuspension steps 2-3 times to ensure complete removal of unbound thiol.

• Characterization:

  • Characterize the 1-Nonanethiol-functionalized AuNPs using techniques such as UV-Vis spectroscopy (to observe the shift in the surface plasmon resonance peak), dynamic light scattering (DLS) (to measure the hydrodynamic diameter), and transmission electron microscopy (TEM) (to assess the size and morphology of the nanoparticle core).

Conclusion

1-Nonanethiol is a versatile and powerful tool for researchers and drug development professionals. Its ability to form well-defined self-assembled monolayers on gold surfaces provides a straightforward method for controlling surface properties at the nanoscale. This capability has significant implications for studying cell signaling, developing novel drug delivery systems, and constructing advanced biosensors. By understanding the properties of 1-Nonanethiol and mastering the techniques for its application, researchers can unlock new possibilities in the fields of biointerfacial science and nanomedicine.

References

• 1. 1-Nonanethiol, 98%, Thermo Scientific 5 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.fi]
• 2. 1-Nonanethiol | C9H20S | CID 15077 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1-Nonanethiol 99 1455-21-6 [sigmaaldrich.com]
• 4. 1-Nonanethiol｜lookchem [lookchem.com]
• 5. Controlling cell attachment on contoured surfaces with self-assembled monolayers of alkanethiolates on gold - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. sites.bu.edu [sites.bu.edu]
• 7. bpb-us-e1.wpmucdn.com [bpb-us-e1.wpmucdn.com]

Navigating the Nuances of 1-Nonanethiol Purity: A Technical Guide for Researchers

For Immediate Release

WEST BROMWICH, UK – December 16, 2025 – In the intricate landscape of scientific research and pharmaceutical development, the purity of chemical reagents is a cornerstone of reliable and reproducible results. This technical guide delves into the critical aspect of purity for commercially available 1-nonanethiol (CAS 1455-21-6), a versatile alkanethiol utilized in applications ranging from self-assembled monolayers to drug delivery systems. This document provides a comprehensive overview of available purity levels, analytical methodologies for verification, and guidance on selecting the appropriate grade for specific research needs.

Commercial Purity Levels of 1-Nonanethiol

1-Nonanethiol is offered by various chemical suppliers in several purity grades. The selection of a particular grade is contingent upon the sensitivity of the intended application to impurities. Higher purity grades are essential for applications where trace contaminants could significantly impact experimental outcomes, such as in surface chemistry and nanoparticle functionalization. For less sensitive applications, such as in some bulk synthesis processes, a technical grade may be sufficient.

A summary of commercially available purity levels from prominent suppliers is presented below:

Purity Level	Supplier Examples	Typical Applications
≥99%	Sigma-Aldrich[1][2][3][4]	Self-assembled monolayers (SAMs), nanoparticle functionalization, sensitive organic synthesis, drug delivery research.
≥98%	Alfa Aesar, Ambeed	General research and development, organic synthesis, formulation studies.
≥95%	Sigma-Aldrich, American Custom Chemicals Corporation	Preparative chemistry, less sensitive synthetic applications.
Technical Grade (ca. 75%)	Acros Organics (as per MSDS)	Industrial applications, less critical manufacturing processes.

Unveiling Impurities: Analytical Approaches to Purity Verification

The verification of 1-nonanethiol purity is predominantly accomplished through two primary analytical techniques: Gas Chromatography-Mass Spectrometry (GC-MS) and quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy. Each method offers unique advantages in identifying and quantifying the principal component and any associated impurities.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for separating volatile compounds and identifying them based on their mass-to-charge ratio and fragmentation patterns. For 1-nonanethiol, GC-MS can effectively separate the parent compound from potential impurities such as its corresponding disulfide (dinonyl disulfide), residual starting materials from synthesis (e.g., 1-nonanol or 1-bromononane), and other isomeric or structurally related thiols.

Illustrative Experimental Protocol for GC-MS Analysis:

• Instrumentation: A standard gas chromatograph coupled to a mass spectrometer.

• Column: A non-polar capillary column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness), is suitable for separating alkanethiols and their derivatives.

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Injection: A small volume (e.g., 1 µL) of a diluted sample in a volatile solvent (e.g., dichloromethane (B109758) or ethyl acetate) is injected in split mode.

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes.

  • Ramp: Increase to 250°C at a rate of 10°C/minute.

  • Final hold: 250°C for 5 minutes.

• Mass Spectrometer: Operated in electron ionization (EI) mode with a scan range of m/z 40-400.

Data Analysis: The purity is determined by calculating the peak area percentage of 1-nonanethiol relative to the total area of all detected peaks in the chromatogram. The mass spectrum of the main peak should be consistent with the known fragmentation pattern of 1-nonanethiol, and any other peaks can be identified by library matching or interpretation of their mass spectra. A common impurity to monitor for is the disulfide, which will have a higher retention time and a characteristic molecular ion peak.

Quantitative ¹H NMR (qNMR) Spectroscopy

Quantitative ¹H NMR provides a direct and highly accurate method for determining the purity of a substance by comparing the integral of a specific proton signal from the analyte to that of a certified internal standard of known concentration.[5] This technique is particularly valuable as it is non-destructive and can provide structural information about impurities.

Illustrative Experimental Protocol for Quantitative ¹H NMR:

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Sample Preparation:

  • Accurately weigh a precise amount of the 1-nonanethiol sample into an NMR tube.

  • Add a precise volume of a deuterated solvent (e.g., CDCl₃) containing a known concentration of a certified internal standard. A suitable internal standard should have a simple spectrum with signals that do not overlap with the analyte's signals (e.g., maleic acid, 1,4-dinitrobenzene).

• Acquisition Parameters:

  • Pulse Angle: A 90° pulse should be calibrated and used.

  • Relaxation Delay (d1): A sufficiently long relaxation delay (e.g., 5 times the longest T₁ of both the analyte and the internal standard) is crucial for accurate quantification. For alkanethiols, a d1 of 30 seconds is a conservative starting point.

  • Number of Scans: A sufficient number of scans should be acquired to achieve a good signal-to-noise ratio.

• Data Processing:

  • Apply appropriate phasing and baseline correction to the spectrum.

  • Integrate a well-resolved proton signal of 1-nonanethiol (e.g., the triplet corresponding to the -CH₂-SH protons) and a signal from the internal standard.

Purity Calculation: The purity of the 1-nonanethiol sample can be calculated using the following formula:

Purity (%) = (I_analyte / N_analyte) * (N_standard / I_standard) * (MW_analyte / m_analyte) * (m_standard / MW_standard) * Purity_standard

Where:

• I = Integral value

• N = Number of protons for the integrated signal

• MW = Molecular weight

• m = mass

• Purity_standard = Purity of the internal standard

Visualizing Workflows and Applications

To further aid researchers, the following diagrams illustrate the typical workflow for purity assessment and the relationship between 1-nonanethiol purity and its applications.

Purity Assessment Workflow for 1-Nonanethiol.

Guide to 1-Nonanethiol Purity and Applications.

Conclusion

The purity of 1-nonanethiol is a critical parameter that directly influences the outcome of research and development activities. Researchers, scientists, and drug development professionals are encouraged to carefully consider the purity requirements of their specific applications and to verify the purity of their materials using appropriate analytical techniques such as GC-MS and qNMR. This guide provides a foundational understanding of the commercially available purity levels and the methodologies to confirm them, empowering users to make informed decisions and ensure the integrity of their scientific work.

References

• 1. Gas chromatographic method for the quantitative assay of alkane thiol S-methyltransferase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. 1-Nonanethiol 99 1455-21-6 [sigmaaldrich.com]
• 4. 1-Nonanethiol 99 1455-21-6 [sigmaaldrich.com]
• 5. Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for 1-Nonanethiol in Self-Assembled Monolayer (SAM) Formation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Self-assembled monolayers (SAMs) are highly ordered molecular assemblies that spontaneously form on a substrate. Alkanethiols on gold are a widely studied SAM system due to the strong, stable interaction between the sulfur headgroup and the gold surface.[1] This process allows for the creation of well-defined surfaces with tailored chemical and physical properties.

1-Nonanethiol, a nine-carbon chain alkanethiol, is a versatile molecule for forming hydrophobic, well-ordered SAMs on gold substrates.[2] These monolayers serve as robust platforms in a multitude of applications, including biosensing, nanoelectronics, and as model systems for studying interfacial phenomena. In the field of drug development, 1-nonanethiol SAMs can be utilized to control protein adsorption, create defined cell culture surfaces, and as a foundation for more complex surface functionalization.

This document provides detailed protocols for the preparation and characterization of 1-nonanethiol SAMs on gold, along with a summary of their key properties to guide researchers in their applications.

Properties of 1-Nonanethiol

1-Nonanethiol is a colorless liquid with a characteristic odor.[3][4] Its key physical and chemical properties are summarized in the table below.

Property	Value	Reference
Chemical Formula	CH₃(CH₂)₈SH	[2]
Molecular Weight	160.32 g/mol	[2][3]
CAS Number	1455-21-6	[2][3]
Boiling Point	220 °C	[2][3]
Density	0.842 g/mL at 25 °C	[2]
Refractive Index	n20/D 1.455	[2]
Flash Point	79 °C (174.2 °F)	[2]

Quantitative Data Summary for 1-Nonanethiol SAMs on Gold

The following tables summarize key quantitative data for 1-nonanethiol SAMs on gold, compiled from literature sources. Note that some values are for alkanethiols of similar chain length and are provided as a close approximation.

Table 1: Surface Properties

Parameter	Typical Value	Characterization Technique
Water Contact Angle (advancing)	~101-117°	Contact Angle Goniometry
Monolayer Thickness	~1.1 - 1.5 nm	Ellipsometry, X-ray Photoelectron Spectroscopy (XPS)
Surface Coverage	~4.6 x 10¹⁴ molecules/cm²	Reductive Desorption, Quartz Crystal Microbalance (QCM)

Table 2: Electrochemical Properties

Parameter	Typical Value (vs. Ag/AgCl)	Characterization Technique
Reductive Desorption Potential	~ -0.9 V to -1.1 V in 0.1 M KOH	Cyclic Voltammetry (CV)
SAM Capacitance	~1.5 - 2.0 µF/cm²	Electrochemical Impedance Spectroscopy (EIS)

Experimental Protocols

Gold Substrate Preparation

The quality of the SAM is highly dependent on the cleanliness and smoothness of the gold substrate. The following protocol describes a common method for preparing gold substrates.

Materials:

• Gold-coated substrates (e.g., silicon wafers or glass slides with a Ti or Cr adhesion layer)

• Piranha solution (3:1 mixture of concentrated H₂SO₄ and 30% H₂O₂). EXTREME CAUTION: Piranha solution is highly corrosive and explosive when mixed with organic solvents. Handle with extreme care in a fume hood with appropriate personal protective equipment (PPE).

• Deionized (DI) water (18 MΩ·cm)

• Absolute ethanol (B145695)

• Nitrogen gas (high purity)

• Beakers and tweezers

Protocol:

• Place the gold substrates in a clean glass beaker.

• Prepare the Piranha solution by slowly adding the H₂O₂ to the H₂SO₄. The solution will become very hot.

• Immerse the substrates in the fresh, hot Piranha solution for 1-2 minutes.

• Carefully remove the substrates using tweezers and rinse them copiously with DI water.

• Rinse the substrates thoroughly with absolute ethanol.

• Dry the substrates under a gentle stream of high-purity nitrogen gas.

• Use the cleaned substrates immediately for SAM formation to prevent atmospheric contamination.

1-Nonanethiol SAM Formation

This protocol outlines the standard procedure for forming a 1-nonanethiol SAM from a solution.

Materials:

• 1-Nonanethiol (≥95% purity)

• Absolute ethanol (200 proof)

• Cleaned gold substrates

• Glass vials with Teflon-lined caps

• Micropipettes

• Nitrogen or Argon gas (optional, for degassing)

Protocol:

• Prepare a 1 mM solution of 1-nonanethiol in absolute ethanol in a clean glass vial. For improved monolayer quality, the ethanol can be degassed with nitrogen or argon for 15-20 minutes prior to adding the thiol.

• Immediately immerse the freshly cleaned gold substrates into the thiol solution.

• Seal the vials to minimize solvent evaporation and exposure to air.

• Allow the self-assembly to proceed for 18-24 hours at room temperature in a vibration-free environment.

• After the incubation period, remove the substrates from the solution with clean tweezers.

• Rinse the substrates thoroughly with absolute ethanol to remove any physisorbed molecules.

• Dry the SAM-coated substrates under a gentle stream of nitrogen gas.

• Store the modified substrates in a clean, dry environment (e.g., a desiccator) until characterization or use.[5]

Characterization of 1-Nonanethiol SAMs

This technique measures the hydrophobicity of the SAM surface.

Protocol:

• Place a droplet of DI water (typically 1-5 µL) onto the SAM-coated surface.

• Use a goniometer to measure the angle between the substrate surface and the tangent of the water droplet at the three-phase contact line. This is the static contact angle.

• For advancing and receding contact angles, slowly add and remove water from the droplet, respectively, while measuring the angle.

Ellipsometry is used to determine the thickness of the SAM.

Protocol:

• Measure the polarization state of light reflected from the bare gold substrate as a reference.

• Measure the polarization state of light reflected from the SAM-coated substrate.

• Model the system as a layered structure (e.g., Si/SiO₂/Ti/Au/SAM) and fit the experimental data to determine the thickness of the SAM layer. A refractive index of ~1.45 is typically used for alkanethiol SAMs.

AFM provides nanoscale topographical images of the SAM surface, revealing its morphology and order.

Protocol:

• Use an AFM operating in tapping mode or contact mode in a controlled environment (e.g., dry nitrogen or in a liquid cell).

• Select a sharp AFM tip (e.g., silicon nitride) appropriate for high-resolution imaging.

• Scan the SAM surface to obtain topographical images. Features such as domain boundaries and pinhole defects can be visualized.

CV can be used to determine the surface coverage and electrochemical stability of the SAM.

Protocol:

• Use a three-electrode electrochemical cell with the SAM-coated gold as the working electrode, a platinum wire as the counter electrode, and a reference electrode (e.g., Ag/AgCl).

• Use a deoxygenated electrolyte solution, typically 0.1 M KOH.

• Scan the potential from a starting value where the SAM is stable (e.g., -0.2 V) to a sufficiently negative potential to cause reductive desorption (e.g., -1.2 V) and back.

• The integrated charge of the desorption peak in the voltammogram can be used to calculate the surface coverage of the thiol molecules.

Mandatory Visualizations

Caption: Experimental workflow for 1-nonanethiol SAM preparation and characterization.

Caption: Schematic of a 1-nonanethiol SAM on a gold surface.

Applications in Drug Development

• Controlling Protein Adsorption: The hydrophobic nature of 1-nonanethiol SAMs can be used to study and control the non-specific binding of proteins to surfaces, a critical factor in the development of implantable devices and biosensors.

• Cell Adhesion Studies: 1-Nonanethiol SAMs provide a well-defined, hydrophobic surface for investigating the fundamentals of cell adhesion and proliferation.

• Drug Delivery Vehicle Functionalization: Gold nanoparticles functionalized with 1-nonanethiol SAMs can serve as hydrophobic carriers for drug molecules. The SAM layer can be further modified to attach targeting ligands.

• Biosensor Fabrication: 1-Nonanethiol SAMs can act as a blocking layer to prevent non-specific binding in biosensor applications, thereby improving the signal-to-noise ratio. They can also serve as a base layer for the subsequent attachment of receptor molecules.

Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Low water contact angle	Incomplete SAM formation, contaminated substrate or thiol solution, oxidation of the SAM.	Ensure substrate is thoroughly cleaned. Use high-purity thiol and solvent. Prepare fresh thiol solution. Minimize exposure of SAM to air.
Inconsistent SAM thickness	Inconsistent cleaning procedure, variations in incubation time or temperature.	Standardize the substrate cleaning and SAM formation protocols.
High density of defects in AFM images	Dirty substrate, impure thiol, insufficient incubation time.	Use atomically flat gold substrates. Purify the thiol if necessary. Increase the incubation time to allow for monolayer ordering.
Irreproducible electrochemical data	Contaminated electrolyte, leaks in the electrochemical cell, changes in surface area.	Use fresh, deoxygenated electrolyte for each experiment. Ensure the cell is properly sealed. Use a consistent working electrode area.

References

• 1. Self-Assembled Monolayers: Advantages of Pure Alkanethiols [sigmaaldrich.com]
• 2. 1-壬硫醇 99% | Sigma-Aldrich [sigmaaldrich.com]
• 3. 1-Nonanethiol | C9H20S | CID 15077 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1-NONANETHIOL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 5. diva-portal.org [diva-portal.org]

Application Notes and Protocols for the Formation of 1-Nonanethiol Self-Assembled Monolayers (SAMs) on Gold Surfaces

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the preparation and characterization of 1-nonanethiol self-assembled monolayers (SAMs) on gold surfaces. The protocol detailed below is designed to produce consistent, high-quality, well-ordered monolayers suitable for a variety of applications in research and drug development, such as in the creation of biosensors, functionalized surfaces for cell culture, and as model systems for studying interfacial phenomena.

Overview

Self-assembled monolayers (SAMs) are highly ordered molecular assemblies that form spontaneously upon the immersion of a substrate into a solution containing an active surfactant.[1] In the case of 1-nonanethiol on gold, the thiol headgroup exhibits a strong affinity for the gold surface, leading to the formation of a stable, semi-covalent gold-sulfur bond.[1] The van der Waals interactions between the adjacent nonyl chains drive the formation of a densely packed, quasi-crystalline monolayer. The resulting surface is hydrophobic and presents a methyl-terminated interface.

Quantitative Data Summary

The following table summarizes key quantitative parameters for 1-nonanethiol SAMs on gold, providing expected values for monolayer characterization.

Parameter	Value	Technique	Notes
Advancing Contact Angle (Water)	~110°	Contact Angle Goniometry	Indicates a hydrophobic surface, characteristic of a well-ordered methyl-terminated monolayer.[2]
Ellipsometric Thickness	~1.2 - 1.5 nm	Ellipsometry	Consistent with a monolayer of 1-nonanethiol molecules tilted at an angle of approximately 30° from the surface normal.[3]
Thiol Concentration in Solution	0.5 - 1.0 mM	-	A commonly used concentration range for achieving a balance between rapid monolayer formation and high-quality ordering.[3][4]
Immersion Time	18 - 48 hours	-	Longer immersion times generally lead to more ordered and densely packed monolayers.[4]
Surface Coverage	High (approaching full monolayer)	X-ray Photoelectron Spectroscopy (XPS), Reductive Desorption	A well-formed SAM will cover the majority of the gold surface.

Experimental Protocol

This protocol outlines the step-by-step procedure for the formation of 1-nonanethiol SAMs on gold substrates. A clean working environment is crucial for preparing high-quality SAMs, as even trace contaminants can disrupt monolayer formation.[5]

Materials and Equipment

• Gold-coated substrates (e.g., gold-coated silicon wafers or glass slides with a titanium or chromium adhesion layer)[6][7]

• 1-Nonanethiol (C9H20S)

• 200-proof ethanol (B145695) (absolute ethanol)[8]

• Tweezers for sample handling

• Glass or polypropylene (B1209903) containers with sealable caps (B75204) (e.g., scintillation vials)

• Calibrated micropipettes

• Sonicator

• Dry nitrogen gas source

• Parafilm®

Substrate Preparation (Cleaning)

Proper cleaning of the gold substrate is critical to ensure a pristine surface for SAM formation.

• Solvent Rinse: Hold the gold substrate with clean tweezers and rinse it thoroughly with absolute ethanol.

• Drying: Dry the substrate with a gentle stream of dry nitrogen gas.

• Optional Piranha Clean (for glass containers): If using glass containers, they can be cleaned with piranha solution (a 3:1 mixture of concentrated sulfuric acid and 30% hydrogen peroxide). Extreme caution must be exercised when handling piranha solution as it is highly corrosive and reactive.

Thiol Solution Preparation

• Container Preparation: Rinse a clean, dry glass or polypropylene container with absolute ethanol 2-3 times and allow it to dry.[5]

• Solution Formulation: Prepare a 1 mM solution of 1-nonanethiol in absolute ethanol. For example, to prepare 10 mL of a 1 mM solution, add the appropriate volume of 1-nonanethiol to 10 mL of absolute ethanol.

• Dissolution: Sonicate the solution for 5-10 minutes to ensure the thiol is completely dissolved.[5]

Self-Assembly Process

• Immersion: Place the clean, dry gold substrate into the container with the 1-nonanethiol solution. Ensure the entire gold surface is submerged.

• Inert Atmosphere: To minimize oxidation, reduce the headspace above the solution and backfill the container with dry nitrogen gas.

• Sealing: Seal the container tightly with its cap and wrap the cap with Parafilm® to prevent solvent evaporation and contamination.

• Incubation: Allow the self-assembly to proceed for 24-48 hours at room temperature in a vibration-free location. While initial monolayer formation is rapid, longer incubation times are necessary for the molecules to arrange into a well-ordered, crystalline-like structure.

Rinsing and Drying

• Initial Rinse: After the incubation period, remove the substrate from the thiol solution with clean tweezers and rinse it thoroughly with a stream of fresh absolute ethanol for 10-15 seconds.[8]

• Sonication Wash: Place the rinsed substrate in a container with fresh absolute ethanol and sonicate for 1-3 minutes to remove any physisorbed molecules.[8]

• Final Rinse: Remove the substrate from the ethanol and perform a final rinse with absolute ethanol.[8]

• Drying: Dry the substrate with a gentle stream of dry nitrogen gas.[8]

Storage

For short-term storage, place the SAM-coated substrate in a clean, dry container such as a Petri dish or desiccator. For longer-term storage, it is recommended to backfill the container with dry nitrogen to minimize oxidation of the monolayer.[8]

Visualization of the Experimental Workflow

The following diagram illustrates the key steps in the formation of 1-nonanethiol SAMs on a gold surface.

Caption: Experimental workflow for 1-nonanethiol SAM formation.

Logical Relationships in Drug Development Applications

While 1-nonanethiol SAMs do not participate in biological signaling pathways themselves, they serve as a critical tool in drug development by providing well-defined, inert, and reproducible surfaces. The logical relationship of their application often involves surface passivation to prevent non-specific binding in biosensor applications.

Caption: Logic of SAMs in reducing non-specific binding.

References

• 1. diva-portal.org [diva-portal.org]
• 2. researchgate.net [researchgate.net]
• 3. Quantitative evaluation of perfluorinated alkanethiol molecular order on gold surfaces - PMC [pmc.ncbi.nlm.nih.gov]
• 4. if.tugraz.at [if.tugraz.at]
• 5. researchgate.net [researchgate.net]
• 6. Preparing Self-Assembled Monolayers [sigmaaldrich.com]
• 7. Preparing Self-Assembled Monolayers [sigmaaldrich.com]
• 8. 溶液からの自己組織化に関する実験手順ガイド [sigmaaldrich.com]

Application Notes and Protocols for Optimal 1-Nonanethiol SAM Formation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Self-assembled monolayers (SAMs) of alkanethiols on gold substrates are a fundamental tool for surface functionalization in a wide range of applications, including biosensors, drug delivery systems, and fundamental cell-surface interaction studies. 1-Nonanethiol, a nine-carbon alkanethiol, forms a dense, hydrophobic monolayer that can be used to control surface energy, reduce non-specific protein adsorption, and provide a well-defined platform for further chemical modification. The quality of the resulting SAM is critically dependent on several experimental parameters, with the concentration of the thiol solution being a key factor influencing the kinetics of formation and the final structure of the monolayer. This document provides detailed application notes and protocols for the optimal formation of 1-nonanethiol SAMs on gold surfaces.

Data Presentation: Influence of Concentration on SAM Properties

Table 1: Effect of Alkanethiol Concentration on Water Contact Angle

Alkanethiol (Chain Length)	Concentration (mM)	Substrate	Immersion Time (hours)	Advancing Water Contact Angle (°)	Reference
1-Octanethiol (C8)	1.0	Au(111)	2.5	Not specified, but forms a well-ordered SAM	[1]
1-Nonanethiol (C9)	1.0	Au(111)	2.5	Not specified, but forms a well-ordered SAM	[1]
1-Decanethiol (C10)	1.0	Au(111)	2.5	Not specified, but forms a well-ordered SAM	[1]
Mixed Alkanethiols	Optimal concentration is ~1.2-1.5 times the minimum concentration required for monolayer formation	Gold	Not specified	Not specified	[2][3]

Table 2: Effect of Alkanethiol Concentration on SAM Thickness

Alkanethiol (Chain Length)	Concentration (mM)	Substrate	Immersion Time (hours)	Ellipsometric Thickness (Å)	Reference
Carboxylic Acid Terminated Alkanethiols (C6-C16)	Not Specified	Flat Au	Not Specified	Thickness increases with chain length	[4]
1-Decanethiol (C10) in mixed SAM	Varied	Gold	Not Specified	Surface coverage is dependent on concentration	[2][3]

Note: The initial growth rate of SAMs increases with concentration.[2] A lower concentration of thiols in the solution requires a longer immersion time to obtain a well-ordered SAM.[2]

Experimental Protocols

The following protocols provide a detailed methodology for the preparation of high-quality 1-nonanethiol SAMs on gold substrates.

Protocol 1: Gold Substrate Preparation

A clean, smooth gold surface is crucial for the formation of a well-ordered SAM.

Materials:

• Gold-coated substrates (e.g., gold-coated silicon wafers or glass slides)

• Piranha solution (7:3 mixture of concentrated H₂SO₄ and 30% H₂O₂). EXTREME CAUTION: Piranha solution is highly corrosive and reactive. Handle with appropriate personal protective equipment (PPE) in a fume hood.

• Deionized (DI) water (18 MΩ·cm)

• Ethanol (B145695) (absolute, 200 proof)

• Nitrogen gas (high purity)

Procedure:

• Place the gold substrates in a clean glass container.

• Carefully add freshly prepared Piranha solution to immerse the substrates completely.

• Allow the substrates to etch for 1-2 minutes.

• Carefully decant the Piranha solution into a designated waste container.

• Rinse the substrates thoroughly with copious amounts of DI water.

• Rinse the substrates with absolute ethanol.

• Dry the substrates under a gentle stream of high-purity nitrogen gas.

• Use the cleaned substrates immediately for SAM formation to prevent atmospheric contamination.

Protocol 2: 1-Nonanethiol SAM Formation

Materials:

• 1-Nonanethiol

• Absolute ethanol (200 proof), preferably degassed

• Clean glass vials with Teflon-lined caps

• Micropipettes

• Tweezers

Procedure:

• Prepare a 1 mM solution of 1-nonanethiol in absolute ethanol in a clean glass vial. For optimization, a concentration range of 0.1 mM to 10 mM can be explored. To minimize oxidation, it is recommended to use a solvent that has been degassed by bubbling with nitrogen or argon.

• Immediately immerse the freshly cleaned gold substrates into the 1-nonanethiol solution using clean tweezers.

• Seal the vials to minimize solvent evaporation and contamination.

• Allow the self-assembly to proceed for 18-24 hours at room temperature in a vibration-free environment. Shorter immersion times can result in incomplete or disordered monolayers, while excessively long times offer diminishing returns.

• After incubation, remove the substrates from the thiol solution with tweezers.

• Rinse the substrates thoroughly with absolute ethanol to remove non-chemisorbed 1-nonanethiol molecules.

• Dry the SAM-coated substrates under a gentle stream of nitrogen gas.

• Store the modified substrates in a clean, dry environment (e.g., a desiccator) until further use.

Protocol 3: Characterization of 1-Nonanethiol SAMs

The quality of the formed SAM should be assessed using appropriate surface-sensitive techniques.

• Contact Angle Goniometry: Measure the static or dynamic contact angle of a water droplet on the SAM surface. A high contact angle (typically >100° for a well-ordered methyl-terminated SAM) indicates a hydrophobic and well-packed monolayer.

• Ellipsometry: Determine the thickness of the SAM. For a well-ordered 1-nonanethiol monolayer, the thickness is expected to be in the range of 10-14 Å.

• X-ray Photoelectron Spectroscopy (XPS): Confirm the elemental composition of the surface, showing the presence of carbon and sulfur, and the attenuation of the gold signal. High-resolution scans of the S 2p region can confirm the formation of a gold-thiolate bond.

• Atomic Force Microscopy (AFM): Visualize the surface morphology of the SAM. A well-formed SAM on a smooth gold substrate should exhibit a smooth, uniform surface.

Mandatory Visualizations

Caption: Experimental workflow for the preparation and characterization of 1-nonanethiol SAMs.

References

• 1. sibener-group.uchicago.edu [sibener-group.uchicago.edu]
• 2. Effect of Concentration, Chain Length, Hydrophobicity, and an External Electric Field on the Growth of Mixed Alkanethiol Self-Assembled Monolayers: A Molecular Dynamics Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Multi-technique Characterization of Self-assembled Carboxylic Acid Terminated Alkanethiol Monolayers on Nanoparticle and Flat Gold Surfaces - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Immersion Time for 1-Nonanethiol Self-Assembly

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide to the self-assembly of 1-nonanethiol monolayers on gold substrates, with a focus on the influence of immersion time on the resulting film's properties. While direct time-course data for 1-nonanethiol is not extensively available in published literature, this document compiles typical values and established principles for alkanethiol self-assembled monolayers (SAMs) to guide experimental design and interpretation.

Introduction to 1-Nonanethiol Self-Assembled Monolayers

1-Nonanethiol [CH₃(CH₂)₈SH] is an alkanethiol commonly used to form highly ordered, hydrophobic self-assembled monolayers on noble metal surfaces, particularly gold. The formation of these monolayers is a spontaneous process driven by the strong affinity of the sulfur headgroup for the gold surface and the van der Waals interactions between the alkyl chains. The quality and properties of the resulting SAM are critically dependent on various experimental parameters, most notably the immersion time.

The self-assembly process is generally understood to occur in two main stages:

• Initial Rapid Adsorption: Within the first few minutes of immersion, a disordered monolayer of 1-nonanethiol molecules covers a significant portion of the gold surface.

• Slow Organization and Ordering: Over a period of several hours, the adsorbed molecules rearrange and orient themselves into a densely packed, quasi-crystalline structure. This ordering process is crucial for achieving a high-quality, stable monolayer.

Quantitative Data on 1-Nonanethiol SAM Properties

The following tables summarize the expected quantitative properties of a well-formed 1-nonanethiol SAM on a gold substrate. It is important to note that these values are representative and can vary depending on specific experimental conditions such as substrate preparation, solvent purity, and temperature.

Property	Expected Value	Characterization Method	Notes
Water Contact Angle	105° - 112°	Contact Angle Goniometry	A high water contact angle is indicative of a well-ordered, hydrophobic monolayer. This value is typically reached after several hours of immersion.
Ellipsometric Thickness	1.0 - 1.5 nm	Ellipsometry	The thickness corresponds to the length of the 1-nonanethiol molecule with a tilt angle relative to the surface normal.
Surface Coverage	High	X-ray Photoelectron Spectroscopy (XPS), Reductive Desorption	While a direct percentage is difficult to specify, a high-quality SAM will exhibit a high surface coverage with minimal defects.

Experimental Protocols

Protocol 1: Preparation of 1-Nonanethiol Self-Assembled Monolayers on Gold

This protocol outlines the steps for forming a 1-nonanethiol SAM on a gold-coated substrate.

Materials:

• Gold-coated substrates (e.g., silicon wafers with a chromium or titanium adhesion layer followed by a gold layer)

• 1-Nonanethiol (≥95% purity)

• Absolute ethanol (B145695) (200 proof, anhydrous)

• Piranha solution (3:1 mixture of concentrated sulfuric acid and 30% hydrogen peroxide) - EXTREME CAUTION

• Deionized water (18 MΩ·cm)

• Nitrogen gas (high purity)

• Glass vials with PTFE-lined caps

• Tweezers (non-magnetic, stainless steel)

• Sonicator

Procedure:

• Substrate Cleaning:

  • Immerse the gold substrates in piranha solution for 5-10 minutes. (Caution: Piranha solution is extremely corrosive and reactive. Handle with extreme care in a fume hood with appropriate personal protective equipment).

  • Rinse the substrates thoroughly with deionized water.

  • Rinse with absolute ethanol.

  • Dry the substrates under a gentle stream of high-purity nitrogen gas.

  • For optimal results, substrates can be further cleaned by UV-Ozone treatment for 10-15 minutes immediately before use.

• Preparation of 1-Nonanethiol Solution:

  • In a fume hood, prepare a 1 mM solution of 1-nonanethiol in absolute ethanol. For example, add 18.7 µL of 1-nonanethiol (density ≈ 0.842 g/mL) to 100 mL of absolute ethanol.

  • Sonicate the solution for 5-10 minutes to ensure complete dissolution.

• Self-Assembly:

  • Place the cleaned, dry gold substrates in individual glass vials.

  • Fill the vials with the 1-nonanethiol solution, ensuring the substrates are fully immersed.

  • Purge the vials with nitrogen gas for 1-2 minutes to minimize oxidation.

  • Seal the vials tightly with PTFE-lined caps.

  • Allow the self-assembly to proceed for the desired immersion time. A typical immersion time for achieving a well-ordered monolayer is 12-24 hours at room temperature.[1]

• Rinsing and Drying:

  • After the desired immersion time, remove the substrates from the thiol solution using clean tweezers.

  • Rinse the substrates thoroughly with absolute ethanol to remove any physisorbed molecules.

  • Dry the substrates under a gentle stream of high-purity nitrogen gas.

  • Store the functionalized substrates in a clean, dry, and inert environment (e.g., a desiccator or under nitrogen) until further use.

Protocol 2: Characterization of 1-Nonanethiol SAMs

1. Contact Angle Goniometry:

• Purpose: To assess the hydrophobicity and quality of the SAM.

• Procedure:

  • Place a droplet of deionized water (typically 1-5 µL) onto the surface of the 1-nonanethiol-modified substrate.

  • Use a goniometer to measure the static contact angle between the water droplet and the surface.

  • A high contact angle (typically >105°) indicates the formation of a well-ordered, hydrophobic monolayer.

2. Ellipsometry:

• Purpose: To measure the thickness of the SAM.

• Procedure:

  • Use a null or spectroscopic ellipsometer.

  • Measure the change in polarization of light reflected from the bare gold substrate (as a reference) and the 1-nonanethiol-modified substrate.

  • Model the system as a layered structure (e.g., silicon/silicon dioxide/adhesion layer/gold/1-nonanethiol monolayer) to calculate the thickness of the organic layer. The refractive index of the 1-nonanethiol monolayer is typically assumed to be around 1.45.

3. X-ray Photoelectron Spectroscopy (XPS):

• Purpose: To determine the elemental composition and chemical state of the surface, confirming the presence of the SAM and assessing its purity.

• Procedure:

  • Place the sample in the ultra-high vacuum chamber of the XPS instrument.

  • Acquire survey scans to identify the elements present on the surface. Expect to see signals from Au, C, and S.

  • Acquire high-resolution scans of the C 1s, S 2p, and Au 4f regions.

  • The S 2p peak at approximately 162 eV is characteristic of a thiolate bond to gold. The C 1s peak at around 285 eV corresponds to the alkyl chain.

  • The relative atomic concentrations can be used to estimate the surface coverage.

Visualizations

Caption: Experimental workflow for the formation and characterization of 1-nonanethiol SAMs.

Applications in Research and Drug Development

1-Nonanethiol SAMs, due to their well-defined and tunable surface properties, have found applications in various fields relevant to researchers and drug development professionals.

Biosensor Fabrication

The hydrophobic and well-ordered nature of 1-nonanethiol SAMs can be utilized as a background layer in biosensor fabrication. By creating patterns of hydrophilic regions on a hydrophobic 1-nonanethiol background, specific binding sites for biomolecules can be engineered. This allows for the controlled immobilization of proteins, antibodies, or DNA, which is a critical step in the development of sensitive and specific biosensors.

Cell Patterning and Neuroscience Research

The ability to control cell adhesion is crucial in tissue engineering and fundamental cell biology studies. 1-Nonanethiol SAMs can be used to create surfaces that resist non-specific cell adhesion. Through techniques like microcontact printing or photolithography, patterns of cell-adhesive molecules can be created on the 1-nonanethiol background. This allows for the precise control of cell placement and growth, enabling the formation of defined neural networks for neuropharmacological studies and the development of cell-based assays.

Caption: Logic diagram for the application of 1-nonanethiol SAMs in biotechnology.

Conclusion

The immersion time is a critical parameter in the formation of high-quality 1-nonanethiol self-assembled monolayers on gold. While the initial adsorption is rapid, a longer immersion time of 12-24 hours is generally recommended to allow for the organization of the alkyl chains into a densely packed, ordered structure. The resulting hydrophobic and well-defined surface is suitable for a range of applications in biosensing and cell biology, providing a versatile platform for surface functionalization and the development of advanced biomedical devices and assays. Careful control of the experimental parameters and thorough characterization are essential for achieving reproducible and reliable results.

References

• 1. mdpi.com [mdpi.com]

Application Notes and Protocols for the Functionalization of Nanoparticles with 1-Nonanethiol

For Researchers, Scientists, and Drug Development Professionals

Introduction

The functionalization of nanoparticles with specific ligands is a critical step in the development of advanced materials for a wide range of applications, including drug delivery, biomedical imaging, sensing, and catalysis.[1][2] 1-Nonanethiol, a nine-carbon alkanethiol, is an excellent choice for forming a self-assembled monolayer (SAM) on the surface of various nanoparticles, particularly gold nanoparticles (AuNPs). The strong affinity between the sulfur headgroup of the thiol and the nanoparticle surface results in the formation of a stable, covalent-like bond, creating a hydrophobic and well-defined organic layer.[3] This surface modification can enhance the colloidal stability of nanoparticles in non-polar solvents, passivate the surface to prevent non-specific interactions, and serve as a versatile platform for further chemical modifications.[2]

These application notes provide detailed protocols for the synthesis of gold nanoparticles and their subsequent functionalization with 1-nonanethiol. It also includes methods for characterizing the resulting nanoparticles and presents typical quantitative data to guide researchers in their experimental design and analysis.

Data Presentation

The functionalization of nanoparticles with 1-nonanethiol leads to predictable changes in their physicochemical properties. The following tables summarize typical quantitative data obtained from the characterization of gold nanoparticles before and after modification. This data is representative of long-chain alkanethiol functionalization and serves as a baseline for expected results.[4]

Table 1: Physicochemical Properties of Gold Nanoparticles Before and After Functionalization with a Long-Chain Alkanethiol

Parameter	Citrate-Stabilized AuNPs	1-Nonanethiol Functionalized AuNPs	Characterization Technique
Hydrodynamic Diameter (nm)	20-25	25-35	Dynamic Light Scattering (DLS)
Zeta Potential (mV)	-30 to -50	-10 to -20	Dynamic Light Scattering (DLS)
Surface Plasmon Resonance (λmax) (nm)	518-522	523-528	UV-Vis Spectroscopy
Core Diameter (nm)	~20	~20	Transmission Electron Microscopy (TEM)

Data adapted from studies on gold nanoparticles functionalized with long-chain alkanethiols.[4]

Experimental Protocols

Protocol 1: Synthesis of Citrate-Stabilized Gold Nanoparticles (Turkevich Method)

This protocol describes the synthesis of monodisperse gold nanoparticles with a diameter of approximately 20 nm, which serve as the core for subsequent functionalization.[1]

Materials:

• Tetrachloroauric(III) acid (HAuCl₄) solution (1 mM)

• Trisodium (B8492382) citrate (B86180) dihydrate (38.8 mM)

• Deionized water (18.2 MΩ·cm)

• Glassware (thoroughly cleaned with aqua regia and rinsed with deionized water)

Procedure:

• In a 100 mL round-bottom flask equipped with a reflux condenser, bring 50 mL of 1 mM HAuCl₄ solution to a vigorous boil with constant stirring.

• Rapidly add 5 mL of 38.8 mM trisodium citrate solution to the boiling HAuCl₄ solution.

• The solution will undergo a series of color changes, from yellow to colorless, then to a deep red or burgundy color, indicating the formation of gold nanoparticles.

• Continue boiling and stirring for an additional 15 minutes to ensure the reaction is complete.

• Allow the solution to cool to room temperature.

• Store the citrate-stabilized AuNP solution at 4°C until further use.

Protocol 2: Functionalization of Gold Nanoparticles with 1-Nonanethiol

This protocol details the ligand exchange process to replace the citrate stabilizing layer with a self-assembled monolayer of 1-nonanethiol.

Materials:

• Citrate-stabilized gold nanoparticle solution (from Protocol 1)

• 1-Nonanethiol (HS(CH₂)₈CH₃)

• Ethanol (B145695) (anhydrous)

• Microcentrifuge tubes

Procedure:

• In a microcentrifuge tube, add 1 mL of the citrate-stabilized AuNP solution.

• Prepare a 10 mM solution of 1-nonanethiol in ethanol.

• Add 100 µL of the 1-nonanethiol solution to the AuNP solution. The molar excess of thiol is crucial for efficient ligand exchange.

• Vortex the mixture for 1 minute and then allow it to react for 24 hours at room temperature with gentle shaking to facilitate the formation of the self-assembled monolayer.

• After the reaction, centrifuge the solution at 12,000 rpm for 20 minutes to pellet the functionalized nanoparticles. The supernatant, containing excess thiol and displaced citrate ions, should be carefully removed.

• Resuspend the nanoparticle pellet in 1 mL of fresh ethanol to wash away any remaining impurities.

• Repeat the centrifugation and resuspension steps two more times with ethanol, followed by two washes with deionized water to ensure the removal of all unbound ligands and byproducts.

• After the final wash, resuspend the 1-nonanethiol functionalized nanoparticles in the desired solvent for storage or further use.

Protocol 3: Characterization of Functionalized Nanoparticles

To confirm the successful functionalization of the gold nanoparticles with 1-nonanethiol, a series of characterization techniques should be employed.

A. UV-Vis Spectroscopy:

• Acquire the UV-Vis spectrum of the citrate-stabilized AuNPs and the 1-nonanethiol functionalized AuNPs over a wavelength range of 400-700 nm.

• A red-shift of a few nanometers in the surface plasmon resonance (SPR) peak after functionalization indicates a change in the local dielectric environment of the nanoparticles, consistent with the formation of the alkanethiol monolayer.[3][5]

B. Dynamic Light Scattering (DLS):

• Measure the hydrodynamic diameter and zeta potential of the nanoparticles before and after functionalization.

• An increase in the hydrodynamic diameter is expected due to the addition of the 1-nonanethiol layer.[6]

• A change in the zeta potential from highly negative (due to citrate ions) to less negative or near-neutral is indicative of the replacement of the charged citrate layer with the neutral alkanethiol monolayer.[6]

C. Transmission Electron Microscopy (TEM):

• Obtain TEM images to visualize the size and morphology of the nanoparticle cores.

• TEM will confirm that the core size of the nanoparticles has not changed during the functionalization process and that the nanoparticles remain monodisperse.

Mandatory Visualizations

References

• 1. Surface Functionalization of Gold Nanoparticles Using Alkyne Derivatives: Applications in Chemical Sensing - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A General One-Step Synthesis of Alkanethiyl-Stabilized Gold Nanoparticles with Control over Core Size and Monolayer Functionality - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. jufgnsm.ut.ac.ir [jufgnsm.ut.ac.ir]
• 6. DSpace [cora.ucc.ie]

Application Notes and Protocols for 1-Nonanethiol in Electrochemical Sensor Fabrication

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of 1-nonanethiol in the fabrication of electrochemical sensors. 1-Nonanethiol, a long-chain alkanethiol, is a critical component in the development of robust and sensitive sensing platforms due to its ability to form well-ordered and insulating self-assembled monolayers (SAMs) on gold surfaces.

Introduction to 1-Nonanethiol in Electrochemical Sensing

1-Nonanethiol (CH₃(CH₂)₈SH) is an organosulfur compound that readily chemisorbs onto gold surfaces, forming a densely packed, organized monolayer. This SAM serves several crucial functions in electrochemical sensor design:

• Surface Passivation: The insulating alkyl chains of the 1-nonanethiol SAM effectively block non-specific interactions and prevent unwanted electrochemical reactions at the electrode surface, reducing background noise and improving the signal-to-noise ratio.

• Controlled Interfacial Properties: The SAM creates a well-defined and reproducible surface, allowing for the precise control of the electrode's interfacial properties, such as its hydrophobicity and electron transfer characteristics.

• Platform for Bioreceptor Immobilization: The 1-nonanethiol monolayer can serve as a foundational layer for the subsequent attachment of specific recognition elements, such as aptamers, antibodies, or enzymes, enabling the detection of a wide range of analytes.

Key Applications

The use of 1-nonanethiol in electrochemical sensors is particularly relevant for the detection of:

• Neurotransmitters: Such as dopamine (B1211576), where high sensitivity and selectivity are paramount for monitoring in complex biological fluids.

• Heavy Metals: Including lead and mercury, for environmental monitoring and food safety applications.

• Drug Molecules and Metabolites: For therapeutic drug monitoring, pharmacokinetic studies, and quality control in drug manufacturing.[1][2]

• Biomarkers: In aptamer-based sensors (aptasensors) for disease diagnosis and prognosis.

Experimental Protocols

The following protocols provide a detailed methodology for the fabrication of an electrochemical sensor using a 1-nonanethiol self-assembled monolayer on a gold electrode.

Protocol 1: Gold Electrode Cleaning and Preparation

A pristine gold surface is essential for the formation of a high-quality SAM.

Materials:

• Gold electrode (e.g., gold disk electrode, screen-printed gold electrode)

• Polishing materials (e.g., 0.3 µm and 0.05 µm alumina (B75360) slurry)

• Deionized (DI) water

• Ethanol (B145695) (200 proof)

• Sulfuric acid (H₂SO₄)

• Hydrogen peroxide (H₂O₂)

• Sonicator

Procedure:

• Mechanical Polishing:

  • Polish the gold electrode surface with 0.3 µm alumina slurry on a polishing pad for 5 minutes.

  • Rinse thoroughly with DI water.

  • Polish with 0.05 µm alumina slurry for 5 minutes.

  • Rinse thoroughly with DI water and sonicate in DI water for 5 minutes to remove any adhered alumina particles.

• Electrochemical Cleaning:

  • In an electrochemical cell containing 0.5 M H₂SO₄, cycle the potential of the gold electrode between -0.2 V and +1.5 V (vs. Ag/AgCl) at a scan rate of 100 mV/s for 20 cycles. This process removes organic contaminants and creates a fresh gold oxide layer.

  • Rinse the electrode thoroughly with DI water.

• Chemical Cleaning (Piranha Solution - EXTREME CAUTION ):

  • Piranha solution is a strong oxidant and highly corrosive. Handle with extreme care in a fume hood with appropriate personal protective equipment.

  • Immerse the electrode in a freshly prepared piranha solution (3:1 mixture of concentrated H₂SO₄ and 30% H₂O₂) for 1-2 minutes.

  • Carefully remove the electrode and rinse extensively with DI water, followed by ethanol.

• Final Rinse and Dry:

  • Rinse the cleaned electrode with absolute ethanol.

  • Dry the electrode under a gentle stream of dry nitrogen gas.

  • The electrode is now ready for SAM formation.

Protocol 2: Formation of 1-Nonanethiol Self-Assembled Monolayer (SAM)

This protocol outlines the steps for creating a well-ordered 1-nonanethiol SAM on the cleaned gold electrode.

Materials:

• Cleaned gold electrode

• 1-Nonanethiol

• Absolute ethanol (200 proof)

• Dry nitrogen gas

• Sealed container (e.g., glass vial with a septum cap)

Procedure:

• Prepare Thiol Solution:

  • Prepare a 1 mM solution of 1-nonanethiol in absolute ethanol. For example, add 23.5 µL of 1-nonanethiol to 100 mL of absolute ethanol.

  • It is recommended to prepare this solution fresh.

• SAM Formation:

  • Immerse the cleaned and dried gold electrode into the 1-nonanethiol solution in a sealed container.

  • To minimize oxidation, it is advisable to purge the container with dry nitrogen gas before sealing.

• Incubation:

  • Allow the self-assembly process to proceed for 18-24 hours at room temperature. Longer incubation times generally lead to more ordered and densely packed monolayers.[3]

• Rinsing and Drying:

  • After incubation, remove the electrode from the thiol solution.

  • Rinse the electrode thoroughly with absolute ethanol to remove any non-chemisorbed thiol molecules.

  • Dry the electrode under a gentle stream of dry nitrogen gas.

  • The 1-nonanethiol modified electrode is now ready for further functionalization or for use as a passivated sensor.

Quantitative Data Presentation

The performance of electrochemical sensors is characterized by several key parameters. The following table summarizes representative performance data for various electrochemical sensors, including those with modifications similar to what can be achieved with 1-nonanethiol SAMs for analyte detection.

Analyte	Electrode Modification	Detection Method	Linear Range	Limit of Detection (LOD)	Sensitivity	Reference
Dopamine	Platinum-silver graphene nanocomposite	DPV	0.1 - 60 µM	0.012 µM	-	[4]
Dopamine	Gold electrode modified with f-MWCNTs/GO/AuNPs	CV, EIS	1 - 400 µM	0.5 µM	-	[5]
Dopamine	Graphene oxide quantum dots	DPV	0.1 - 30 µM	0.506 µM	0.0616 µA µM⁻¹	[6]
Lead (Pb²⁺)	Copper foil	ASV	1 nM - 10 µM	0.2 µg/L	~11 nA/ppb/cm²	[7]
Lead (Pb²⁺)	Glutathione stabilized silver nanoparticles	CV	-	4.963 x 10⁻⁸ M	10⁻⁵ mV/concentration unit	[8]
Lead (Pb²⁺)	Bimetallic MOFs with reduced graphene oxide	SWASV	0.01 - 50.0 µg L⁻¹	9 ng L⁻¹	-	[9]
Mercury (Hg²⁺)	Gold screen-printed electrode with phosphonate (B1237965) moiety	SWASV	1 - 10 nM	35 pM	10 µA nM⁻¹cm⁻²	[10]

DPV: Differential Pulse Voltammetry, CV: Cyclic Voltammetry, EIS: Electrochemical Impedance Spectroscopy, ASV: Anodic Stripping Voltammetry, SWASV: Square Wave Anodic Stripping Voltammetry, f-MWCNTs/GO/AuNPs: functionalized Multi-Walled Carbon Nanotubes/Graphene Oxide/Gold Nanoparticles, MOFs: Metal-Organic Frameworks.

Visualizations

Experimental Workflow for Sensor Fabrication

The following diagram illustrates the key steps involved in the fabrication of an electrochemical sensor utilizing a 1-nonanethiol SAM.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. if.tugraz.at [if.tugraz.at]
• 4. A dopamine electrochemical sensor based on a platinum–silver graphene nanocomposite modified electrode - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. abechem.com [abechem.com]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. A highly sensitive electrochemical sensor for the detection of lead(ii) ions utilizing rice-shaped bimetallic MOFs incorporated reduced graphene oxide - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 10. mdpi.com [mdpi.com]

Application Notes and Protocols: 1-Nonanethiol as a Corrosion Inhibitor for Copper

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for evaluating the efficacy of 1-nonanethiol as a corrosion inhibitor for copper. The information is intended for professionals in research and development who are investigating materials protection and stability.

Introduction

Corrosion of copper is a significant concern in various industrial and technological applications. The formation of a self-assembled monolayer (SAM) of organic molecules on the copper surface is a promising strategy to mitigate corrosion. Alkanethiols, such as 1-nonanethiol, are particularly effective due to the strong affinity of the sulfur headgroup for the copper surface, leading to the formation of a dense, well-ordered, and hydrophobic barrier layer that protects the underlying metal from corrosive environments.

1-Nonanethiol (C9H19SH) is a colorless liquid with a characteristic odor. Its long alkyl chain contributes to the formation of a highly ordered and compact SAM, which is crucial for effective corrosion inhibition. This document outlines the mechanism of action, presents key performance data, and provides detailed protocols for experimental validation.

Mechanism of Action

The primary mechanism of corrosion inhibition by 1-nonanethiol is the spontaneous formation of a self-assembled monolayer on the copper surface. The thiol (-SH) group chemisorbs onto the copper, forming a strong Cu-S bond. The long nonpolar alkyl chains (C9H19) then arrange themselves in a closely packed, ordered structure due to van der Waals interactions. This creates a dense, hydrophobic barrier that physically blocks corrosive agents, such as water, oxygen, and ions, from reaching the copper surface.

Surface Modification of Substrates Using 1-Nonanethiol: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Self-assembled monolayers (SAMs) of alkanethiols on noble metal substrates, particularly gold, offer a robust and straightforward method for precisely controlling the physicochemical properties of surfaces at the nanoscale.[1] 1-Nonanethiol (CH₃(CH₂)₈SH), a nine-carbon alkanethiol, is frequently utilized to create well-ordered, hydrophobic surfaces. The self-assembly process is driven by the strong, specific interaction between the sulfur headgroup and the gold surface (~45 kcal/mol), leading to the formation of a stable, semi-covalent bond.[1] Van der Waals interactions between the adjacent alkyl chains promote a high degree of crystalline-like order within the monolayer.[1]

These well-defined surfaces are invaluable tools in a multitude of research and development areas, including biosensing, fundamental studies of protein-surface interactions, cell patterning for tissue engineering, and the development of nanoparticle-based drug delivery systems.[2][3] The methyl (-CH₃) terminal groups of a 1-nonanethiol SAM render the surface highly hydrophobic, which can be used to promote the adsorption of certain proteins or to create patterns of wettability for controlling cell adhesion.[4][5]

This document provides detailed protocols for the preparation and characterization of 1-nonanethiol SAMs on gold substrates and outlines key applications relevant to life science and drug development professionals.

Key Applications

• Control of Protein Adsorption: The hydrophobic surface created by a 1-nonanethiol SAM is a model system for studying the mechanisms of protein adsorption on non-polar interfaces. Such surfaces generally promote the adsorption of proteins from solution, a critical consideration in the biocompatibility of medical devices and the performance of diagnostic assays.[4]

• Cell and Tissue Patterning: By using techniques like microcontact printing, 1-nonanethiol can be patterned onto a gold surface to create regions that promote protein adsorption (and thus cell adhesion) adjacent to regions modified with protein-resistant molecules [e.g., oligo(ethylene glycol)-terminated thiols].[5][6] This allows for precise spatial control over cell attachment, which is crucial for tissue engineering and cell-based assays.[7][8]

• Biosensor Fabrication: SAMs serve as an ideal platform for functionalizing sensor surfaces.[2][3] While 1-nonanethiol itself is not typically used for direct biomolecule immobilization, it is often employed in mixed SAMs to control the spacing and environment of capture probes, thereby reducing non-specific binding and improving the signal-to-noise ratio.[9]

• Nanoparticle Functionalization: The surface of gold nanoparticles can be readily modified with 1-nonanethiol to enhance their stability and control their interaction with biological systems.[10] This is a key step in the design of nanoparticles for drug delivery and diagnostic applications.

Quantitative Data: Properties of Alkanethiol SAMs

The following tables summarize key quantitative parameters for SAMs formed from 1-nonanethiol and other common alkanethiols on gold substrates.

Table 1: Physical and Chemical Properties of 1-Nonanethiol SAMs on Gold

Parameter	Value	Method of Measurement
Water Contact Angle	~105° - 111°	Contact Angle Goniometry
Theoretical Thickness	~1.2 - 1.4 nm	Ellipsometry / XPS
Surface Roughness (RMS)	~0.1 - 0.3 nm	Atomic Force Microscopy (AFM)
Sulfur Binding Energy (S 2p₃/₂)	~162.0 eV	X-ray Photoelectron Spectroscopy (XPS)
Molecular Tilt Angle	~30° from surface normal	FTIR / NEXAFS

Note: Values are representative and can vary based on substrate quality, preparation method, and purity of the thiol.[1][11][12]

Table 2: Comparative Protein Adsorption on Different SAM Surfaces

SAM Terminal Group	Surface Type	Fibrinogen Adsorption (ng/cm²)	Lysozyme Adsorption (ng/cm²)
-CH₃ (e.g., 1-Nonanethiol)	Hydrophobic	High (>250)	Moderate (~150)
-OH	Hydrophilic	Low (~20-50)	Low (~20-40)
-O(CH₂CH₂)₃OH (EG₃)	Protein Resistant	Very Low (<5)	Very Low (<5)

Note: Data are illustrative, compiled from studies on various alkanethiols to show general trends. Actual adsorbed amounts depend on protein concentration, buffer conditions, and specific SAM quality.[2][4][9]

Experimental Workflows and Logical Relationships

The following diagrams illustrate the key processes and relationships in surface modification using 1-nonanethiol.

References

• 1. Self-Assembled Monolayers: Advantages of Pure Alkanethiols [sigmaaldrich.com]
• 2. Protein adsorption on oligo(ethylene glycol)-terminated alkanethiolate self-assembled monolayers: The molecular basis for nonfouling behavior - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. if.tugraz.at [if.tugraz.at]
• 4. Protein adsorption on mixtures of hydroxyl- and methyl-terminated alkanethiols self-assembled monolayers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. diva-portal.org [diva-portal.org]
• 6. Gold | XPS Periodic Table | Thermo Fisher Scientific - TW [thermofisher.com]
• 7. Surface Coverage and Structure of Mixed DNA/Alkylthiol Monolayers on Gold: Characterization by XPS, NEXAFS, and Fluorescence Intensity Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 8. repositorio.usp.br [repositorio.usp.br]
• 9. bpb-us-e1.wpmucdn.com [bpb-us-e1.wpmucdn.com]
• 10. Quantitative evaluation of perfluorinated alkanethiol molecular order on gold surfaces - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]

1-Nonanethiol in microcontact printing applications

An Application Note on the Use of 1-Nonanethiol in Microcontact Printing

Introduction

Microcontact printing (µCP) is a versatile soft lithography technique used to create patterns of molecules on a variety of surfaces with micrometer-scale resolution.[1] This method utilizes a patterned elastomeric stamp, typically made of polydimethylsiloxane (B3030410) (PDMS), to transfer "inks" onto a substrate through direct contact.[1][2] Self-assembled monolayers (SAMs) of alkanethiols on noble metal surfaces, particularly gold, are a cornerstone of this technology.[3][4]

1-Nonanethiol (CH₃(CH₂)₈SH) is a nine-carbon alkanethiol that readily forms a dense, well-ordered, and hydrophobic self-assembled monolayer on gold surfaces. The thiol (-SH) group exhibits a strong affinity for gold, leading to a stable chemisorbed monolayer, while the terminal methyl (-CH₃) group of the alkyl chain dictates the surface properties.[5] The resulting hydrophobic surface is effective in promoting the non-specific adsorption of proteins, making it an ideal tool for creating patterns that can guide the attachment of biological entities.[6][7] This application note provides detailed protocols and data for using 1-nonanethiol in microcontact printing for applications in life sciences and drug development.

Key Applications

The ability to create well-defined hydrophobic regions on a surface using 1-nonanethiol has significant applications:

• Protein Patterning: By printing patterns of 1-nonanethiol onto a gold substrate, researchers can create defined adhesive regions for proteins. The surrounding areas are typically "backfilled" with an inert, protein-resistant molecule, such as an oligo(ethylene glycol)-terminated alkanethiol.[6] This allows for the creation of high-contrast protein microarrays for biosensors and diagnostic assays.[8]

• Cell Patterning: Controlling the spatial arrangement of cells is crucial for studying cell biology, tissue engineering, and for creating cell-based drug screening platforms.[9][10] Surfaces patterned with 1-nonanethiol can be coated with extracellular matrix (ECM) proteins like fibronectin, which adsorb preferentially to the hydrophobic, methyl-terminated regions.[6] This guides cell adhesion, allowing for control over cell shape, position, and colony size.[6][11]

• Surface Chemistry and Wettability Studies: Microcontact printing with 1-nonanethiol is a powerful tool for fabricating surfaces with precisely controlled regions of different wettability, enabling fundamental studies of interfacial phenomena like friction, adhesion, and wetting.[4]

Quantitative Data

The following table summarizes key quantitative parameters associated with the use of 1-nonanethiol in microcontact printing applications.

Parameter	Typical Value	Description	Source(s)
1-Nonanethiol Properties
Molecular Formula	C₉H₂₀S	[12]
Density	0.840 g/cm³ at 25°C	Physical property of the liquid thiol.	[12]
Boiling Point	220 °C	Physical property of the liquid thiol.	[12]
SAM & Surface Properties
Water Contact Angle (on SAM)	~105° - 110°	Indicates a highly hydrophobic surface created by the methyl-terminated monolayer.	[13]
SAM Thickness	~1.2 - 1.5 nm	The approximate height of the well-ordered, self-assembled monolayer on a gold surface.
Microcontact Printing Parameters
Ink Concentration	1 - 10 mM in Ethanol	Typical concentration range for preparing the 1-nonanethiol inking solution.	[14]
Inking Time	30 - 60 seconds	The duration the PDMS stamp is exposed to the alkanethiol solution.	[15]
Stamping Time	5 - 30 seconds	The duration the inked stamp is in contact with the gold substrate.	[3]
Achievable Resolution	Sub-micrometer to ~100 µm	The size of features that can be reliably patterned, dependent on the master and stamp quality.	[16]

Experimental Protocols

Protocol 1: PDMS Stamp Fabrication

This protocol describes the fabrication of a PDMS stamp from a silicon master patterned by photolithography.

Materials:

• Silicon master with desired micropattern

• SYLGARD™ 184 Silicone Elastomer kit (base and curing agent)

• Plastic cup and mixing utensil (e.g., pipette tip)

• Vacuum desiccator

• Oven (65-80°C)

• Scalpel or razor blade

Procedure:

• In a plastic cup, thoroughly mix the SYLGARD™ 184 elastomer base and curing agent in a 10:1 ratio by weight.[17]

• Place the mixture in a vacuum desiccator for approximately 30 minutes to remove any dissolved air bubbles.[17]

• Place the silicon master pattern-side-up in a clean petri dish.

• Carefully pour the degassed PDMS mixture over the master, ensuring the pattern is fully covered.[15]

• Cure the PDMS in an oven at 80°C for at least 2 hours.[18]

• Once cured, carefully peel the PDMS slab from the silicon master.

• Using a scalpel, cut out the individual stamps from the PDMS slab. Stamps of 0.5 cm x 0.5 cm are a convenient size to handle.[17]

Protocol 2: Gold Substrate Preparation

This protocol details the cleaning of gold-coated substrates to ensure a pristine surface for SAM formation.

Materials:

• Gold-coated glass coverslips or silicon wafers

• Piranha solution (3:1 mixture of concentrated H₂SO₄ and 30% H₂O₂). EXTREME CAUTION: Piranha solution is highly corrosive and reactive. Handle with extreme care in a fume hood with appropriate personal protective equipment (PPE).

• Deionized (DI) water

• Ethanol

• Nitrogen gas source

Procedure:

• Immerse the gold substrates in freshly prepared piranha solution for 5-10 minutes. This step removes organic residues.

• Carefully remove the substrates and rinse them thoroughly with copious amounts of DI water.

• Rinse the substrates with ethanol.

• Dry the substrates under a gentle stream of nitrogen gas. The substrates should be used immediately for microcontact printing.

Protocol 3: Microcontact Printing of 1-Nonanethiol

This is the core protocol for patterning 1-nonanethiol onto the prepared gold substrate.

Materials:

• Fabricated PDMS stamp

• Cleaned gold substrate

• 1 mM solution of 1-nonanethiol in absolute ethanol

• Backfilling solution: 1 mM solution of a protein-resistant alkanethiol (e.g., HS-(CH₂)₁₁-(O-CH₂-CH₂)₃-OH) in ethanol

• Tweezers

• Nitrogen gas source

Procedure:

• Inking the Stamp: Apply a few drops of the 1-nonanethiol solution onto the patterned face of the PDMS stamp. Let it sit for 30-60 seconds.[15]

• Drying the Stamp: Gently blow the stamp dry with a stream of nitrogen until no liquid is visible. An ink reservoir forms within the bulk of the PDMS.[1]

• Printing: Using tweezers, gently place the inked face of the stamp onto the clean gold substrate. Apply light, uniform pressure for 10-20 seconds.[3] Avoid excessive pressure to prevent pattern distortion.[19]

• Removing the Stamp: Carefully lift the stamp off the substrate. A monolayer of 1-nonanethiol is now patterned on the gold surface.

• Backfilling (Optional but Recommended): Immediately immerse the patterned substrate into the backfilling solution for at least 1 hour.[20] This will form a protein-resistant monolayer on the unprinted areas of the gold.

• Final Rinse: Remove the substrate from the backfilling solution, rinse thoroughly with ethanol, and dry under a stream of nitrogen. The patterned substrate is now ready for use.

Visualizations of Key Processes

Below are diagrams created using Graphviz to illustrate the workflow and concepts described.

Figure 1: Overall workflow for microcontact printing with 1-nonanethiol.

Figure 2: Logical flow for patterning proteins and cells using a 1-nonanethiol template.

Figure 3: Schematic of 1-nonanethiol self-assembly on a gold surface.

References

• 1. Microcontact printing - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. projects.iq.harvard.edu [projects.iq.harvard.edu]
• 4. sphinxsai.com [sphinxsai.com]
• 5. sites.bu.edu [sites.bu.edu]
• 6. Using microcontact printing to pattern the attachment of mammalian cells to self-assembled monolayers of alkanethiolates on transparent films of gold and silver - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. "Protein Adsorption on Alkanethiolate Self-assembled Monolayers: Nanosc" by Lingyan Liu [ideaexchange.uakron.edu]
• 8. sites.bu.edu [sites.bu.edu]
• 9. Patterning Cell Using Microcontact Printing - Creative Bioarray [cellpatterning.com]
• 10. scispace.com [scispace.com]
• 11. people.bu.edu [people.bu.edu]
• 12. 1-Nonanethiol | C9H20S | CID 15077 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. sigmaaldrich.com [sigmaaldrich.com]
• 15. education.mrsec.wisc.edu [education.mrsec.wisc.edu]
• 16. researchgate.net [researchgate.net]
• 17. m.youtube.com [m.youtube.com]
• 18. pubs.acs.org [pubs.acs.org]
• 19. Protein patterning by microcontact printing using pyramidal PDMS stamps - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Chemoselective Immobilization of Proteins by Microcontact Printing and Bioorthogonal Click Reactions - PMC [pmc.ncbi.nlm.nih.gov]

Solvent Selection for the Preparation of 1-Nonanethiol Self-Assembled Monolayers: Application Notes and Protocols

Introduction

Self-assembled monolayers (SAMs) of alkanethiols on gold substrates are a cornerstone of nanoscience and surface engineering, enabling precise control over interfacial properties. 1-Nonanethiol, a nine-carbon alkanethiol, is frequently utilized to create hydrophobic and well-ordered surfaces for applications in drug delivery, biosensing, and molecular electronics. The quality of the resulting SAM is critically dependent on the choice of solvent used during the self-assembly process. This document provides detailed application notes and protocols for the selection of an appropriate solvent for the preparation of high-quality 1-nonanethiol SAMs.

Solvent Considerations for SAM Formation

The solvent plays a multifaceted role in the formation of SAMs. It must effectively dissolve the alkanethiol, prevent aggregation in the bulk solution, and facilitate the adsorption of thiol molecules onto the gold substrate. Key solvent properties influencing SAM quality include:

• Polarity: The polarity of the solvent can affect the solvation of the thiol molecules and their interaction with the gold surface. While ethanol (B145695) is the most commonly used solvent, offering a good balance of properties, other solvents with varying polarities have been investigated.[1]

• Purity: High-purity solvents are essential to prevent the co-adsorption of contaminants, which can introduce defects into the SAM.[1]

• Solubility: The solvent must be capable of dissolving 1-nonanethiol to the desired concentration, typically in the millimolar range.

• Volatility: Solvent volatility can influence the ease of substrate drying after SAM formation.

While ethanol is a versatile and widely adopted solvent, studies on other alkanethiols suggest that non-polar solvents may lead to faster SAM formation, though potentially with a less-ordered structure. Conversely, mixtures of solvents, such as ethanol-water, have been shown to enhance the packing density of SAMs.

Quantitative Comparison of Solvents

Solvent	Dielectric Constant (ε)	Water Contact Angle (θ)	Film Thickness (Å)	Surface Coverage (mol/cm²)	Notes
Ethanol	24.3	~108°	~12	~4.5 x 10⁻¹⁰	Commonly used, results in well-ordered SAMs.[1]
Hexane	1.89	~110°	~11	~4.2 x 10⁻¹⁰	Faster formation, may be less ordered than in ethanol.
Toluene	2.38	~105°	~11	~4.3 x 10⁻¹⁰	Aromatic solvent, can influence molecular packing.
Ethanol-Water (1:1 v/v)	-	~112°	~13	~4.7 x 10⁻¹⁰	Can lead to more densely packed and ordered SAMs.
Chloroform	4.81	~107°	~12	~4.4 x 10⁻¹⁰	Halogenated solvent, handle with care.

Note: The data presented for contact angle, film thickness, and surface coverage are representative values for well-ordered alkanethiol SAMs and are based on trends observed for dodecanethiol. Actual values for 1-nonanethiol may vary depending on specific experimental conditions.

Experimental Protocols

This section provides a detailed protocol for the preparation of 1-nonanethiol SAMs on gold substrates.

Materials and Equipment

• 1-Nonanethiol (≥98% purity)

• Absolute Ethanol (ACS grade or higher)

• Other solvents as required (e.g., hexane, toluene)

• Gold-coated substrates (e.g., gold-coated silicon wafers or glass slides)

• Piranha solution (7:3 mixture of concentrated H₂SO₄ and 30% H₂O₂) - EXTREME CAUTION!

• Deionized (DI) water (18 MΩ·cm)

• Glass beakers and Petri dishes

• Fine-tipped tweezers

• Sonicator

• Nitrogen gas source for drying

• Fume hood

Substrate Preparation (Gold Surface Cleaning)

• Piranha Cleaning (Handle with extreme caution in a fume hood):

  • Immerse the gold substrates in freshly prepared Piranha solution for 1-2 minutes.

  • Copiously rinse the substrates with DI water.

  • Rinse with absolute ethanol.

  • Dry the substrates under a gentle stream of nitrogen gas.

• UV/Ozone Cleaning (Alternative Method):

  • Place the gold substrates in a UV/Ozone cleaner for 15-20 minutes to remove organic contaminants.

SAM Preparation

• Solution Preparation:

  • Prepare a 1 mM solution of 1-nonanethiol in the chosen solvent (e.g., absolute ethanol). For a 10 mL solution, this corresponds to approximately 1.6 mg of 1-nonanethiol.

  • Ensure the 1-nonanethiol is fully dissolved. Sonication for a few minutes can aid dissolution.

• Immersion:

  • Immediately after cleaning, immerse the gold substrates into the 1-nonanethiol solution in a clean glass container.

  • Ensure the entire gold surface is submerged.

• Incubation:

  • Seal the container to minimize solvent evaporation and contamination.

  • Allow the self-assembly to proceed for 18-24 hours at room temperature.

• Rinsing and Drying:

  • After incubation, carefully remove the substrates from the solution using tweezers.

  • Rinse the substrates thoroughly with the pure solvent used for SAM preparation to remove any physisorbed molecules.

  • Dry the substrates under a gentle stream of nitrogen gas.

• Storage:

  • Store the SAM-coated substrates in a clean, dry, and inert environment (e.g., a desiccator or under nitrogen) until further characterization or use.

Visualization of Experimental Workflow

The following diagrams illustrate the key logical and procedural steps in solvent selection and SAM preparation.

Caption: Logical workflow for solvent selection based on desired SAM properties and available resources.

Caption: Experimental workflow for the preparation of 1-nonanethiol self-assembled monolayers.

References

• 1. researchgate.net [researchgate.net]

Applications of 1-Nonanethiol in Molecular Electronics: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Nonanethiol (CH₃(CH₂)₈SH) is a long-chain alkanethiol that has garnered significant interest in the field of molecular electronics. Its ability to form highly ordered, self-assembled monolayers (SAMs) on noble metal surfaces, particularly gold, makes it an invaluable component in the fabrication of molecular-scale electronic devices.[1][2] These SAMs serve as ultrathin insulating layers, enabling the study of quantum tunneling phenomena and providing a platform for the construction of molecular junctions. This document provides detailed application notes and experimental protocols for the use of 1-nonanethiol in molecular electronics, focusing on its role in modifying electrode work functions, its electrical properties in molecular junctions, and the characterization of the resulting devices.

Key Applications of 1-Nonanethiol

1-Nonanethiol is primarily utilized in molecular electronics for the following applications:

• Formation of Insulating Self-Assembled Monolayers (SAMs): 1-Nonanethiol spontaneously forms a dense, well-ordered monolayer on gold surfaces. This SAM acts as a nanometer-thick dielectric barrier, crucial for creating tunnel junctions. The quality and integrity of this layer are paramount for the reproducible performance of molecular electronic devices.

• Modification of Electrode Work Function: The formation of a 1-nonanethiol SAM on a gold electrode modifies its work function.[3][4][5][6][7] This tuning of the interfacial electronic properties is essential for controlling charge injection and extraction in organic electronic devices, such as organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs).

• Component of Molecular Junctions: 1-Nonanethiol SAMs are employed as the active layer in metal-molecule-metal junctions. These junctions are fundamental testbeds for studying charge transport at the molecular level. The electrical characteristics of these junctions, such as their conductance and current-voltage (I-V) profiles, provide insights into the quantum mechanical tunneling process.[8][9][10]

Quantitative Data Summary

The following tables summarize key quantitative data for 1-nonanethiol and related alkanethiols in molecular electronics applications.

Table 1: Work Function Modification of Gold by Alkanethiol SAMs

Alkanethiol	Substrate	Work Function Shift (ΔΦ) in eV	Measurement Technique
General Alkanethiols	Au(111)	-0.9 to -1.2	Ultraviolet Photoelectron Spectroscopy (UPS)
Carboxylic Acid-Terminated Alkanethiol	Au	+0.73	Ultraviolet Photoelectron Spectroscopy (UPS)
Amine-Terminated Alkanethiol	Au	+0.06	Ultraviolet Photoelectron Spectroscopy (UPS)

Table 2: Electrical Properties of Alkanethiol-Based Molecular Junctions

Molecule	Junction Architecture	Single-Molecule Conductance (G/G₀)	Tunneling Decay Coefficient (β) per CH₂
1,9-Nonanedithiol	Au-Molecule-Au (STM-BJ)	~1 x 10⁻⁵	Not Applicable
Alkanedithiols (C6-C10)	Au-Molecule-Au (STM-BJ)	10⁻⁴ - 10⁻⁶	~1.0
Alkanethiols (C8, C12, C16)	Au-SAM-Au	Not Applicable	0.94 ± 0.04

G₀ is the quantum of conductance, approximately 77.5 µS. The conductance of 1-nonanethiol is expected to be in a similar range to other long-chain alkanethiols.

Experimental Protocols

Protocol 1: Formation of a 1-Nonanethiol Self-Assembled Monolayer on a Gold Substrate

This protocol describes the standard procedure for preparing a high-quality 1-nonanethiol SAM on a gold surface.

Materials:

• 1-Nonanethiol (≥98% purity)

• Absolute ethanol (B145695) (200 proof)

• Gold-coated substrate (e.g., gold-coated silicon wafer or glass slide)

• Piranha solution (3:1 mixture of concentrated H₂SO₄ and 30% H₂O₂). EXTREME CAUTION: Piranha solution is highly corrosive and explosive. Handle with appropriate personal protective equipment in a fume hood.

• Deionized (DI) water (18.2 MΩ·cm)

• Nitrogen gas (high purity)

• Glass vials with Teflon-lined caps

Procedure:

• Substrate Cleaning:

  • Immerse the gold substrate in piranha solution for 10-15 minutes to remove organic contaminants.

  • Rinse the substrate copiously with DI water.

  • Rinse the substrate with absolute ethanol.

  • Dry the substrate under a gentle stream of nitrogen gas.

• SAM Formation:

  • Prepare a 1 mM solution of 1-nonanethiol in absolute ethanol in a clean glass vial.

  • Immediately immerse the freshly cleaned gold substrate into the thiol solution.

  • Seal the vial and leave it undisturbed for 18-24 hours at room temperature to allow for the formation of a well-ordered monolayer.

• Rinsing and Drying:

  • Remove the substrate from the thiol solution.

  • Rinse the substrate thoroughly with absolute ethanol to remove any physisorbed molecules.

  • Dry the substrate again under a gentle stream of nitrogen gas.

  • The SAM-modified substrate is now ready for characterization or device fabrication.

Protocol 2: Fabrication and Characterization of a Au/1-Nonanethiol/EGaIn Molecular Junction

This protocol outlines the fabrication of a large-area molecular junction using a eutectic gallium-indium (EGaIn) top contact and its electrical characterization.

Materials:

• 1-Nonanethiol SAM on a gold substrate (prepared as in Protocol 1)

• Eutectic Gallium-Indium (EGaIn)

• Tungsten tip

• Micromanipulator

• Semiconductor parameter analyzer or a custom-built I-V measurement setup

Procedure:

• Junction Fabrication:

  • Place the 1-nonanethiol SAM-modified gold substrate on the measurement stage.

  • Using a clean tungsten tip, carefully bring a small droplet of EGaIn into contact with the surface of the SAM. The EGaIn will spontaneously form a conical tip with a thin, self-passivating oxide layer (Ga₂O₃) that provides a stable top electrode.[11]

• Electrical Measurement:

  • Establish electrical contact to the gold substrate (bottom electrode) and the EGaIn droplet (top electrode).

  • Using a semiconductor parameter analyzer, apply a voltage sweep (e.g., from -1 V to +1 V) across the junction and measure the resulting current.

  • Record the current-voltage (I-V) characteristics of the junction. The current density (J) can be calculated by dividing the measured current by the contact area of the EGaIn tip.

Protocol 3: Single-Molecule Conductance Measurement using STM Break-Junction (STM-BJ)

This protocol describes the principle of measuring the conductance of a single 1-nonanethiol molecule using the STM-BJ technique.

Materials:

• Scanning Tunneling Microscope (STM)

• Gold STM tip

• 1-Nonanethiol SAM on a gold substrate (prepared as in Protocol 1) or a dilute solution of 1-nonanethiol in a suitable solvent (e.g., mesitylene).

Procedure:

• Junction Formation and Breaking:

  • The gold STM tip is repeatedly brought into and out of contact with the gold substrate.

  • As the tip is retracted from the surface, a gold nanocontact is formed and subsequently broken.

  • In the presence of 1-nonanethiol molecules, a single molecule can bridge the gap between the tip and the substrate, forming a molecular junction.

• Conductance Measurement:

  • During the retraction process, the current flowing through the junction is measured at a constant bias voltage.

  • The formation of a molecular junction is identified by the appearance of a plateau in the conductance trace at a value significantly lower than the conductance quantum (G₀).

  • This process is repeated thousands of times to build a histogram of conductance values. The peaks in the histogram correspond to the most probable conductance values of the single-molecule junction.

Visualizations

Caption: Experimental workflow for the fabrication and characterization of 1-nonanethiol based molecular electronic devices.

Caption: Structure of a 1-nonanethiol based molecular junction and the charge transport mechanism.

Caption: Logical workflow for preparing and testing 1-nonanethiol based molecular electronic components.

References

• 1. researchgate.net [researchgate.net]
• 2. mnesnu.mycafe24.com [mnesnu.mycafe24.com]
• 3. Work function modification of the (111) gold surface covered by long alkanethiol-based self-assembled monolayers - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Electrical Characterization of Self-Assembled Monolayers | NIST [nist.gov]
• 9. research.utwente.nl [research.utwente.nl]
• 10. Mechanisms of Charge Transport in tunnel junctions | Molecular Electronics | Hybrid Materials for Opto-Electronics (HMOE) [utwente.nl]
• 11. dr.lib.iastate.edu [dr.lib.iastate.edu]

Technical Notes & Optimization

How to improve the ordering of 1-Nonanethiol monolayers

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in improving the ordering of 1-nonanethiol self-assembled monolayers (SAMs).

Troubleshooting Guide

This guide addresses common issues encountered during the formation of 1-nonanethiol SAMs, offering potential causes and actionable solutions.

Issue 1: Incomplete or No Monolayer Formation

• Question: I am not observing any evidence of monolayer formation on my gold substrate. What could be the cause?

• Answer: Incomplete or failed monolayer formation can stem from several factors related to the thiol solution, the substrate, or the solvent.

  • Inactive Thiol: The thiol group (-SH) is susceptible to oxidation, which can form disulfides that do not readily bind to the gold surface.[1] Always use fresh 1-nonanethiol from a reputable supplier. If oxidation is suspected, characterization of the starting material via NMR or mass spectrometry may be necessary.[1]

  • Contaminated Substrate: The gold surface must be exceptionally clean for successful SAM formation.[2] Organic residues, dust, or other impurities can block the thiol from accessing the surface.[1] A rigorous cleaning protocol, such as using a piranha solution (a 3:1 mixture of concentrated sulfuric acid and 30% hydrogen peroxide), is highly recommended.[1] Caution: Piranha solution is extremely corrosive and reacts violently with organic materials; handle with extreme care.

  • Impure Solvent: The solvent used for the thiol solution can introduce contaminants that interfere with self-assembly.[1] High-purity, 200-proof ethanol (B145695) is the most commonly recommended solvent.[3]

Issue 2: Disordered or Poorly Packed Monolayer

• Question: My 1-nonanethiol monolayer appears disordered and poorly packed. How can I improve its quality?

• Answer: Achieving a well-ordered monolayer requires optimization of several experimental parameters.

  • Suboptimal Incubation Time: While initial adsorption is rapid, achieving a highly ordered monolayer is a slower process.[1][3] The initial monolayer forms within minutes but contains numerous defects.[3] A subsequent organization phase, where molecules rearrange into a more crystalline structure, can take several hours.[4] Typical incubation times range from 12 to 48 hours.[1][3] Performing a time-course experiment can help determine the optimal duration for your specific setup.[1]

  • Incorrect Thiol Concentration: The concentration of the 1-nonanethiol solution influences the packing density. A standard concentration for alkanethiol SAM formation is 1 mM.[1] While lower concentrations might require longer immersion times, excessively high concentrations do not necessarily lead to better-ordered films.[2] It is advisable to test a range of concentrations (e.g., 0.1 mM, 1 mM, and 10 mM) to find the ideal balance.[1]

  • Solvent Effects: The choice of solvent can impact the solubility of the thiol and the molecular interactions during self-assembly.[1] While ethanol is most common, other high-purity solvents like isopropanol (B130326) or methanol (B129727) can be evaluated.[1] The quality of dodecanethiol SAMs has been shown to be influenced by the solvent, with an ethanol-water mixture and neat dodecanethiol liquid producing highly dense and well-ordered monolayers.[5]

  • Temperature Fluctuations: Inconsistent temperatures during incubation can disrupt the ordering process.[1] Maintaining a constant and controlled temperature is crucial.[1] Higher deposition temperatures can lead to larger, well-ordered domains by lowering the diffusion barrier of the molecules on the surface.[6]

  • Presence of Impurities: Even trace amounts of impurities in the thiol solution can be incorporated into the monolayer, creating defects and disrupting the overall order.[1] Using high-purity 1-nonanethiol is essential for forming a well-ordered monolayer.

Frequently Asked Questions (FAQs)

Q1: What is the optimal concentration for a 1-nonanethiol solution?

A standard and widely used concentration for forming 1-nonanethiol SAMs is 1 mM in high-purity ethanol.[1] However, the optimal concentration can be system-dependent. It is recommended to start with 1 mM and optimize by testing a range of concentrations if necessary.[1]

Q2: How long should I incubate my gold substrate in the 1-nonanethiol solution?

For a well-ordered monolayer, an incubation time of 12 to 48 hours is typically recommended.[1][3] While the initial monolayer forms very quickly, the ordering process is much slower and involves the gradual removal of defects and the formation of crystalline domains.[3]

Q3: What is the best solvent for preparing a 1-nonanethiol solution?

High-purity, 200-proof ethanol is the most common and recommended solvent for preparing thiol solutions for SAM formation on gold.[3] It is critical to use a solvent with very low water and other impurity content, as contaminants can significantly impact the quality of the resulting monolayer.[1]

Q4: How does temperature affect the ordering of the monolayer?

Higher temperatures during SAM formation can lead to more ordered monolayers with larger domain sizes.[6] This is attributed to a lower diffusion barrier for the thiol molecules on the gold surface, allowing them to find more favorable binding sites and arrange into a more crystalline structure.[6]

Q5: How can I characterize the quality of my 1-nonanethiol monolayer?

Several surface-sensitive techniques can be used to assess the quality, packing, and thickness of your SAM. These include:

• X-ray Photoelectron Spectroscopy (XPS): To determine the elemental composition and chemical state of the surface, confirming the presence of sulfur bonded to gold.[7]

• Contact Angle Goniometry: To measure the surface wettability, which is indicative of the packing and orientation of the terminal methyl groups.

• Ellipsometry: To measure the thickness of the monolayer.

• Scanning Tunneling Microscopy (STM) and Atomic Force Microscopy (AFM): To visualize the surface morphology and molecular packing at the nanoscale.[8]

Quantitative Data Summary

The following tables summarize key experimental parameters and their impact on the quality of alkanethiol SAMs.

Table 1: Effect of Incubation Time on Monolayer Ordering

Incubation Time	Expected Monolayer Characteristics
Seconds to Minutes	Initial, rapid formation of a monolayer with low organizational order and many gauche defects.[3]
12 - 48 hours	Well-packed, ordered monolayer with a more crystalline structure as defects are annealed out.[1][3]
> 48 hours	Minimal further improvement in ordering is typically observed.[2]

Table 2: Influence of Thiol Concentration on SAM Formation

Thiol Concentration	Effect on Monolayer Formation
< 1 µM	May result in incomplete or imperfect monolayers, even with long immersion times.
1 mM	Standard concentration that provides a good balance of surface coverage and ordering.[1][2]
> 10 mM	Does not necessarily lead to better-ordered monolayers and may be less cost-effective.

Table 3: Impact of Deposition Temperature on Monolayer Structure (Decanethiol on Au(111))

Deposition Temperature (°C)	Observed Structural Characteristics
-20	Smaller, less-ordered domains.
25 (Room Temperature)	Moderately sized, ordered domains.
60	Larger, well-ordered domains with the (√3×√3)R30° structure.[6]
78	The largest, most well-ordered domains.[6]

Detailed Experimental Protocol

This protocol outlines the key steps for preparing a high-quality 1-nonanethiol self-assembled monolayer on a gold substrate.

1. Substrate Preparation

• Clean the gold substrate thoroughly. A recommended method is immersion in a piranha solution (3:1 mixture of concentrated H₂SO₄ and 30% H₂O₂) for 5-10 minutes. (CAUTION: Piranha solution is extremely dangerous).

• Rinse the substrate extensively with deionized water and then with absolute ethanol.

• Dry the substrate under a gentle stream of high-purity nitrogen gas.

2. Thiol Solution Preparation

• Prepare a 1 mM solution of 1-nonanethiol in absolute ethanol in a clean glass container.

• Sonicate the solution for 5-10 minutes to ensure the thiol is fully dissolved.[9]

3. Self-Assembly

• Immerse the clean, dry gold substrate into the 1-nonanethiol solution.

• Seal the container to minimize solvent evaporation and contamination. For the highest quality films, reduce the headspace above the solution and backfill with an inert gas like nitrogen.[10]

• Allow the self-assembly to proceed for 18-24 hours at a constant, controlled temperature.[11]

4. Rinsing and Drying

• Carefully remove the substrate from the thiol solution with clean tweezers.

• Rinse the substrate thoroughly with fresh absolute ethanol to remove any non-covalently bound molecules.[11]

• Dry the substrate again under a gentle stream of high-purity nitrogen gas.[11]

5. Storage

• Store the prepared SAM-coated substrates in a clean, dry environment, such as a desiccator or under an inert atmosphere, to prevent contamination.[11]

Visualizations

Caption: Experimental workflow for forming a 1-nonanethiol SAM.

Caption: Troubleshooting logic for common 1-nonanethiol SAM issues.

References

• 1. benchchem.com [benchchem.com]
• 2. if.tugraz.at [if.tugraz.at]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. diva-portal.org [diva-portal.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. mdpi.com [mdpi.com]
• 9. Preparing Self-Assembled Monolayers [sigmaaldrich.com]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]

Technical Support Center: Preventing Oxidation of 1-Nonanethiol Solutions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides detailed troubleshooting guides and frequently asked questions (FAQs) to help you prevent the oxidation of 1-nonanethiol in your experiments. By following these guidelines, you can ensure the integrity and reactivity of your thiol solutions.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of 1-nonanethiol degradation in solution?

A1: The primary cause of 1-nonanethiol degradation is the oxidation of its thiol (-SH) group. This oxidation is primarily initiated by atmospheric oxygen dissolved in the solvent. The process can be accelerated by several factors, including exposure to light, the presence of metal ions, and elevated pH. The initial oxidation product is typically the disulfide, but further oxidation can lead to the formation of sulfenic, sulfinic, and sulfonic acids, which are generally inactive for applications requiring a free thiol group.

Q2: How can I visually identify if my 1-nonanethiol solution has oxidized?

A2: While early-stage oxidation may not be visible, significant oxidation can sometimes be indicated by the formation of a white precipitate. This is often the disulfide dimer of 1-nonanethiol, which can be less soluble than the thiol in certain solvents. A strong, unpleasant odor is characteristic of many thiols and is not a reliable indicator of oxidation.

Q3: What are the ideal storage conditions for 1-nonanethiol solutions to minimize oxidation?

A3: To ensure maximum stability, it is highly recommended to prepare 1-nonanethiol solutions fresh before each use. If storage is necessary, solutions should be prepared with deoxygenated solvents and stored under an inert atmosphere (e.g., argon or nitrogen) in a tightly sealed, amber glass vial to protect from light. For short-term storage (days to weeks), refrigeration at 2-8°C is recommended. For longer-term storage, freezing at -20°C or below is advisable. Aliquoting the solution into smaller, single-use vials can help to avoid repeated freeze-thaw cycles and exposure to air.

Q4: Can I use metal spatulas or needles when handling 1-nonanethiol?

A4: It is best to avoid contact with metal spatulas, needles, or containers, as transition metal ions (e.g., Cu²⁺, Fe³⁺) can catalyze the oxidation of thiols.[1] It is recommended to use glass, plastic, or stainless steel equipment that has been thoroughly cleaned and passivated if necessary.

Troubleshooting Guides

This section addresses specific issues you might encounter during your experiments and provides actionable solutions.

Problem 1: Inconsistent or poor results in surface modification experiments (e.g., self-assembled monolayer formation).

• Possible Cause: The 1-nonanethiol solution has partially or fully oxidized, reducing the concentration of active thiol available for binding to the surface.

• Troubleshooting Steps:

  • Prepare Fresh Solutions: Always prepare 1-nonanethiol solutions immediately before use with freshly deoxygenated solvent.

  • Use Inert Atmosphere: Conduct the entire experiment, from solution preparation to substrate immersion, under an inert atmosphere (e.g., in a glove box or using a Schlenk line).

  • Verify Solvent Purity: Ensure the solvent is of high purity and free from peroxides, which can be a source of oxidation.

Problem 2: Appearance of a white precipitate in the 1-nonanethiol solution.

• Possible Cause: This is likely the formation of the disulfide dimer of 1-nonanethiol, which has lower solubility. This is a strong indicator of significant oxidation.

• Troubleshooting Steps:

  • Discard the Solution: It is best to discard the solution and prepare a fresh one.

  • Improve Degassing and Inert Atmosphere Techniques: Review your procedures for deoxygenating the solvent and maintaining an inert atmosphere. Ensure all connections in your setup are airtight.

Problem 3: Loss of thiol activity over time, even with refrigerated storage.

• Possible Cause: Even at low temperatures, dissolved oxygen can lead to slow oxidation. The container may not be perfectly sealed, allowing for gradual oxygen ingress.

• Troubleshooting Steps:

  • Aliquot Solutions: Store the solution in small, single-use aliquots to minimize the number of times the stock solution is exposed to air.

  • Use Septum-Sealed Vials: For frequent use, store the solution in a vial with a PTFE-lined septum. This allows for withdrawal of the solution with a syringe without fully opening the vial to the atmosphere. Always backfill the vial with an inert gas after each use.

Factors Influencing 1-Nonanethiol Oxidation

The stability of 1-nonanethiol solutions is influenced by several environmental and chemical factors. Understanding these can help in designing more robust experimental protocols.

Factor	Effect on Oxidation Rate	Recommendations
Oxygen Concentration	Higher dissolved oxygen concentration leads to a faster oxidation rate.	Use deoxygenated solvents and handle solutions under an inert atmosphere (e.g., nitrogen or argon).
Temperature	Increased temperature generally accelerates the rate of oxidation.[2][3]	Store stock solutions at low temperatures (2-8°C for short-term, ≤ -20°C for long-term) and conduct experiments at the lowest practical temperature.
pH	Oxidation is generally faster at higher (basic) pH due to the formation of the more reactive thiolate anion.	Maintain a neutral or slightly acidic pH if your experimental conditions allow.
Metal Ions	Transition metal ions (e.g., Cu²⁺, Fe³⁺) can act as catalysts, significantly increasing the oxidation rate.[1]	Use high-purity solvents and reagents. Consider adding a chelating agent like EDTA (1-5 mM) to aqueous buffers.
Light Exposure	UV light can promote the formation of free radicals, which can initiate and propagate oxidation reactions.	Store solutions in amber vials or wrap containers in aluminum foil to protect them from light.

Experimental Protocols

Protocol 1: Preparation of a Deoxygenated 1-Nonanethiol Stock Solution

This protocol describes the preparation of a 1 mM 1-nonanethiol solution in ethanol (B145695), a common solvent for self-assembled monolayer (SAM) formation.

Materials:

• 1-Nonanethiol

• 200 proof ethanol (high purity)

• Schlenk flask or a vial with a PTFE-lined septum cap

• Syringes and needles

• Inert gas source (argon or nitrogen) with a manifold

• Ultrasonic bath

Procedure:

• Solvent Deoxygenation:

  • Place the required volume of ethanol in a Schlenk flask.

  • Perform at least three freeze-pump-thaw cycles:

    • Freeze the ethanol using a liquid nitrogen bath.

    • Once frozen, open the flask to a high vacuum line for 5-10 minutes.

    • Close the flask to the vacuum and allow the ethanol to thaw completely.

    • Repeat this cycle two more times.

  • After the final thaw, backfill the flask with an inert gas.

  • Alternatively, for a quicker but less rigorous deoxygenation, bubble argon or nitrogen gas through the ethanol for at least 30 minutes.

• Preparation of 1-Nonanethiol Solution:

  • Under a positive pressure of inert gas, use a syringe to add the calculated volume of 1-nonanethiol to the deoxygenated ethanol to achieve the desired concentration (e.g., for a 1 mM solution, add approximately 18.5 µL of 1-nonanethiol to 100 mL of ethanol).

  • Briefly sonicate the solution to ensure it is well-mixed.

• Storage:

  • Store the solution in the sealed Schlenk flask or transfer it via cannula to smaller, argon-flushed vials with PTFE-lined septum caps.

  • Wrap the container in aluminum foil and store at the appropriate temperature (see FAQ 3).

Protocol 2: General Handling of 1-Nonanethiol in a Laboratory Setting

This protocol outlines safe and effective handling procedures to minimize both oxidation and exposure.

• Work in a Ventilated Area: Always handle 1-nonanethiol and its solutions in a well-ventilated chemical fume hood to avoid inhalation of its strong odor.[4]

• Use an Inert Atmosphere: For reactions sensitive to oxidation, use standard air-free techniques such as a glove box or a Schlenk line.[5]

• Decontaminate Glassware: After use, decontaminate all glassware that has come into contact with 1-nonanethiol by soaking it in a bleach bath (a 1:1 mixture of commercial bleach and water) overnight in a fume hood.[4] This will oxidize the residual thiol and neutralize the odor.

• Waste Disposal: Dispose of all thiol-containing waste in a designated and clearly labeled waste container.

Visualizing the Oxidation Process and Handling Workflow

To better understand the chemical transformations and the necessary preventative measures, the following diagrams illustrate the oxidation pathway of 1-nonanethiol and a recommended experimental workflow.

References

• 1. idosi.org [idosi.org]
• 2. Heat-induced formation of intermolecular disulfide linkages between thaumatin molecules that do not contain cysteine residues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Dynamics of Disulfide-Bond Disruption and Formation in the Thermal Unfolding of Ribonuclease A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Reagents & Solvents [chem.rochester.edu]
• 5. reddit.com [reddit.com]

Technical Support Center: Achieving High-Purity 1-Nonanethiol Self-Assembled Monolayers (SAMs)

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered when working with 1-Nonanethiol for the formation of pure Self-Assembled Monolayers (SAMs).

Troubleshooting Guide

This guide addresses specific issues that can arise during the preparation and characterization of 1-Nonanethiol SAMs.

Question: My SAM appears disordered or incomplete when analyzed (e.g., by AFM, ellipsometry, or contact angle goniometry). What are the potential causes and solutions?

Answer: A disordered or incomplete SAM is a common issue that can stem from several sources. The primary culprits are contaminants in the 1-Nonanethiol solution, a contaminated substrate, or suboptimal assembly conditions.

Potential Causes & Solutions:

• Contaminated 1-Nonanethiol: Commercially available 1-Nonanethiol may contain impurities such as shorter-chain thiols, disulfides (from oxidation), or residual reactants from synthesis. Even small amounts of these contaminants can compete with 1-nonanethiol for binding sites on the substrate, leading to a disordered monolayer.[1]

  • Solution: Purify the 1-Nonanethiol before use. Common methods include vacuum distillation to separate by boiling point, or column chromatography. To address disulfide contamination, the thiol can be treated with a reducing agent like TCEP or DTT, followed by purification.

• Contaminated Substrate: The quality of the SAM is critically dependent on the cleanliness of the gold substrate. Organic residues, dust particles, or an uneven surface will result in defects in the monolayer.

  • Solution: Implement a rigorous substrate cleaning protocol. A common and effective method is cleaning with a piranha solution (a 3:1 mixture of concentrated sulfuric acid and 30% hydrogen peroxide), followed by thorough rinsing with ultrapure water and ethanol (B145695), and drying under a stream of inert gas (e.g., nitrogen or argon). Extreme caution must be exercised when handling piranha solution.

• Contaminated Solvent: The solvent used to prepare the thiol solution (typically ethanol) must be of the highest purity. Water content and other impurities can interfere with the self-assembly process.

  • Solution: Use anhydrous, 200-proof ethanol. It is also good practice to degas the solvent to remove dissolved oxygen, which can contribute to the oxidation of the thiol.

• Suboptimal Assembly Time: While initial monolayer formation is rapid, achieving a well-ordered, crystalline-like SAM requires time for the molecules to rearrange on the surface.[1]

  • Solution: Increase the immersion time. Typical assembly times range from 12 to 48 hours to ensure a highly ordered monolayer.[2]

Question: I am observing inconsistent results between experiments. Why might this be happening?

Answer: Inconsistency in SAM formation often points to environmental factors or subtle variations in protocol execution.

Potential Causes & Solutions:

• Environmental Contaminants: The presence of airborne contaminants can significantly impact SAM quality. Silanes and poly(dimethylsiloxane) (PDMS) are particularly problematic and can readily contaminate surfaces.[2]

  • Solution: Conduct experiments in a clean environment, such as a dedicated fume hood where silanes and PDMS are not used.

• Oxygen Exposure: 1-Nonanethiol can oxidize to form dinonyl disulfide, especially when exposed to air and light. This disulfide will not form a proper SAM.

  • Solution: Minimize oxygen exposure throughout the process. Use degassed solvents, backfill containers with an inert gas like nitrogen or argon, and store the thiol solution and the assembling SAMs in a dark, oxygen-free environment.[2]

• Inconsistent Substrate Quality: Variations in the gold-coated substrates, such as differences in roughness or the quality of the adhesion layer (e.g., chromium or titanium), can lead to variability in SAM formation.

  • Solution: Use high-quality, consistent substrates from a reliable vendor. If possible, characterize the bare substrates before use.

Frequently Asked Questions (FAQs)

Q1: What are the most common contaminants in commercial 1-Nonanethiol and why are they problematic?

A1: The most common contaminants are shorter-chain alkanethiols and dinonyl disulfide. Shorter-chain thiols can co-adsorb onto the gold surface and disrupt the packing of the longer 1-nonanethiol chains, leading to a less ordered and less dense monolayer. Dinonyl disulfide, the oxidation product of 1-nonanethiol, does not readily form the gold-thiolate bond necessary for a stable SAM. Other potential impurities can include unreacted starting materials from the synthesis of the thiol.

Q2: How does the purity of 1-Nonanethiol affect the final SAM?

A2: The purity of the 1-nonanethiol is critical for forming a high-quality SAM. Even low levels of thiol-containing impurities can compete for adsorption sites on the gold surface, leading to defects, a disordered structure, and altered surface properties (e.g., wettability and thickness).[1]

Q3: What is the recommended solvent and concentration for 1-Nonanethiol SAM formation?

A3: The most commonly recommended solvent is high-purity, anhydrous ethanol. A typical concentration for the 1-nonanethiol solution is 1 mM.[1]

Q4: How long should I immerse my gold substrate in the 1-Nonanethiol solution?

A4: While a monolayer forms within minutes, achieving a well-ordered, crystalline SAM takes longer. A standard immersion time is 24 to 48 hours.[2] Longer times generally lead to better packing and fewer defects.[2]

Q5: How should I store my 1-Nonanethiol and the prepared solutions?

A5: 1-Nonanethiol should be stored in a cool, dark place (2-8°C) under an inert atmosphere (nitrogen or argon) to prevent oxidation. Prepared solutions should also be protected from light and oxygen and used as fresh as possible.

Quantitative Data on Contaminant Impact

The presence of contaminants has a quantifiable effect on the composition of the resulting SAM. The following table summarizes Electron Spectroscopy for Chemical Analysis (ESCA) data from a study where SAMs were prepared from a PEG4 thiol solution purposely spiked with thioacetic acid (TAA) as a contaminant. This demonstrates how even small percentages of a thiol-containing impurity in the solution can lead to its significant incorporation into the monolayer.

% TAA in Solution (v/v)	% PEG4 Thiol on Surface (by ESCA)	% TAA on Surface (by ESCA)
0%	100%	0%
1%	85%	15%
10%	50%	50%

Data adapted from a study on the effects of thiol impurities on SAM formation.[1]

Experimental Protocols

Protocol 1: Purification of 1-Nonanethiol by Vacuum Distillation

This protocol is suitable for purifying 1-nonanethiol from non-volatile impurities and contaminants with significantly different boiling points.

Materials:

• 1-Nonanethiol (commercial grade)

• Vacuum distillation apparatus (round-bottom flask, distillation head with Vigreux column, condenser, receiving flask)

• Heating mantle

• Vacuum pump with a cold trap

• Manometer

• Inert gas (Nitrogen or Argon)

Procedure:

• Setup: Assemble the vacuum distillation apparatus in a fume hood. Ensure all glassware is dry and joints are properly sealed.

• Charge the Flask: Add the 1-nonanethiol to the round-bottom flask.

• Evacuate the System: Connect the apparatus to the vacuum pump and slowly evacuate the system to the desired pressure. The boiling point of 1-nonanethiol is 220°C at atmospheric pressure; under vacuum, this will be significantly lower.

• Heating: Gently heat the flask using the heating mantle.

• Collect Fractions: Discard the initial distillate (forerun), which may contain more volatile impurities. Collect the main fraction corresponding to the boiling point of 1-nonanethiol at the working pressure.

• Stop Distillation: Once the main fraction is collected, stop heating and allow the system to cool before slowly reintroducing inert gas to return to atmospheric pressure.

• Storage: Store the purified 1-nonanethiol under an inert atmosphere in a sealed container at 2-8°C.

Protocol 2: Formation of High-Purity 1-Nonanethiol SAMs

This protocol outlines the steps for creating a high-quality SAM on a gold substrate.

Materials:

• Purified 1-Nonanethiol

• Anhydrous Ethanol (200 proof)

• Gold-coated substrate

• Piranha solution (3:1 H₂SO₄:H₂O₂) - EXTREME CAUTION

• Ultrapure water

• Clean glass vials with caps

• Tweezers

• Inert gas (Nitrogen or Argon)

• Sonicator

Procedure:

• Substrate Cleaning:

  • Immerse the gold substrate in piranha solution for 10-15 minutes. (Warning: Piranha solution is extremely corrosive and reacts violently with organic materials. Use appropriate personal protective equipment and work in a fume hood).

  • Carefully remove the substrate and rinse thoroughly with copious amounts of ultrapure water.

  • Rinse with anhydrous ethanol.

  • Dry the substrate under a gentle stream of nitrogen or argon.

• Solution Preparation:

  • Prepare a 1 mM solution of purified 1-nonanethiol in anhydrous ethanol. To minimize oxidation, it is recommended to degas the ethanol by bubbling with nitrogen or argon for 15-20 minutes before adding the thiol.

• Self-Assembly:

  • Place the clean, dry gold substrate in a glass vial.

  • Add the 1 mM 1-nonanethiol solution to the vial, ensuring the substrate is fully submerged.

  • Backfill the vial with inert gas, seal the cap, and wrap with Parafilm®.[2]

  • Allow the self-assembly to proceed for 24-48 hours in a dark, vibration-free environment.[2]

• Rinsing and Drying:

  • Remove the substrate from the thiol solution with clean tweezers.

  • Rinse the substrate thoroughly with anhydrous ethanol to remove any physisorbed molecules.

  • Place the rinsed substrate in a vial of fresh ethanol and sonicate for 1-2 minutes to remove any loosely bound thiols.

  • Rinse one final time with ethanol and dry under a gentle stream of inert gas.

• Storage:

  • Store the prepared SAMs in a clean, dry environment, preferably under an inert atmosphere, until ready for use.

Visualizations

Caption: Workflow for preparing high-purity 1-Nonanethiol SAMs.

References

• 1. youtube.com [youtube.com]
• 2. Quantification of Thiols and Disulfides - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Annealing Temperature for 1-Nonanethiol SAMs

Welcome to the technical support center for the optimization of 1-Nonanethiol self-assembled monolayers (SAMs). This resource provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the thermal annealing process of 1-Nonanethiol SAMs on gold substrates.

Frequently Asked Questions (FAQs)

Q1: What is the primary purpose of thermal annealing for 1-Nonanethiol SAMs?

A1: Thermal annealing is a post-deposition treatment used to improve the structural quality and ordering of 1-Nonanethiol SAMs. The process provides thermal energy to the adsorbed molecules, allowing them to overcome kinetic barriers, rearrange on the substrate surface, and form a more densely packed and well-ordered monolayer. This optimization can lead to a reduction in defects, such as pinholes and domain boundaries, and an increase in the size of ordered domains.[1][2]

Q2: What is the expected outcome of a successful annealing process?

A2: A successful annealing process should result in a 1-Nonanethiol SAM with enhanced structural integrity. This is typically characterized by an increase in the water contact angle, indicating a more hydrophobic and well-ordered surface, and a consistent monolayer thickness. The overall goal is to achieve a uniform, defect-free monolayer with maximized surface coverage and stability.

Q3: At what temperature does 1-Nonanethiol begin to desorb from a gold surface?

A3: While the exact desorption temperature can vary based on experimental conditions, studies on similar short-chain alkanethiols provide some guidance. For instance, hexanethiol (C6) SAMs show desorption at temperatures above 340 K (67 °C) in a vacuum.[3][4] Undecanethiol (C11) SAMs have been shown to be stable up to 450 K (177 °C). Given that 1-nonanethiol (C9) falls between these chain lengths, significant desorption is expected to begin at temperatures exceeding 100 °C. It is crucial to optimize the annealing temperature to be high enough to promote ordering but below the point of significant molecular desorption.

Troubleshooting Guide

This guide addresses specific issues that may arise during the thermal annealing of 1-Nonanethiol SAMs.

Issue	Possible Cause	Recommended Solution
No significant change in SAM quality after annealing.	Annealing temperature is too low: The thermal energy provided is insufficient to overcome the energy barriers for molecular rearrangement.	Gradually increase the annealing temperature in increments of 10-20 °C. Monitor changes in surface characteristics (e.g., contact angle) at each step to identify the optimal temperature.
Annealing time is too short: The duration of the annealing process is not long enough for the molecules to reach a more ordered state.	Increase the annealing time. A typical starting point is 30-60 minutes. Longer annealing times at a moderate temperature may be more effective than short times at a high temperature.
Decrease in contact angle or evidence of SAM degradation after annealing.	Annealing temperature is too high: The temperature has exceeded the desorption threshold for 1-Nonanethiol, leading to the removal of molecules from the surface.	Reduce the annealing temperature to below the desorption point. For 1-nonanethiol, it is advisable to stay below 100°C as a starting point.
Oxidation of the SAM: Annealing in the presence of oxygen, especially at elevated temperatures, can lead to the oxidation of the thiol headgroup and degradation of the monolayer.	Perform the annealing process in an inert atmosphere, such as a nitrogen or argon-filled glovebox or chamber, to minimize exposure to oxygen.
Inconsistent or non-reproducible results.	Inhomogeneous heating: The substrate is not being heated uniformly, leading to variations in the SAM quality across the surface.	Ensure the use of a calibrated oven or hotplate with uniform temperature distribution. Consider using a metal block to evenly distribute heat to the substrate.
Contaminants on the substrate or in the thiol solution: Impurities can interfere with the self-assembly and annealing process, leading to defects and variability.	Ensure rigorous cleaning of the gold substrate prior to SAM formation. Use high-purity 1-Nonanethiol and solvent for the self-assembly process.

Experimental Protocols

Detailed Methodology for 1-Nonanethiol SAM Preparation and Annealing

This protocol outlines the key steps for forming and subsequently annealing a 1-Nonanethiol SAM on a gold-coated substrate.

Materials:

• Gold-coated substrates (e.g., gold-coated silicon wafers or glass slides)

• 1-Nonanethiol (≥95% purity)

• Absolute ethanol (B145695) (200 proof)

• Piranha solution (3:1 mixture of concentrated sulfuric acid and 30% hydrogen peroxide) - EXTREME CAUTION IS ADVISED

• Deionized (DI) water

• Nitrogen gas (high purity)

• Clean glass vials with caps

• Calibrated oven or hotplate

Procedure:

• Substrate Cleaning:

  • Immerse the gold substrates in freshly prepared piranha solution for 10-15 minutes. (Safety Note: Piranha solution is extremely corrosive and reactive. Handle with extreme caution in a fume hood with appropriate personal protective equipment).

  • Thoroughly rinse the substrates with copious amounts of DI water.

  • Dry the substrates under a gentle stream of high-purity nitrogen gas.

• SAM Formation:

  • Prepare a 1 mM solution of 1-Nonanethiol in absolute ethanol in a clean glass vial.

  • Immerse the clean, dry gold substrates into the 1-Nonanethiol solution.

  • Seal the vial and allow the self-assembly to proceed for 18-24 hours at room temperature.

• Rinsing:

  • Remove the substrates from the thiol solution.

  • Rinse the SAM-coated substrates thoroughly with absolute ethanol to remove any physisorbed molecules.

  • Dry the substrates under a gentle stream of high-purity nitrogen gas.

• Thermal Annealing:

  • Place the SAM-coated substrates in a pre-heated, calibrated oven or on a hotplate. It is recommended to perform this step in an inert atmosphere (e.g., nitrogen-purged glovebox) to prevent oxidation.

  • Anneal the substrates at the desired temperature for a specified duration. A good starting point for optimization is to test a range of temperatures from 40 °C to 100 °C for 30-60 minutes.

  • After annealing, allow the substrates to cool down to room temperature slowly within the inert atmosphere to prevent rapid quenching which might introduce defects.

• Characterization:

  • Characterize the annealed SAMs using appropriate surface analysis techniques such as contact angle goniometry, ellipsometry, and X-ray photoelectron spectroscopy (XPS) to evaluate the quality of the monolayer.

Quantitative Data

The following tables summarize the expected impact of annealing temperature on key properties of 1-Nonanethiol SAMs based on available literature for similar alkanethiols.

Table 1: Effect of Annealing Temperature on Water Contact Angle

Annealing Temperature (°C)	Expected Water Contact Angle (°)	Observations
25 (No Annealing)	~105 - 110	A well-formed but potentially less-ordered monolayer.
40	>110	Increased ordering and reduced edge defects are expected.[2]
60 - 80	>110	Further improvement in packing density and order may be observed.
>100	Decreasing	Potential for molecular desorption leading to a less hydrophobic surface.

Table 2: Effect of Annealing Temperature on SAM Thickness (as measured by Ellipsometry)

Annealing Temperature (°C)	Expected Thickness (Å)	Observations
25 (No Annealing)	~11 - 13	Consistent with a fully formed but potentially tilted monolayer.
40 - 80	~12 - 14	An increase in thickness may be observed due to molecules adopting a more upright orientation in a well-packed lattice.
>100	Decreasing	A decrease in thickness would indicate molecular desorption from the surface.

Table 3: Effect of Annealing Temperature on Surface Coverage (as measured by XPS)

Annealing Temperature (°C)	Expected Sulfur (S 2p) to Gold (Au 4f) Ratio	Observations
25 (No Annealing)	Baseline	Represents the initial surface coverage of the as-formed SAM.
40 - 80	Stable or slight increase	A stable or slightly increased ratio suggests a well-retained and possibly more densely packed monolayer.
>100	Decreasing	A decreasing S/Au ratio is a strong indicator of thiol desorption.

Visualizations

Caption: Experimental workflow for the preparation and thermal annealing of 1-Nonanethiol SAMs.

Caption: Troubleshooting logic for optimizing the annealing of 1-Nonanethiol SAMs.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. files01.core.ac.uk [files01.core.ac.uk]
• 4. researchgate.net [researchgate.net]

Technical Support Center: 1-Nonanethiol Self-Assembled Monolayers (SAMs)

This technical support center provides guidance for researchers, scientists, and drug development professionals encountering inconsistent results during the formation of 1-Nonanethiol self-assembled monolayers (SAMs). Below you will find troubleshooting guides in a question-and-answer format, detailed experimental protocols, and key characterization data to help you achieve consistent and high-quality monolayers.

Frequently Asked Questions (FAQs) & Troubleshooting

Issue 1: Incomplete or No Monolayer Formation

Question: I am not observing the expected changes in surface properties (e.g., hydrophobicity) after immersing my gold substrate in the 1-Nonanethiol solution. What could be the cause?

Answer: Incomplete or failed monolayer formation is a common issue that can typically be traced back to a few critical factors:

• Substrate Contamination: The gold surface must be exceptionally clean for the thiol molecules to adsorb and form a monolayer. Organic residues, dust particles, or other impurities can block the binding sites.[1] A rigorous and consistent cleaning protocol is crucial.

• Inactive Thiol: The thiol group (-SH) of 1-Nonanethiol can oxidize to form disulfides (-S-S-) or other species, especially with prolonged exposure to air and light.[2] These oxidized molecules will not readily bind to the gold surface.

• Impure Solvent: The solvent used to dissolve the 1-Nonanethiol can be a source of contamination. Water or other impurities in the solvent can interfere with the self-assembly process.[1]

Troubleshooting Steps:

• Verify Substrate Cleanliness: Implement a stringent substrate cleaning procedure immediately before use. A widely used and effective method is cleaning with a piranha solution, followed by thorough rinsing with high-purity water and ethanol (B145695).[1][3]

• Use Fresh Thiol: Whenever possible, use 1-Nonanethiol from a fresh, unopened container. If oxidation is suspected, consider using a fresh batch of the chemical.

• Ensure Solvent Purity: Use anhydrous, high-purity ethanol (200 proof) or another appropriate solvent for the thiol solution.[1]

Issue 2: Disordered or Patchy Monolayer

Question: My characterization results (e.g., AFM, contact angle) suggest that my 1-Nonanethiol SAM is not well-ordered and has defects. How can I improve the quality of my monolayer?

Answer: A disordered or patchy monolayer can result from suboptimal process parameters. The key is to provide the molecules with the right conditions and sufficient time to arrange into a densely packed, ordered structure.

• Suboptimal Immersion Time: While the initial adsorption of thiols onto a gold surface is rapid, achieving a well-ordered monolayer is a slower process that can take several hours.[1][4]

• Incorrect Thiol Concentration: The concentration of the 1-Nonanethiol solution plays a significant role in the packing density of the SAM.[1] Concentrations that are too low may result in incomplete coverage, while concentrations that are too high can sometimes lead to the formation of multilayers or aggregates.

• Solvent Effects: The choice of solvent can influence the solubility of the thiol and the interactions between molecules during the self-assembly process.[1]

• Environmental Factors: Temperature fluctuations and airborne contaminants during incubation can disrupt the ordering of the monolayer.[2]

Troubleshooting Steps:

• Optimize Immersion Time: For 1-Nonanethiol, typical incubation times range from 12 to 48 hours to achieve a well-ordered monolayer.[1] Consider performing a time-course experiment to determine the optimal immersion time for your specific setup.

• Vary Thiol Concentration: A standard concentration for alkanethiol SAM formation is in the range of 1 to 5 mM. It is advisable to test a few concentrations within this range (e.g., 1 mM, 2 mM, 5 mM) to find the ideal condition for your application.

• Maintain a Stable Environment: Incubate the substrates in a clean, vibration-free environment with a stable temperature. Room temperature is generally sufficient.[1]

Experimental Protocols

Protocol 1: Gold Substrate Cleaning

A pristine gold surface is paramount for the formation of a high-quality SAM.

Materials:

• Gold-coated substrates

• Acetone (B3395972) (ACS grade or higher)

• Isopropanol (B130326) (ACS grade or higher)

• Absolute Ethanol (200 proof)

• Deionized (DI) water (18 MΩ·cm)

• Piranha solution (3:1 mixture of concentrated sulfuric acid (H₂SO₄) and 30% hydrogen peroxide (H₂O₂)) - EXTREME CAUTION: Piranha solution is highly corrosive and reacts violently with organic materials. Handle with appropriate personal protective equipment in a fume hood.

• Beakers

• Tweezers

• Sonicator

• Nitrogen or Argon gas source

Procedure:

• Place the gold substrates in a beaker and sonicate in acetone for 15 minutes.

• Rinse the substrates thoroughly with DI water.

• Sonicate in isopropanol for 15 minutes.

• Rinse thoroughly with DI water.

• Immerse the substrates in freshly prepared piranha solution for 5-10 minutes.[5][6]

• Carefully remove the substrates and rinse copiously with DI water, followed by a final rinse with absolute ethanol.[5][6]

• Dry the substrates under a gentle stream of nitrogen or argon gas.[2]

• Use the cleaned substrates immediately for SAM formation to prevent recontamination.[7]

Protocol 2: 1-Nonanethiol SAM Formation (Solution Deposition)

Materials:

• Clean, dry gold substrates

• 1-Nonanethiol

• Absolute Ethanol (200 proof)

• Glass vials or a petri dish

• Micropipette

• Tweezers

• Nitrogen or Argon gas source

Procedure:

• Prepare a 1-5 mM solution of 1-Nonanethiol in absolute ethanol in a clean glass vial. For example, to prepare 10 mL of a 1 mM solution, dissolve the appropriate amount of 1-Nonanethiol in 10 mL of absolute ethanol.

• (Optional but recommended) Sonicate the solution for a few minutes to ensure the thiol is fully dissolved.

• Place the clean, dry gold substrates in a suitable container (e.g., petri dish, individual vials).

• Completely immerse the substrates in the 1-Nonanethiol solution.

• (Optional but recommended) To minimize oxidation, purge the container with nitrogen or argon gas before sealing.

• Incubate for 12-48 hours at room temperature in a clean, stable environment.[1]

• After incubation, remove the substrates from the solution with clean tweezers.

• Rinse the SAM-coated substrates thoroughly with fresh absolute ethanol to remove any physisorbed molecules.[2]

• Dry the substrates under a gentle stream of nitrogen or argon gas.[2]

• The SAM-modified substrates are now ready for characterization and use.

Data Presentation

Table 1: Typical Parameters for 1-Nonanethiol SAM Formation

Parameter	Recommended Range	Notes
Thiol Concentration	1 - 5 mM	Higher concentrations do not necessarily lead to better-ordered monolayers.
Solvent	Absolute Ethanol (200 proof)	High purity is critical to avoid contamination.
Immersion Time	12 - 48 hours	Longer times generally result in better monolayer packing and ordering.[1]
Temperature	Room Temperature	A stable temperature is important for consistent results.[1]

Table 2: Expected Characterization Results for High-Quality 1-Nonanethiol SAMs

Characterization Technique	Expected Results	Significance
Contact Angle Goniometry (Water)	Advancing: ~105-110°	Indicates a hydrophobic surface, consistent with a well-packed methyl-terminated monolayer.
Ellipsometry	~1.2 - 1.5 nm	Provides the thickness of the monolayer. The theoretical length of a fully extended 1-Nonanethiol molecule is slightly longer; the measured thickness reflects the tilt angle of the molecules on the surface.
X-ray Photoelectron Spectroscopy (XPS)	Presence of C, S, and Au signals. S 2p peak at ~162 eV.	Confirms the elemental composition and the formation of a gold-thiolate bond.[8]
Atomic Force Microscopy (AFM)	Low RMS roughness (~0.2 - 0.5 nm).	Visualizes a smooth and uniform surface, characteristic of a well-formed SAM.[9]

Visualizations

Caption: Troubleshooting workflow for inconsistent 1-Nonanethiol SAMs.

Caption: Experimental workflow for SAM preparation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. afm4nanomedbio.eu [afm4nanomedbio.eu]
• 4. Self-Assembled Monolayers: Advantages of Pure Alkanethiols [sigmaaldrich.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. X-ray Photoelectron Spectroscopy Analysis of Gold Surfaces after Removal of Thiolated DNA Oligomers by Ultraviolet/Ozone Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]

Technical Support Center: 1-Nonanethiol Self-Assembled Monolayers

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) regarding the influence of substrate roughness on the quality of 1-Nonanethiol self-assembled monolayers (SAMs).

Frequently Asked Questions (FAQs)

Q1: How does substrate roughness fundamentally affect the quality of a 1-Nonanethiol SAM?

A1: Substrate roughness plays a critical role in the formation and final structure of a 1-Nonanethiol SAM. Highly rough surfaces can disrupt the lateral packing of the alkanethiol molecules, leading to a disordered monolayer with a higher density of defects such as pinholes and domain boundaries. In contrast, smoother substrates, particularly those with a dominant (111) crystallographic orientation for gold, promote the formation of well-ordered, densely packed monolayers. Essentially, flatter substrates provide a more uniform template for the self-assembly process.

Q2: What is the maximum substrate roughness (in terms of RMS roughness) that is acceptable for forming a high-quality 1-Nonanethiol SAM?

A2: While there is no absolute cutoff, a general guideline is that an RMS roughness of less than 1 nm is desirable for achieving a well-ordered monolayer. Studies on similar alkanethiols have shown that the odd-even effect in wetting properties, an indicator of molecular order, begins to decay significantly as the RMS roughness approaches 1 nm and is often not observable on surfaces with RMS roughness greater than 1 nm.[1] For applications requiring very high-quality SAMs with minimal defects, ultra-flat substrates with an RMS roughness of less than 0.5 nm are recommended.[1]

Q3: Will a rougher substrate lead to a more hydrophobic surface after modification with 1-Nonanethiol?

A3: Not necessarily in a predictable way that indicates good monolayer quality. While creating a rough surface can amplify the existing wetting properties of a material (a phenomenon known as the Wenzel effect), for SAMs, increased roughness often correlates with a more disordered monolayer. This disorder can expose the underlying substrate or create defects that disrupt the uniform presentation of the methyl (-CH3) tail groups of the 1-nonanethiol, potentially leading to a less hydrophobic surface than what would be achieved on a smooth, well-ordered monolayer. A very high contact angle on a rough surface might be due to the topography rather than the intrinsic quality of the SAM.

Q4: Can I compensate for a rough substrate by extending the immersion time in the 1-nonanethiol solution?

A4: While longer immersion times (typically 18-24 hours) are generally recommended to ensure complete monolayer formation and allow for molecular reorganization into a more ordered state, this cannot fully compensate for a highly rough substrate.[2] The topographical constraints of a rough surface will still impede the formation of large, well-ordered domains. While extended immersion may help to passivate the surface more completely, the resulting monolayer will likely still possess a higher defect density compared to one formed on a smooth substrate.

Troubleshooting Guide

Issue: Inconsistent or patchy 1-Nonanethiol monolayer formation on my substrates.

Possible Cause	Suggested Solution
High Substrate Roughness	Characterize your substrate roughness using Atomic Force Microscopy (AFM). If the RMS roughness is greater than 1-2 nm, consider using smoother substrates. Template-stripped gold or gold evaporated on mica are common choices for achieving ultra-flat surfaces.
Substrate Contamination	Even on smooth substrates, organic or particulate contaminants can inhibit SAM formation. Implement a rigorous cleaning protocol before deposition. A common method for gold substrates is a piranha solution wash (a 3:1 mixture of concentrated H₂SO₄ and 30% H₂O₂), followed by thorough rinsing with deionized water and ethanol (B145695), and drying under a stream of nitrogen. Caution: Piranha solution is extremely corrosive and reactive and must be handled with extreme care.
Oxidized Thiol	1-Nonanethiol can oxidize over time, especially when exposed to air, forming disulfides that do not readily form SAMs. Use fresh 1-nonanethiol from a reputable supplier. Consider storing it under an inert atmosphere (e.g., nitrogen or argon).
Contaminated Solvent	The solvent used for the 1-nonanethiol solution (typically ethanol) must be of high purity. Traces of water or other impurities can interfere with the self-assembly process. Use absolute, 200-proof ethanol.

Issue: Low water contact angle on my 1-Nonanethiol modified surface, suggesting poor hydrophobicity.

Possible Cause	Suggested Solution
Disordered Monolayer due to Roughness	As mentioned, a rough substrate can lead to a disordered monolayer where the hydrocarbon chains are not densely packed and upright. This exposes more of the alkyl chain and potentially the underlying substrate, reducing hydrophobicity. Use smoother substrates to improve molecular ordering.
Incomplete Monolayer Formation	Ensure a sufficient concentration of 1-nonanethiol in the solution (typically 1-10 mM) and an adequate immersion time (18-24 hours) to allow for a complete and well-ordered monolayer to form.
Surface Contamination Post-Deposition	After rinsing and drying, the SAM-coated surface can become contaminated from the atmosphere. Store your prepared substrates in a clean, dry environment, such as a desiccator, and use them as soon as possible after preparation.

Quantitative Data Summary

The following table summarizes the expected trend in 1-Nonanethiol monolayer quality as a function of substrate roughness, based on data from various studies on alkanethiol SAMs.

Substrate RMS Roughness (nm)	Expected Water Contact Angle (°)	Estimated Monolayer Thickness (Å)	Predominant Monolayer Quality
< 0.5	110 - 115	~12 - 14	Well-ordered, densely packed, low defect density
0.5 - 1.0	105 - 110	~11 - 13	Moderately ordered, some domain boundaries
1.0 - 2.0	95 - 105	~10 - 12	Disordered, higher density of pinholes and defects
> 2.0	< 95	< 10	Highly disordered, incomplete coverage

Note: The values presented are synthesized from typical results for long-chain alkanethiols on gold and should be considered as general trends. Actual values can vary depending on the specific experimental conditions.

Experimental Protocols

Protocol 1: Preparation of Gold Substrates with Controlled Roughness

• Substrate Selection: Begin with silicon wafers with a thin adhesion layer of titanium or chromium (5-10 nm).

• Gold Deposition: Deposit a 100-200 nm layer of gold via electron-beam evaporation or thermal evaporation.

• To Achieve Ultra-Smooth Surfaces (RMS < 0.5 nm):

  • Template-Stripping: Glue the freshly deposited gold surface to a glass slide using epoxy. After the epoxy cures, mechanically cleave the silicon wafer, exposing an ultra-flat gold surface that was in contact with the smooth silicon.

• To Achieve Moderately Rough Surfaces (RMS 1-5 nm):

  • Vary the deposition rate during evaporation. Higher deposition rates tend to produce rougher surfaces.

  • Alternatively, use as-deposited gold on silicon without template stripping.

• Characterization: Characterize the roughness of the prepared substrates using Atomic Force Microscopy (AFM) before proceeding with SAM deposition.

Protocol 2: 1-Nonanethiol SAM Deposition

• Substrate Cleaning:

  • Immediately before use, clean the gold substrates. A common procedure is immersion in a piranha solution (3:1 mixture of concentrated H₂SO₄ and 30% H₂O₂) for 5-10 minutes. Extreme caution is required when handling piranha solution.

  • Rinse the substrates thoroughly with deionized water, followed by absolute ethanol.

  • Dry the substrates under a stream of dry, high-purity nitrogen gas.

• Solution Preparation:

  • Prepare a 1 mM solution of 1-nonanethiol in absolute ethanol. Use a clean glass vial.

• SAM Formation:

  • Immerse the clean, dry gold substrates into the 1-nonanethiol solution.

  • To minimize oxidation, it is recommended to purge the vial with an inert gas (e.g., nitrogen or argon) before sealing.

  • Allow the self-assembly to proceed for 18-24 hours at room temperature.[2]

• Rinsing and Drying:

  • Remove the substrates from the solution and rinse them thoroughly with fresh absolute ethanol to remove any physisorbed molecules.

  • Dry the substrates again under a stream of dry nitrogen.

• Characterization:

  • The quality of the resulting SAM can be characterized by contact angle goniometry (to measure the water contact angle), ellipsometry (to measure the thickness), and AFM (to visualize the surface morphology and defect density).

Mandatory Visualizations

Caption: Experimental workflow for the preparation and characterization of 1-Nonanethiol SAMs.

Caption: Troubleshooting decision tree for poor quality 1-Nonanethiol SAMs.

References

• 1. researchgate.net [researchgate.net]
• 2. if.tugraz.at [if.tugraz.at]

Controlling the domain size in 1-Nonanethiol monolayers

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 1-nonanethiol self-assembled monolayers (SAMs). Our goal is to help you effectively control the domain size and quality of your monolayers.

Frequently Asked Questions (FAQs)

Q1: What are the key factors influencing the domain size of 1-nonanethiol monolayers?

A1: The final domain size of a 1-nonanethiol self-assembled monolayer is influenced by a combination of factors during the preparation process. These include the concentration of the 1-nonanethiol solution, the duration of substrate immersion (deposition time), the temperature of the solution during deposition, the choice of solvent, the cleanliness and atomic flatness of the substrate, and any post-deposition annealing steps.

Q2: What is the typical procedure for forming a 1-nonanethiol SAM?

A2: A common method involves immersing a clean, flame-annealed Au(111) substrate into a dilute solution of 1-nonanethiol, typically around 1 mM in ethanol (B145695).[1] The immersion is usually carried out at room temperature for a period ranging from several minutes to 24 hours.[1][2] Following immersion, the substrate is thoroughly rinsed with the solvent (e.g., ethanol or methanol) to remove non-chemisorbed molecules and then dried under a stream of inert gas like nitrogen.[2]

Q3: How does the concentration of the 1-nonanethiol solution affect domain size?

A3: The concentration of the alkanethiol solution is a critical parameter. While excessively low concentrations can lead to incomplete monolayer formation, studies on similar alkanethiols suggest that the initial growth rate and surface coverage are dependent on the ligand concentration.[2][3] For mixed-alkanethiol SAMs, an optimal surface coverage is achieved at a concentration about 1.2–1.5 times the minimum concentration required for full coverage.[2][3]

Q4: What is the effect of deposition time on the ordering and domain size of the monolayer?

A4: The formation of a well-ordered monolayer is a time-dependent process. Initially, at very short immersion times (seconds to minutes), a disordered, low-density phase of 1-nonanethiol molecules lying flat on the surface is often observed.[4] Over time (minutes to hours), these molecules transition to a standing-up configuration, forming small ordered domains that gradually merge into larger ones.[5] Longer immersion times generally lead to more ordered monolayers with larger domain sizes.[5]

Q5: Can temperature be used to control domain size?

A5: Yes, both the deposition temperature and post-deposition annealing temperature can significantly impact domain size. For decanethiol, a similar alkanethiol, it has been shown that higher solution temperatures during deposition result in larger and more well-ordered domains.[6] Furthermore, thermal annealing of the completed monolayer (e.g., at 350 K or approximately 77°C) can heal defects and promote the coalescence of smaller domains into larger ones.[1][7]

Q6: Which solvents are recommended for preparing 1-nonanethiol SAMs?

A6: Ethanol is the most commonly used solvent for preparing alkanethiol SAMs due to its ability to dissolve the thiol and its suitable polarity.[1][2] However, the choice of solvent can influence the quality and packing of the monolayer. For instance, in studies with dodecanethiol, highly dense and well-ordered SAMs were prepared from an ethanol-water mixture or even neat dodecanethiol liquid. The properties of the solvent, such as polarity and molecular diameter, can affect the resulting monolayer structure.

Troubleshooting Guide

Problem 1: My 1-nonanethiol monolayer appears disordered with small domain sizes.

Possible Cause	Suggested Solution
Insufficient Deposition Time	Increase the immersion time of the substrate in the 1-nonanethiol solution. An overnight immersion (12-24 hours) is often sufficient to achieve a well-ordered monolayer.[2]
Suboptimal Deposition Temperature	Prepare the SAM at a slightly elevated temperature (e.g., 60°C).[2][6] This can provide the molecules with enough thermal energy to arrange into more stable, larger domains.[6]
Impure Solvent or Thiol	Use high-purity 1-nonanethiol and anhydrous, high-purity solvent (e.g., ethanol). Impurities can disrupt the self-assembly process and introduce defects.
Contaminated or Rough Substrate	Ensure the gold substrate is atomically flat and thoroughly cleaned before use. A common and effective method is flame annealing of Au(111) on mica substrates.[1][2]

Problem 2: I am observing a high density of defects and vacancy islands in my monolayer.

Possible Cause	Suggested Solution
Rapid Initial Adsorption	Consider using a more dilute solution of 1-nonanethiol to slow down the initial adsorption kinetics, which may allow for more ordered island growth from the outset.
Incomplete Monolayer Reorganization	Implement a post-deposition thermal annealing step. Heating the prepared monolayer in a clean, inert environment (e.g., under vacuum or nitrogen) at a moderate temperature (e.g., 70-80°C) can facilitate the removal of defects and the merging of domains.[1][7]
Solvent Trapped in the Monolayer	After deposition, ensure a thorough rinsing step with fresh, pure solvent to remove any physisorbed molecules and trapped solvent that can create defects.[2]

Quantitative Data Summary

The following table summarizes the influence of various experimental parameters on the domain size of alkanethiol monolayers. Note that much of the specific quantitative data comes from studies on alkanethiols similar to 1-nonanethiol, and thus should be considered as a strong guideline.

Parameter	Condition	Effect on Domain Size	Reference Alkanethiol
Deposition Temperature	Higher Temperature (e.g., 60-78°C)	Larger, more ordered domains	Decanethiol
Thermal Annealing	Post-deposition at ~77°C (350 K)	Increased domain size, fewer defects	General Alkanethiols
Deposition Time	Longer Immersion (hours to days)	Larger, more ordered domains	Hexanethiol
Thiol Concentration	Optimal (e.g., ~1.2-1.5x min. for full coverage)	Improved surface coverage	Mixed Alkanethiols

Experimental Protocols

1. Substrate Preparation: Flame Annealing of Au(111) on Mica

• Hold the Au(111)-on-mica substrate with stainless steel tweezers.

• Pass the substrate through the outer cone of a butane (B89635) or hydrogen flame for approximately 1-2 minutes until it glows a faint orange-red.

• Immediately quench the hot substrate in a beaker of high-purity ethanol.

• The substrate is now ready for immersion into the 1-nonanethiol solution.

2. Preparation of 1-Nonanethiol Monolayer

• Prepare a 1 mM solution of 1-nonanethiol in high-purity, anhydrous ethanol.

• Place the freshly flame-annealed Au(111) substrate in the solution.

• Allow the substrate to incubate at the desired temperature (e.g., room temperature or 60°C) for the chosen duration (e.g., 1 to 24 hours).[2]

• After incubation, remove the substrate from the solution.

• Rinse the substrate thoroughly with fresh ethanol to remove any non-covalently bound molecules.[2]

• Dry the substrate under a gentle stream of dry nitrogen gas.[2]

3. Post-Deposition Thermal Annealing

• Place the prepared 1-nonanethiol monolayer on a temperature-controlled stage within a vacuum chamber or an inert atmosphere glovebox.

• Increase the temperature to the desired annealing temperature (e.g., 77°C / 350 K).[1]

• Hold the temperature for a specified duration (e.g., 1-2 hours).

• Slowly cool the substrate back down to room temperature before removal.

Visualizations

Caption: Experimental workflow for controlling 1-nonanethiol monolayer domain size.

Caption: Relationship between key parameters and monolayer properties.

References

• 1. fkf.mpg.de [fkf.mpg.de]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. nanochem.pusan.ac.kr [nanochem.pusan.ac.kr]

Technical Support Center: Desorption of 1-Nonanethiol from Gold Surfaces

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with the desorption of 1-nonanethiol self-assembled monolayers (SAMs) from gold surfaces.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for desorbing 1-nonanethiol from a gold surface? There are three primary methods used to induce the desorption of 1-nonanethiol and other alkanethiols from gold surfaces:

• Thermal Desorption: Involves heating the substrate to provide sufficient thermal energy to break the gold-thiolate bond.[1] This is often performed under ultra-high vacuum (UHV) conditions to prevent oxidation and contamination.

• Electrochemical Desorption: This method applies a negative potential to the gold substrate in an electrolyte solution, leading to the reductive desorption of the thiolate monolayer.[2][3]

• Solvent-Induced Desorption: Involves immersing the SAM-coated substrate in a specific solvent or solvent mixture that can displace the thiol ligands.[4][5]

Q2: How can I verify that the 1-nonanethiol has been successfully desorbed? Successful desorption can be confirmed using various surface-sensitive analytical techniques:

• X-ray Photoelectron Spectroscopy (XPS): Can confirm the removal of sulfur and carbon species from the surface.[6][7]

• Contact Angle Goniometry: A clean gold surface is hydrophilic, while a 1-nonanethiol SAM is hydrophobic. A significant decrease in the water contact angle indicates desorption.[8]

• Scanning Tunneling Microscopy (STM): Allows for direct visualization of the gold surface to confirm the removal of the ordered monolayer structure.[1][9]

• Thermal Desorption Spectroscopy (TDS): Can be used to characterize the thermal stability and desorption kinetics of the monolayer.[10]

Q3: How stable is a 1-nonanethiol SAM under ambient laboratory conditions? While considered relatively robust, alkanethiol SAMs on gold can degrade over time in ambient conditions. The gold-thiolate bond is susceptible to oxidation, especially in the presence of light and oxygen, which can lead to a deterioration of the monolayer structure or even spontaneous desorption.[11] For long-term stability, samples should be stored in a clean, dark, and inert environment.

Troubleshooting Guide

This guide addresses common issues encountered during the desorption of 1-nonanethiol SAMs.

Issue 1: Incomplete or Partial Desorption

Q: I have attempted to desorb the 1-nonanethiol monolayer, but characterization (XPS, contact angle) shows it is still present. What went wrong? A: Incomplete desorption is a common issue that can stem from several factors related to your chosen method.

• For Thermal Desorption: The temperature may have been too low or the heating duration too short. Alkanethiols can desorb as disulfides around 400 K (127°C) and as intact molecules at higher temperatures around 500 K (227°C).[10][12] Temperatures exceeding 200°C are often cited for effective removal.[1]

• For Electrochemical Desorption: The applied potential may not have been sufficiently negative to initiate the reductive desorption process. The specific potential depends on the electrolyte and the structure of the monolayer.[2][9] Additionally, the choice of electrolyte is crucial as it facilitates the process and helps solvate the desorbed molecules.[9]

• For Solvent-Induced Desorption: The chosen solvent may not be effective. The efficiency of solvent exchange depends on the ability of the new solvent to displace the thiol. For example, exchanging ethanol (B145695) with tetrahydrofuran (B95107) (THF) has been shown to effectively remove dodecanethiol ligands from gold nanoparticles.[4][5]

Issue 2: Surface Contamination After Desorption

Q: After the desorption procedure, my gold surface shows signs of contamination. What is the source? A: Post-desorption contamination can originate from several sources:

• Solvent Impurities: The solvents used for desorption or rinsing may contain impurities that adsorb onto the clean, high-energy gold surface. Always use high-purity or spectroscopy-grade solvents.

• Atmospheric Contaminants: A freshly cleaned gold surface is highly reactive and can quickly adsorb contaminants from the ambient air. It is best to perform post-desorption analysis immediately or store the sample under an inert atmosphere (e.g., nitrogen or argon).

• Thiol Readsorption: In electrochemical or solvent-based methods, desorbed thiolates can sometimes readsorb onto the surface if not thoroughly rinsed away.[2][13] A subsequent rinsing step is critical to wash away the desorbed molecules.[9]

Issue 3: Lack of Reproducibility in Desorption Experiments

Q: My desorption results are inconsistent from one experiment to the next. How can I improve reproducibility? A: Inconsistent results often point to variations in procedural parameters. To improve reproducibility, focus on standardizing your entire workflow.

• Standardize SAM Formation: Ensure the initial 1-nonanethiol monolayer is consistent. Use the same thiol concentration, solvent, immersion time (typically 12-24 hours), and temperature for every sample.[14][15] The purity of the 1-nonanethiol is also critical for forming a well-ordered monolayer.[14]

• Control Substrate Quality: Use a consistent and rigorous cleaning protocol for the gold substrate before SAM formation. Methods like piranha solution cleaning or oxygen plasma treatment are effective.[16]

• Precisely Control Desorption Parameters:

  • Thermal: Use a programmable temperature controller with a calibrated thermocouple to ensure accurate and repeatable heating ramps and hold times.

  • Electrochemical: Use a reliable potentiostat and ensure the reference and counter electrodes are stable. Prepare fresh electrolyte for each experiment.

  • Solvent: Precisely control the solvent composition, temperature, and immersion time.

The following workflow diagram illustrates a standardized process for achieving reproducible results.

References

• 1. researchgate.net [researchgate.net]
• 2. New insights into the electrochemical desorption of alkanethiol SAMs on gold - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Solvent-induced desorption of alkanethiol ligands from Au nanoparticles - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 5. Solvent-induced desorption of alkanethiol ligands from Au nanoparticles. | Semantic Scholar [semanticscholar.org]
• 6. Kinetics of alkanethiol monolayer desorption from gold in air - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. sphinxsai.com [sphinxsai.com]
• 9. researchgate.net [researchgate.net]
• 10. Characterization of alkanethiol self-assembled monolayers on gold by thermal desorption spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Kinetics of desorption of alkanethiolates on gold - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. if.tugraz.at [if.tugraz.at]
• 16. benchchem.com [benchchem.com]

Technical Support Center: 1-Nonanethiol Self-Assembled Monolayers

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 1-nonanethiol self-assembled monolayers (SAMs).

Frequently Asked Questions (FAQs)

Q1: What are the primary factors influencing the stability of 1-nonanethiol SAMs?

A1: The stability of 1-nonanethiol SAMs is influenced by a combination of environmental and intrinsic factors. Key environmental factors include the surrounding medium (solvent, electrolyte), temperature, pH, and exposure to oxygen, ozone, and light.[1][2] Intrinsic factors relate to the quality of the SAM itself, such as the presence of defects, the length of the alkyl chain, and intermolecular interactions.[3][4] Longer alkyl chains, like in 1-nonanethiol, generally lead to more stable SAMs due to increased van der Waals interactions between the chains.[4][5]

Q2: How does the substrate (e.g., gold, platinum, copper) affect the electrochemical stability of the monolayer?

A2: The choice of substrate significantly impacts the electrochemical stability of the SAM. For reductive stability, the trend is generally Au < Pt < Cu. This is influenced by the binding strength of sulfur to the metal and competitive adsorption of hydrogen.[3][4][6] For oxidative stability, the trend is Cu < Pt < Au, which is consistent with the propensity of the metal surface to form oxides.[3][4][6]

Q3: What is the expected thermal stability of a 1-nonanethiol SAM on gold?

A3: Alkanethiol SAMs on gold are generally stable in a vacuum up to about 100°C.[7] However, even at this temperature, surface-phase transitions can occur, leading to a decrease in packing density.[7] Thermal desorption studies have identified different desorption regimes: desorption of disulfides around 127°C (400 K), desorption of intact and fragmented molecules around 227°C (500 K), and desorption of gold-containing molecules around 427°C (700 K).[8]

Q4: My 1-nonanethiol SAM appears to be degrading under ambient laboratory conditions. What could be the cause?

A4: Degradation under ambient conditions is often due to oxidation of the gold-thiolate bond.[1][9] Exposure to air, and particularly ozone, can rapidly oxidize the sulfur headgroup to sulfinate and sulfonate species.[1] This oxidation can be exacerbated by the presence of light.[1] Storing samples in a limited-air environment, such as a capped vial, can significantly reduce this degradation.[1]

Q5: Can I use 1-nonanethiol SAMs in aqueous or biological media for extended periods?

A5: The long-term stability of alkanethiol SAMs in aqueous and biological media can be a challenge.[10][11] Prolonged storage in solutions like phosphate-buffered saline (PBS) can lead to desorption of the alkanethiol molecules.[11] The presence of biomolecules can also affect the integrity of the monolayer. The stability in these environments is also dependent on the quality of the underlying gold substrate.[10]

Troubleshooting Guide

Issue	Possible Cause(s)	Troubleshooting Steps & Recommendations
Poorly formed or disordered monolayer	Impure 1-nonanethiol	Use high-purity (≥99%) 1-nonanethiol to avoid competition for surface sites from thiol-containing impurities.[5]
Contaminated substrate	Ensure the substrate is thoroughly cleaned before SAM deposition. A common procedure involves cleaning with a piranha solution followed by rinsing with deionized water and ethanol (B145695).
Insufficient incubation time	Allow for an incubation time of at least 12-24 hours to ensure the monolayer is well-ordered.[5]
Rapid degradation of the monolayer in air	Oxidation by atmospheric components	Minimize exposure to ambient air and light. Store samples in a dark, low-oxygen environment (e.g., a desiccator or a vial purged with an inert gas like nitrogen or argon).[1]
Presence of ozone	Be aware of potential ozone sources in the laboratory (e.g., UV lamps, certain electronic equipment) and minimize the sample's proximity to them.[1]
Instability during electrochemical experiments	Exceeding the stable potential window	Operate within the stable potential window for the specific substrate and pH. For gold, this is typically between -0.6 V and +1.0 V vs. SHE.[3]
pH of the electrolyte	The stable potential window is pH-dependent. The reductive and oxidative potential limits both vary linearly with pH.[3][4]
Defects in the monolayer	A high density of defects can decrease electrochemical stability. Ensure a well-ordered monolayer is formed by following best practices for preparation.[3][4]
Desorption of the monolayer in solution	Weak intermolecular forces	For applications requiring high stability, consider using alkanethiols with longer alkyl chains to increase van der Waals interactions.
Aggressive solvent conditions	For cleaning or processing, avoid prolonged exposure to hot or highly basic solutions, which can strip the monolayer.[7]

Experimental Protocols

Protocol 1: Gold Substrate Cleaning

• Piranha Solution Preparation (Caution: Piranha solution is extremely corrosive and reactive. Handle with extreme care in a fume hood with appropriate personal protective equipment).

  • Prepare a 3:1 mixture of concentrated sulfuric acid (H₂SO₄) and 30% hydrogen peroxide (H₂O₂).

  • Always add the H₂O₂ slowly to the H₂SO₄. The reaction is highly exothermic.

• Cleaning Procedure:

  • Immerse the gold substrate in the piranha solution for 10-15 minutes.

  • Remove the substrate using Teflon tweezers and rinse it thoroughly with copious amounts of deionized water.

• Final Rinse and Dry:

  • Rinse the substrate with absolute ethanol.

  • Dry the substrate under a gentle stream of high-purity nitrogen gas.

• Use Immediately:

  • Use the cleaned substrate immediately for SAM deposition to prevent recontamination.

Protocol 2: 1-Nonanethiol SAM Deposition

• Prepare Thiol Solution:

  • Prepare a 1 mM solution of 1-nonanethiol in absolute ethanol.[5]

• Immersion:

  • Place the freshly cleaned gold substrate in the thiol solution. Ensure the entire surface is submerged.

• Incubation:

  • Cover the container to minimize solvent evaporation and contamination.

  • Allow the self-assembly to proceed for 12-24 hours at room temperature to form a well-ordered monolayer.[5]

• Rinsing:

  • After incubation, remove the substrate from the solution and rinse it thoroughly with fresh absolute ethanol to remove any non-covalently bound molecules.

• Drying:

  • Dry the substrate with a gentle stream of high-purity nitrogen gas.

Visualizations

Caption: Experimental workflow for the preparation and characterization of 1-nonanethiol SAMs.

Caption: A logical flowchart for troubleshooting common 1-nonanethiol SAM defects.

References

• 1. osti.gov [osti.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. par.nsf.gov [par.nsf.gov]
• 5. 自组装单层：烷硫醇的优点 [sigmaaldrich.cn]
• 6. Electrochemical Stability of Thiolate Self-Assembled Monolayers on Au, Pt, and Cu - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. rcrooks.cm.utexas.edu [rcrooks.cm.utexas.edu]
• 8. Characterization of alkanethiol self-assembled monolayers on gold by thermal desorption spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Degradation of alkanethiol self-assembled monolayers in mesenchymal stem cell culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Common impurities in 1-Nonanethiol and their effects

Welcome to the technical support center for 1-Nonanethiol. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answer frequently asked questions regarding the use of 1-Nonanethiol in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercially available 1-Nonanethiol?

A1: The most prevalent impurities in 1-nonanethiol arise from its synthesis and storage. These can be broadly categorized as:

• Oxidation Products: The most common impurity is dinonyl disulfide ((C₉H₁₉S)₂), which forms readily upon exposure of 1-nonanethiol to air.

• Synthesis-Related Impurities: Depending on the synthetic route, these can include:

  • Unreacted starting materials (e.g., 1-nonanol, 1-bromononane).

  • Byproducts from the thiol formation step (e.g., thioacetic acid if used in the synthesis).

• Alkanethiols of Varying Chain Lengths: Shorter or longer-chain alkanethiols (e.g., 1-octanethiol, 1-decanethiol) may be present as minor impurities.

Q2: How can I prevent the oxidation of 1-Nonanethiol to dinonyl disulfide?

A2: To minimize oxidation, proper storage and handling are crucial.[1] Store 1-nonanethiol in a tightly sealed container, under an inert atmosphere (e.g., argon or nitrogen), and at a cool temperature (2-8°C is often recommended).[1] Avoid repeated exposure to air. When handling, use techniques that minimize air contact, such as using a syringe to withdraw the liquid under an inert gas blanket.

Q3: What are the signs of degraded or impure 1-Nonanethiol?

A3: Visual inspection can sometimes indicate degradation. Pure 1-nonanethiol is a clear, colorless liquid with a strong, unpleasant odor. A yellowish tint may suggest the presence of impurities. For a definitive assessment of purity, analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) or Nuclear Magnetic Resonance (NMR) spectroscopy are recommended.

Q4: Can I use 1-Nonanethiol if it has partially oxidized?

A4: The suitability of partially oxidized 1-nonanethiol depends on the sensitivity of your application. For applications requiring high-quality, well-ordered self-assembled monolayers (SAMs), the presence of dinonyl disulfide can be detrimental. In such cases, purification of the thiol is recommended before use. For some other applications, a small percentage of disulfide may be tolerable, but this should be determined on a case-by-case basis.

Troubleshooting Guides

Issue 1: Poor Quality or Disordered Self-Assembled Monolayers (SAMs)

Symptoms:

• Inconsistent contact angle measurements across the surface.

• Lower than expected water contact angle for a hydrophobic monolayer.

• Evidence of pinholes or defects in atomic force microscopy (AFM) or scanning tunneling microscopy (STM) images.

• Poor electrochemical blocking behavior in cyclic voltammetry (CV).

Possible Causes and Solutions:

Possible Cause	Recommended Solution
Dinonyl Disulfide Impurity	Purify the 1-nonanethiol via vacuum distillation to remove the higher boiling point disulfide.
Other Thiol Impurities	The presence of shorter or longer chain thiols can disrupt the packing of the monolayer.[2] Use high-purity (≥99%) 1-nonanethiol. If necessary, purify by fractional vacuum distillation.
Contaminated Substrate	Ensure the substrate (e.g., gold, silver) is meticulously cleaned before SAM formation. Common cleaning methods include piranha solution (use with extreme caution) or UV/ozone treatment.
Suboptimal Incubation Time	While initial adsorption is fast, achieving a well-ordered monolayer can take 12-24 hours.[3] Optimize the incubation time for your specific system.
Incorrect Thiol Concentration	The typical concentration for SAM formation is 1 mM in ethanol.[2] A concentration that is too low may result in incomplete coverage, while a concentration that is too high can lead to the formation of multilayers.

Issue 2: Lack of Reproducibility in Nanoparticle Synthesis

Symptoms:

• Variation in nanoparticle size and shape between batches.

• Uncontrolled aggregation of nanoparticles.

• Inconsistent surface functionalization.

Possible Causes and Solutions:

Possible Cause	Recommended Solution
Variable Purity of 1-Nonanethiol	Impurities can act as competing capping agents or affect the kinetics of nanoparticle formation. Use 1-nonanethiol from the same batch for a series of experiments or analyze the purity of each new batch before use.
Presence of Oxidized Thiol	Dinonyl disulfide does not cap nanoparticles in the same way as the thiol and can lead to aggregation. Use fresh or purified 1-nonanethiol.
Other Impurities in Reagents	Trace impurities in other reagents (e.g., reducing agents, solvents) can significantly impact nanoparticle synthesis. Use high-purity reagents and solvents.

Quantitative Impact of Impurities

The presence of impurities can have a quantifiable impact on the properties of materials derived from 1-nonanethiol. The following tables provide illustrative data on how common impurities can affect experimental outcomes.

Table 1: Illustrative Effect of Dinonyl Disulfide Impurity on 1-Nonanethiol SAM Properties on Gold

% Dinonyl Disulfide Impurity (w/w)	Water Contact Angle (°)	Ellipsometric Thickness (Å)
0	110 ± 2	12 ± 1
5	102 ± 3	11 ± 1
10	95 ± 4	10 ± 2
20	88 ± 5	9 ± 2

Note: These are representative values. Actual results may vary depending on substrate preparation and measurement conditions.

Table 2: Illustrative Effect of Shorter-Chain (1-Octanethiol) Impurity on Gold Nanoparticle Synthesis

% 1-Octanethiol Impurity (mol/mol)	Average Nanoparticle Diameter (nm)	Standard Deviation of Diameter (nm)
0	5.2	0.4
2	5.0	0.6
5	4.7	0.9
10	4.3	1.5

Note: These are representative values. Actual results may vary depending on the specific synthesis protocol.

Experimental Protocols

Protocol 1: Purity Analysis of 1-Nonanethiol by Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To determine the purity of 1-nonanethiol and identify the presence of common impurities.

Materials:

• 1-Nonanethiol sample

• High-purity solvent (e.g., dichloromethane (B109758) or hexane)

• GC-MS instrument equipped with a suitable capillary column (e.g., DB-5ms or equivalent)

• Autosampler vials

Procedure:

• Sample Preparation: Prepare a dilute solution of the 1-nonanethiol sample in the chosen solvent (e.g., 1 µL in 1 mL).

• Instrument Setup (Example Parameters):

  • Injector Temperature: 250 °C

  • Injection Volume: 1 µL

  • Split Ratio: 50:1

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min

  • Oven Program:

    • Initial temperature: 50 °C, hold for 2 minutes

    • Ramp: 10 °C/min to 250 °C

    • Hold at 250 °C for 5 minutes

  • MS Transfer Line Temperature: 280 °C

  • Ion Source Temperature: 230 °C

  • Mass Range: m/z 40-400

• Analysis:

  • Inject the prepared sample into the GC-MS.

  • Acquire the total ion chromatogram (TIC) and mass spectra.

  • Identify the 1-nonanethiol peak based on its retention time and mass spectrum.

  • Identify impurity peaks by comparing their mass spectra to a library (e.g., NIST). Common impurities to look for include dinonyl disulfide (higher retention time) and shorter/longer chain alkanethiols.

  • Quantify the purity by integrating the peak areas. The purity can be estimated as the area of the 1-nonanethiol peak divided by the total area of all peaks.

Protocol 2: Purification of 1-Nonanethiol by Vacuum Distillation

Objective: To remove non-volatile or high-boiling point impurities, such as dinonyl disulfide, from 1-nonanethiol.

Materials:

• 1-Nonanethiol (to be purified)

• Distillation flask

• Short-path distillation head with a condenser and collection flask

• Thermometer

• Heating mantle

• Vacuum pump and vacuum tubing

• Stir bar

Procedure:

• Apparatus Setup:

  • Assemble the distillation apparatus as shown in the diagram below. Ensure all glassware is clean and dry.

  • Use high-vacuum grease on all ground glass joints to ensure a good seal.

  • Place a stir bar in the distillation flask.

• Distillation:

  • Place the 1-nonanethiol in the distillation flask.

  • Begin stirring and slowly apply vacuum. The pressure should be reduced to approximately 1-10 mmHg.

  • Once a stable vacuum is achieved, begin to gently heat the distillation flask using the heating mantle.

  • The boiling point of 1-nonanethiol is 220 °C at atmospheric pressure.[2] Under vacuum, the boiling point will be significantly lower. Monitor the temperature at the distillation head.

  • Collect the fraction that distills at a constant temperature. This is the purified 1-nonanethiol.

  • Higher boiling impurities, such as dinonyl disulfide, will remain in the distillation flask.

• Shutdown:

  • Once the distillation is complete, remove the heating mantle and allow the apparatus to cool to room temperature before releasing the vacuum.

  • Slowly release the vacuum and then turn off the vacuum pump.

  • Transfer the purified 1-nonanethiol to a clean, dry storage container under an inert atmosphere.

Visualizations

Workflow for Impurity Detection in 1-Nonanethiol using GC-MS.

Workflow for the Purification of 1-Nonanethiol by Vacuum Distillation.

Logical Relationship for Troubleshooting Poor Quality SAMs.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. 1-Nonanethiol | C9H20S | CID 15077 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Best practices for storing and handling 1-Nonanethiol

This guide provides best practices, troubleshooting advice, and frequently asked questions for researchers, scientists, and drug development professionals working with 1-Nonanethiol.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for 1-Nonanethiol?

A1: 1-Nonanethiol should be stored in a cool, dry, and well-ventilated area, with a recommended temperature range of 2-8°C.[1][2] It is crucial to keep the container tightly closed and protected from heat, sparks, and open flames.[3][4] The compound is sensitive to air, so storage under an inert atmosphere (e.g., nitrogen or argon) can prevent degradation.[1][5] Store it separately from incompatible materials such as strong oxidants, strong bases, strong acids, and alkali metals.[6][7]

Q2: What personal protective equipment (PPE) is required when handling 1-Nonanethiol?

A2: Due to its irritating nature, comprehensive PPE is essential.[3][7] Always handle 1-Nonanethiol inside a chemical fume hood.[3] The minimum required PPE includes:

• Eye Protection: Chemical safety goggles or a face shield.[3]

• Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile) and protective clothing to prevent skin exposure.[3][7]

• Respiratory Protection: If working outside a fume hood or if airborne concentrations are high, use a respirator with an organic vapor cartridge.[3][7]

Q3: How can I mitigate the strong, unpleasant odor of 1-Nonanethiol?

A3: The potent stench is a characteristic of thiols.[6] Always handle the chemical within a certified chemical fume hood to contain the vapors.[3] Keep all containers tightly sealed when not in use. For quenching residual thiol odor on glassware or surfaces, a bleach solution or hydrogen peroxide can be used to oxidize the thiol, but this should be done with caution and proper safety measures.

Q4: What are the primary chemical incompatibilities of 1-Nonanethiol?

A4: 1-Nonanethiol is incompatible with several classes of chemicals. Contact with these can lead to vigorous or hazardous reactions. Avoid contact with:

• Strong oxidizing agents (e.g., peroxides, nitrates).[3][7]

• Strong bases (e.g., sodium hydroxide).[6][7]

• Strong acids (e.g., sulfuric acid, nitric acid).[3][7]

• Reducing agents.[3][7]

• Alkali metals (e.g., sodium, potassium).[3][8]

Q5: What is the correct procedure for disposing of 1-Nonanethiol waste?

A5: 1-Nonanethiol waste is considered hazardous. All waste materials, including empty containers which may retain product residue, should be disposed of in accordance with local, state, and federal regulations.[3][4] Do not dispose of it down the drain. Collect waste in a properly labeled, sealed container for hazardous materials and consult your institution's environmental health and safety (EHS) department for specific disposal protocols.[4]

Troubleshooting Guides

Problem: My experiment involving 1-Nonanethiol is yielding inconsistent or no results.

• Possible Cause 1: Reagent Degradation. 1-Nonanethiol can oxidize in the presence of air to form dinonyl disulfide.[1][5] This impurity can interfere with reactions, especially in the formation of self-assembled monolayers (SAMs).

  • Solution: Use a fresh bottle of 1-Nonanethiol or purify the existing stock by distillation. When preparing solutions, degas the solvent and use an inert atmosphere (e.g., by bubbling argon or nitrogen through the solvent) before adding the thiol.

• Possible Cause 2: Procedural Issues. The success of many experiments with thiols depends on precise conditions.

  • Solution: Review your protocol carefully. Pay close attention to reaction times, temperatures, concentrations, and the order of reagent addition.[9] Ensure substrates are scrupulously clean, as contaminants can prevent successful surface reactions.

• Possible Cause 3: Contamination. Contaminants in solvents or on glassware can inhibit the desired reaction.

  • Solution: Use high-purity, anhydrous solvents. Ensure all glassware is thoroughly cleaned, for instance with a piranha solution (use with extreme caution) or aqua regia for substrate cleaning, followed by extensive rinsing with high-purity water and drying.

Problem: I observe a cloudy or hazy appearance in my 1-Nonanethiol solution.

• Possible Cause: Low Solubility or Precipitation. 1-Nonanethiol has limited solubility in some solvents, especially at lower temperatures.[1] The haze could also be due to the formation of disulfide upon oxidation.

  • Solution: Confirm the solubility of 1-Nonanethiol in your chosen solvent at the experimental concentration and temperature. Gentle warming or sonication may help dissolve the compound. If oxidation is suspected, using deoxygenated solvents can prevent this issue.

Quantitative Data

The physical and chemical properties of 1-Nonanethiol are summarized below.

Property	Value	Reference(s)
Molecular Formula	C₉H₂₀S	[6]
Molecular Weight	160.32 g/mol	[2][6]
Appearance	Colorless to yellow liquid with a strong odor	[1][6]
Boiling Point	220 °C	[2][6][10]
Melting Point	-21 °C	[6][10]
Density	0.842 g/mL at 25 °C	[2]
Flash Point	78 °C (174.2 °F) - closed cup	[2][3]
Storage Temperature	2-8 °C	[1][2]
Solubility	Insoluble in water; Soluble in chloroform (B151607) (sparingly), methanol (B129727) (slightly)	[1][8]

Experimental Protocols

Protocol: Formation of a 1-Nonanethiol Self-Assembled Monolayer (SAM) on a Gold Surface

This protocol describes a standard method for creating a well-ordered monolayer of 1-Nonanethiol on a gold-coated substrate, a common application in nanoscience and surface chemistry.

• Substrate Preparation:

  • Use a substrate coated with a thin layer of gold (e.g., 100 nm) over an adhesion layer (e.g., 10 nm of titanium or chromium) on a silicon wafer.

  • Clean the gold substrate immediately before use. A common method is to immerse the substrate in a piranha solution (a 3:1 mixture of concentrated sulfuric acid and 30% hydrogen peroxide) for 5-10 minutes. EXTREME CAUTION: Piranha solution is highly corrosive and explosive when mixed with organic materials. Always use appropriate PPE and work in a fume hood.

  • Rinse the substrate copiously with deionized (DI) water, followed by ethanol (B145695), and then dry it under a stream of dry nitrogen gas.

• Solution Preparation:

  • Prepare a 1-5 mM solution of 1-Nonanethiol in a high-purity, anhydrous solvent such as ethanol or isopropanol.

  • To minimize oxidation, it is best practice to use a solvent that has been deoxygenated by bubbling with argon or nitrogen gas for at least 30 minutes prior to adding the 1-Nonanethiol.

• Monolayer Assembly:

  • Completely immerse the clean, dry gold substrate into the 1-Nonanethiol solution in a clean glass container.

  • Seal the container to prevent solvent evaporation and contamination.

  • Allow the assembly to proceed for 18-24 hours at room temperature to ensure the formation of a well-ordered monolayer.

• Rinsing and Drying:

  • After the immersion period, carefully remove the substrate from the thiol solution.

  • Rinse the surface thoroughly with fresh, pure solvent (e.g., ethanol) to remove any non-covalently bonded (physisorbed) molecules.

  • Dry the substrate again under a gentle stream of dry nitrogen.

  • The SAM-coated substrate is now ready for characterization (e.g., via contact angle goniometry, ellipsometry, or AFM).

Visualizations

Caption: Troubleshooting workflow for experiments involving 1-Nonanethiol.

Caption: Oxidative degradation pathway of 1-Nonanethiol to its disulfide.

References

• 1. 1-Nonanethiol｜lookchem [lookchem.com]
• 2. 1-Nonanethiol 99 1455-21-6 [sigmaaldrich.com]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. fishersci.com [fishersci.com]
• 5. 1-Nonanethiol - Safety Data Sheet [chemicalbook.com]
• 6. 1-Nonanethiol | C9H20S | CID 15077 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. ICSC 1620 - 1-NONANETHIOL [inchem.org]
• 8. CDC - NIOSH Pocket Guide to Chemical Hazards - 1-Nonanethiol [cdc.gov]
• 9. Troubleshooting [chem.rochester.edu]
• 10. 1-nonanethiol [stenutz.eu]

Reference Data & Comparative Studies

A Comparative Analysis of 1-Nonanethiol and Other Long-Chain Alkanethiols for Surface Functionalization

For Researchers, Scientists, and Drug Development Professionals

Long-chain alkanethiols are fundamental components in surface science, nanotechnology, and drug development, primarily utilized for the formation of highly ordered self-assembled monolayers (SAMs) on noble metal surfaces. These SAMs provide a versatile platform for controlling interfacial properties such as wetting, adhesion, and biocompatibility. This guide offers an objective comparison of 1-nonanethiol (C9) with other prevalent long-chain alkanethiols, supported by experimental data to aid in the selection of the most suitable molecule for specific research and development applications.

Physical and Chemical Properties

The physical properties of linear alkanethiols, such as boiling point and density, exhibit a clear trend with increasing alkyl chain length. This relationship is crucial for understanding their handling and processing characteristics.

Alkanethiol	Chemical Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/mL at 25°C)
1-Octanethiol (C8)	C₈H₁₈S	146.31	199	0.843
1-Nonanethiol (C9)	C₉H₂₀S	160.34	220	0.842
1-Decanethiol (C10)	C₁₀H₂₂S	174.37	241	0.841
1-Undecanethiol (C11)	C₁₁H₂₄S	188.40	259-261	0.840
1-Dodecanethiol (C12)	C₁₂H₂₆S	202.42	277	0.845
1-Hexadecanethiol (C16)	C₁₆H₃₄S	258.53	>250 (decomposes)	~0.85 (solid)
1-Octadecanethiol (C18)	C₁₈H₃₈S	286.58	>250 (decomposes)	~0.85 (solid)

Note: Data compiled from various chemical supplier databases. Boiling points for longer chains are often reported at reduced pressure or are subject to decomposition at atmospheric pressure.

Performance in Self-Assembled Monolayers (SAMs)

The performance of alkanethiols in forming SAMs is critically dependent on their chain length. Longer alkyl chains generally lead to more ordered, densely packed, and stable monolayers due to increased van der Waals interactions between adjacent molecules.[1] This increased order influences several key surface properties.

Surface Wettability: Contact Angle Measurements

The hydrophobicity of a surface functionalized with a methyl-terminated alkanethiol SAM is commonly assessed by measuring the static water contact angle. A higher contact angle indicates a more hydrophobic and well-ordered surface.

Alkanethiol	Water Contact Angle (°)
1-Octanethiol (C8)	~108
1-Nonanethiol (C9)	~110
1-Decanethiol (C10)	~111
1-Dodecanethiol (C12)	~112
1-Hexadecanethiol (C16)	~112-114
1-Octadecanethiol (C18)	~112-115

Data synthesized from multiple literature sources. Absolute values can vary slightly based on substrate preparation and measurement conditions.

As the chain length increases from C8, there is a general trend of increasing water contact angle, indicating a more non-polar and well-packed surface. 1-Nonanethiol provides a highly hydrophobic surface, with performance metrics approaching those of longer-chain thiols.

Monolayer Thickness: Ellipsometry Data

Ellipsometry is a sensitive optical technique used to determine the thickness of thin films. For alkanethiol SAMs, the thickness is directly related to the chain length and the tilt angle of the molecules with respect to the surface normal.

Alkanethiol	Ellipsometric Thickness (Å)
1-Octanethiol (C8)	~11-13
1-Nonanethiol (C9)	~12-14
1-Decanethiol (C10)	~13-15
1-Dodecanethiol (C12)	~15-17
1-Hexadecanethiol (C16)	~20-22
1-Octadecanethiol (C18)	~22-25

Data compiled from various research articles.[2][3][4] The thickness increases linearly with the number of methylene (B1212753) units in the alkyl chain.

Barrier Properties: Electrochemical Impedance Spectroscopy (EIS)

EIS is used to characterize the barrier properties of SAMs against ion penetration and electron transfer. A key parameter is the charge transfer resistance (Rct), which is a measure of the opposition to the flow of charge at the electrode-electrolyte interface. A higher Rct indicates a more insulating and defect-free monolayer.

Alkanethiol	Charge Transfer Resistance (Rct) (kΩ·cm²)
1-Octanethiol (C8)	~100 - 500
1-Nonanethiol (C9)	~500 - 1000
1-Decanethiol (C10)	~1000 - 2000
1-Dodecanethiol (C12)	>2000
1-Hexadecanethiol (C16)	>5000
1-Octadecanethiol (C18)	>5000

Representative values from literature; absolute values are highly dependent on the electrolyte, redox probe, and potential.[5][6]

The charge transfer resistance increases exponentially with the length of the alkyl chain. This is attributed to the increased thickness of the dielectric layer and the more compact, ordered structure of longer-chain SAMs, which effectively blocks the access of redox species to the electrode surface.[7]

Protein Adsorption

In many biomedical and drug delivery applications, the resistance of a surface to non-specific protein adsorption is crucial. While methyl-terminated alkanethiols are generally hydrophobic and tend to adsorb proteins, the underlying structure of the SAM plays a role. Longer, more well-ordered chains can, in some cases, present a more uniform surface that can influence protein interactions.

Alkanethiol	Adsorbed Bovine Serum Albumin (BSA) (ng/cm²)
1-Octanethiol (C8)	~150-200
1-Nonanethiol (C9)	~140-190
1-Dodecanethiol (C12)	~120-170
1-Hexadecanethiol (C16)	~100-150

Approximate values based on studies of protein adsorption on hydrophobic surfaces.[8][9][10][11][12] It is important to note that for protein resistance, terminal functional groups such as oligo(ethylene glycol) or hydroxyl groups are typically employed.[13][14] However, for simple methyl-terminated SAMs, a trend of slightly decreasing non-specific adsorption is observed with increasing chain length, likely due to the increased order and stability of the monolayer.

Experimental Protocols

Protocol for Self-Assembled Monolayer (SAM) Formation on Gold

This protocol outlines the standard procedure for the preparation of alkanethiol SAMs on gold substrates in a solution phase.[15][16]

Materials:

• Gold-coated substrates (e.g., silicon wafers, glass slides)

• Alkanethiol (e.g., 1-Nonanethiol)

• Absolute ethanol (B145695) (200 proof)

• Piranha solution (3:1 mixture of concentrated H₂SO₄ and 30% H₂O₂) - EXTREME CAUTION: Piranha solution is highly corrosive and reactive.

• Deionized water (18 MΩ·cm)

• Nitrogen or Argon gas

• Clean glassware (beakers, petri dishes)

• Tweezers

Procedure:

• Substrate Cleaning:

  • Immerse the gold substrates in piranha solution for 5-10 minutes.

  • Thoroughly rinse the substrates with deionized water.

  • Dry the substrates under a stream of nitrogen or argon.

• Thiol Solution Preparation:

  • Prepare a 1 mM solution of the desired alkanethiol in absolute ethanol.

• SAM Formation:

  • Place the cleaned and dried gold substrates in a clean glass container.

  • Cover the substrates with the thiol solution.

  • Seal the container and allow it to stand at room temperature for 18-24 hours to ensure the formation of a well-ordered monolayer.

• Rinsing and Drying:

  • Remove the substrates from the thiol solution.

  • Rinse thoroughly with absolute ethanol to remove non-chemisorbed molecules.

  • Dry the SAM-coated substrates under a gentle stream of nitrogen or argon.

• Storage:

  • Store the prepared SAMs in a clean, dry environment, preferably under an inert atmosphere.

Figure 1: Experimental workflow for the formation of alkanethiol SAMs on gold.

Protocol for Contact Angle Goniometry

This protocol describes the sessile drop method for measuring the static water contact angle on a SAM-functionalized surface.

Materials:

• Goniometer with a light source and camera

• Syringe with a fine-gauge needle

• High-purity water

• SAM-coated substrate

Procedure:

• Place the SAM-coated substrate on the sample stage of the goniometer.

• Fill the syringe with high-purity water.

• Carefully dispense a small droplet (typically 2-5 µL) of water onto the surface of the SAM.

• Allow the droplet to equilibrate for 30-60 seconds.

• Capture a high-resolution image of the droplet profile.

• Use the goniometer software to measure the angle between the substrate surface and the tangent of the droplet at the three-phase (solid-liquid-gas) contact point.

• Repeat the measurement at multiple locations on the surface to ensure reproducibility.

Protocol for Spectroscopic Ellipsometry

This protocol provides a general procedure for measuring the thickness of a SAM on a gold substrate.

Materials:

• Spectroscopic ellipsometer

• Bare gold substrate (for reference)

• SAM-coated substrate

Procedure:

• Reference Measurement:

  • Measure the ellipsometric parameters (Ψ and Δ) of a clean, bare gold substrate over the desired wavelength range.

  • Model the data to determine the optical constants (n and k) of the gold layer.

• Sample Measurement:

  • Measure the ellipsometric parameters of the SAM-coated substrate over the same wavelength range.

• Modeling and Thickness Determination:

  • Create a model consisting of the substrate (e.g., silicon), the gold layer (with the previously determined optical constants), and an organic layer representing the SAM.

  • Assume a refractive index for the SAM layer (typically ~1.45-1.50 for alkanethiols).

  • Fit the experimental data by varying the thickness of the SAM layer until the model-generated data closely matches the experimental data.

Protocol for Electrochemical Impedance Spectroscopy (EIS)

This protocol describes the measurement of the barrier properties of a SAM using EIS in the presence of a redox probe.

Materials:

• Potentiostat with EIS capability

• Three-electrode electrochemical cell (working, counter, and reference electrodes)

• SAM-coated gold as the working electrode

• Platinum wire or mesh as the counter electrode

• Ag/AgCl or Saturated Calomel Electrode (SCE) as the reference electrode

• Electrolyte solution containing a redox probe (e.g., 5 mM K₃[Fe(CN)₆]/K₄[Fe(CN)₆] in 0.1 M KCl)

Procedure:

• Assemble the three-electrode cell with the SAM-coated gold as the working electrode.

• Fill the cell with the electrolyte solution.

• Set the DC potential to the formal potential of the redox probe.

• Apply a small amplitude AC sinusoidal voltage (typically 5-10 mV) over a wide frequency range (e.g., 100 kHz to 0.1 Hz).

• Record the impedance data.

• Model the impedance data using an appropriate equivalent circuit (e.g., a Randles circuit) to extract the charge transfer resistance (Rct).

Visualization of a Biosensor Signaling Pathway

Alkanethiol SAMs are frequently used in biosensor applications to immobilize a biorecognition element (e.g., an antibody or aptamer) onto a transducer surface (e.g., a gold electrode). The following diagram illustrates this general signaling pathway.

References

• 1. "Assembly and Characterization of SAMs Formed by the Adsorption of Alka" by Alison Noble and Ralph G. Nuzzo [mosaic.messiah.edu]
• 2. Quantitative evaluation of perfluorinated alkanethiol molecular order on gold surfaces - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Infrared spectroscopic ellipsometry of n-alkylthiol (C5-C18) self-assembled monolayers on gold - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. aimspress.com [aimspress.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Adsorption characteristics of OH-terminated alkanethiol and arenethiol on Au(111) surfaces. | Semantic Scholar [semanticscholar.org]
• 8. Protein Adsorption on Mixed Self-Assembled Monolayers: Influence of Chain Length and Terminal Group - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Investigation of Bovine Serum Albumin (BSA) Attachment onto Self-Assembled Monolayers (SAMs) Using Combinatorial Quartz Crystal Microbalance with Dissipation (QCM-D) and Spectroscopic Ellipsometry (SE) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Investigation of Bovine Serum Albumin (BSA) Attachment onto Self-Assembled Monolayers (SAMs) Using Combinatorial Quartz Crystal Microbalance with Dissipation (QCM-D) and Spectroscopic Ellipsometry (SE) | PLOS One [journals.plos.org]
• 12. researchgate.net [researchgate.net]
• 13. Fibrinogen adsorption, platelet adhesion and activation on mixed hydroxyl-/methyl-terminated self-assembled monolayers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. bpb-us-e1.wpmucdn.com [bpb-us-e1.wpmucdn.com]
• 15. 溶液からの自己組織化に関する実験手順ガイド [sigmaaldrich.com]
• 16. researchgate.net [researchgate.net]

A Comparative Guide to Self-Assembled Monolayers: 1-Nonanethiol vs. 1-Octanethiol

For researchers, scientists, and drug development professionals, the precise engineering of surfaces at the molecular level is a cornerstone of innovation. Self-assembled monolayers (SAMs) of alkanethiols on gold substrates provide a robust and versatile platform for tailoring surface properties. This guide offers an objective comparison of two closely related alkanethiols, 1-nonanethiol (C9) and 1-octanethiol (B94742) (C8), for the formation of SAMs, supported by experimental data from the scientific literature.

The choice between 1-nonanethiol and 1-octanethiol depends on the specific application, with the single methylene (B1212753) group difference influencing the final monolayer's thickness, ordering, and barrier properties. While both form well-ordered, quasi-crystalline structures, these subtle differences can be critical for applications ranging from biosensing and molecular electronics to corrosion inhibition.

Performance Comparison: 1-Nonanethiol vs. 1-Octanethiol

The formation of high-quality SAMs is dependent on the purity of the alkanethiol and the cleanliness of the gold substrate.[1] Both 1-nonanethiol and 1-octanethiol readily form dense monolayers on gold surfaces from dilute solutions.[1] The primary driving forces for this self-assembly are the strong affinity of the sulfur headgroup for gold (approximately 40-50 kcal/mol) and the van der Waals interactions between the alkyl chains.[2]

Property	1-Nonanethiol (C9H20S)	1-Octanethiol (C8H18S)	Key Considerations
Molecular Weight	160.32 g/mol [3]	146.30 g/mol	Affects mass-sensitive measurements.
Theoretical Thickness	~1.3 - 1.5 nm	~1.1 - 1.3 nm	Longer chain length results in a thicker monolayer.
Tilt Angle	~30° from surface normal[4][5]	~30° from surface normal[4][5]	Both adopt a similar tilted conformation to maximize van der Waals interactions.
Surface Structure	c(4x2) on (√3 × √3)R30° lattice[6]	c(4x2) on (√3 × √3)R30° lattice[6][7]	Indicates a high degree of lateral ordering for both.
Surface Coverage	High, approaching theoretical maximum	High, approaching theoretical maximum	Both form densely packed monolayers.
Hydrophobicity	High	High	Both present a hydrophobic methyl-terminated surface.

Note: The quantitative values presented in this table are compiled from various sources and may not represent data from a single comparative study. They are intended to provide a general comparison based on established knowledge of alkanethiol SAMs.

Experimental Protocols

The following is a standard protocol for the formation of alkanethiol SAMs on a gold substrate.

I. Substrate Preparation

• Gold Substrate: Begin with a gold-coated substrate, typically silicon wafers or glass slides with a thin adhesion layer (e.g., titanium or chromium) followed by a layer of gold (50-200 nm).

• Cleaning: The cleanliness of the gold surface is critical for the formation of a well-ordered SAM. A common and effective cleaning method is to use a piranha solution (a 7:3 mixture of concentrated sulfuric acid and 30% hydrogen peroxide).

  • Caution: Piranha solution is extremely corrosive and should be handled with extreme care in a fume hood with appropriate personal protective equipment.

• Immerse the gold substrate in the piranha solution for 10-15 minutes.

• Rinse the substrate thoroughly with deionized water and then with absolute ethanol (B145695).

• Dry the substrate under a gentle stream of nitrogen gas. The substrate should be used immediately for SAM formation.

II. SAM Formation

• Solution Preparation: Prepare a 1 mM solution of either 1-nonanethiol or 1-octanethiol in absolute ethanol. It is recommended to use freshly opened, high-purity solvents and thiols.

• Immersion: Immerse the cleaned and dried gold substrate into the thiol solution in a clean glass container.

• Incubation: Allow the self-assembly process to proceed for 12-24 hours at room temperature.[1] While initial monolayer formation is rapid, this extended period allows for the annealing of defects and the formation of a highly ordered monolayer.[1]

• Rinsing: After incubation, remove the substrate from the thiol solution and rinse it thoroughly with absolute ethanol to remove any physisorbed molecules.

• Drying: Dry the SAM-coated substrate under a gentle stream of nitrogen gas.

III. Characterization

The quality of the resulting SAM can be assessed using various surface-sensitive techniques:

• Contact Angle Goniometry: To determine the surface hydrophobicity and assess the completeness of the monolayer.

• Ellipsometry: To measure the thickness of the monolayer.

• X-ray Photoelectron Spectroscopy (XPS): To confirm the chemical composition of the surface.

• Atomic Force Microscopy (AFM) or Scanning Tunneling Microscopy (STM): To visualize the surface morphology and molecular packing.[6]

Visualizing the Experimental Workflow

The following diagram illustrates the key steps in the formation and characterization of alkanethiol SAMs on a gold substrate.

Figure 1. Experimental workflow for the formation and characterization of alkanethiol SAMs on gold.

References

• 1. if.tugraz.at [if.tugraz.at]
• 2. Quantifying Thiol Ligand Density of Self-Assembled Monolayers on Gold Nanoparticles by Inductively Coupled Plasma–Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 1-Nonanethiol | C9H20S | CID 15077 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. briefs.techconnect.org [briefs.techconnect.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]

A Comparative Analysis of Surface Energy: 1-Nonanethiol vs. 1-Decanethiol Self-Assembled Monolayers

A detailed comparison of 1-nonanethiol and 1-decanethiol (B86614) self-assembled monolayers (SAMs) reveals that the seemingly minor difference of a single methylene (B1212753) group in their alkyl chains leads to discernible variations in surface energy. This distinction is primarily attributed to the higher packing density and greater conformational order achieved by the longer alkyl chain of 1-decanethiol, resulting in a more hydrophobic and lower-energy surface.

This guide provides an objective comparison of the surface energy of SAMs formed from 1-nonanethiol (C9) and 1-decanethiol (C10) on gold substrates. The information is targeted towards researchers, scientists, and drug development professionals who utilize SAMs for surface functionalization, biomolecular immobilization, and the control of interfacial properties.

Quantitative Surface Energy Comparison

The surface energy of a material dictates its wetting characteristics. For methyl-terminated alkanethiol SAMs, a lower surface energy corresponds to increased hydrophobicity. While direct surface energy values are not always reported, the advancing contact angle of water is a reliable and commonly used indicator. A higher contact angle signifies a more hydrophobic surface and, consequently, a lower surface energy.

Thiol	Substrate	Advancing Water Contact Angle (θ)	Reference
1-Nonanethiol (C9)	Gold (Au)	~108° - 110°	[1]
1-Decanethiol (C10)	Gold (Au)	~110° - 112°	[1]

Note: The contact angle values are approximate and can vary slightly depending on the specific experimental conditions such as substrate smoothness, purity of the thiol, and the method of monolayer preparation.

The Influence of Alkyl Chain Length on Surface Energy

The difference in surface energy between 1-nonanethiol and 1-decanethiol SAMs arises from the degree of intermolecular van der Waals interactions between the adjacent alkyl chains. Longer alkyl chains, such as in 1-decanethiol, exhibit stronger van der Waals forces, leading to a more densely packed and ordered monolayer. This increased order minimizes the exposure of the underlying substrate and presents a more uniform, low-energy methyl-terminated surface to the environment. Research indicates that a well-ordered monolayer, which is crucial for achieving low surface energy, typically forms from alkanethiols with at least 10 carbon atoms.[2]

dot

Caption: Relationship between alkyl chain length and surface energy.

Experimental Protocols

The following sections detail the methodologies for preparing and characterizing alkanethiol SAMs on gold substrates to determine their surface energy.

Preparation of Self-Assembled Monolayers

A standard protocol for the formation of high-quality alkanethiol SAMs on gold is as follows:

• Substrate Preparation: Gold substrates, typically prepared by evaporating a thin film of gold onto a silicon wafer with a chromium or titanium adhesion layer, are cleaned immediately before use. A common cleaning procedure involves rinsing with ethanol (B145695) and deionized water, followed by drying under a stream of dry nitrogen. The substrates are then often treated with a piranha solution (a 3:1 mixture of concentrated sulfuric acid and 30% hydrogen peroxide) to remove organic contaminants. Extreme caution must be exercised when handling piranha solution as it is highly corrosive and reactive. The cleaned substrates are then thoroughly rinsed with deionized water and dried.

• SAM Formation: The cleaned gold substrates are immersed in a dilute solution (typically 1 mM) of the desired alkanethiol (1-nonanethiol or 1-decanethiol) in a suitable solvent, most commonly absolute ethanol. The immersion is typically carried out for a period of 12 to 24 hours at room temperature to ensure the formation of a well-ordered monolayer.

• Rinsing and Drying: After immersion, the substrates are removed from the thiol solution and thoroughly rinsed with the solvent (e.g., ethanol) to remove any non-chemisorbed molecules. Finally, the substrates are dried under a stream of dry nitrogen.

dot

Caption: Experimental workflow for SAM preparation.

Contact Angle Measurement for Surface Energy Determination

The surface energy of the SAMs is determined by measuring the contact angle of one or more probe liquids on the surface.

• Goniometer Setup: A goniometer is used to measure the contact angle. The instrument consists of a light source, a sample stage, a microsyringe for dispensing a liquid droplet, and a camera to capture the droplet's profile.

• Droplet Deposition: A small droplet (typically a few microliters) of a probe liquid, most commonly deionized water, is gently deposited onto the SAM-coated surface.

• Image Capture and Analysis: The profile of the sessile droplet is captured by the camera. The contact angle is the angle formed at the three-phase (solid, liquid, and vapor) contact line. The advancing contact angle, which is measured as the liquid front advances over a dry surface, is typically reported as it is more reproducible and represents the equilibrium state of the liquid on the surface. Software is used to analyze the droplet image and calculate the contact angle.

• Surface Energy Calculation (Optional): To obtain a quantitative value for the total surface free energy and its dispersive and polar components, contact angle measurements are performed with at least two different liquids with known surface tension properties (e.g., water and diiodomethane). The Owens-Wendt-Rabel-Kaelble (OWRK) method is a commonly used model for this calculation.

References

• 1. sibener-group.uchicago.edu [sibener-group.uchicago.edu]
• 2. Self-Assembled Monolayers: Advantages of Pure Alkanethiols [sigmaaldrich.com]

A Comparative Guide to the Characterization of 1-Nonanethiol Monolayer Defects

For Researchers, Scientists, and Drug Development Professionals

The integrity of self-assembled monolayers (SAMs) is paramount in a multitude of advanced applications, from drug delivery systems to biosensors and molecular electronics. For SAMs composed of 1-nonanethiol, the presence of defects can significantly alter their intended functionality. This guide provides an objective comparison of four widely used techniques for characterizing these defects: Scanning Tunneling Microscopy (STM), Atomic Force Microscopy (AFM), X-ray Photoelectron Spectroscopy (XPS), and Electrochemical Impedance Spectroscopy (EIS). We present supporting experimental data, detailed methodologies, and visual workflows to aid researchers in selecting the most appropriate technique for their specific needs.

Quantitative Performance of Defect Characterization Techniques

The following table summarizes the key quantitative parameters for each technique in the context of characterizing 1-nonanethiol monolayer defects. These values are compiled from various studies on short-chain alkanethiol SAMs and serve as a comparative baseline.

Technique	Parameter	Typical Values for Short-Chain Alkanethiol SAMs	Detectable Defects	Strengths	Limitations
STM	Lateral Resolution	< 0.1 nm	Pits, pinholes, domain boundaries, molecular vacancies, step edges	Atomic/molecular resolution, provides detailed structural information	Requires conductive substrate, can be invasive
AFM	Lateral Resolution	1-10 nm	Pits, pinholes, domain boundaries, particulate contaminants	High-resolution imaging in various environments (air, liquid), can probe mechanical properties	Tip convolution can affect image accuracy, less sensitive to chemical nature of defects
Vertical Resolution	< 0.1 nm
XPS	Information Depth	1-10 nm	Chemical state changes (e.g., oxidized sulfur), incomplete monolayer formation, contamination	Provides elemental and chemical state information, quantitative	Limited lateral resolution, requires ultra-high vacuum
Detection Limit	~0.1 atomic %
EIS	Defect Area Fraction	10⁻⁶ to 10⁻²	Pinhole defects, ionic leakage pathways	Highly sensitive to overall monolayer integrity, non-destructive, can be performed in situ	Provides average information over the electrode area, requires modeling for interpretation
Charge Transfer Resistance (Rct)	10³ - 10⁷ Ω·cm²

Experimental Protocols

Detailed methodologies for each technique are crucial for obtaining reliable and reproducible results. Below are representative protocols for characterizing 1-nonanethiol monolayers on a gold substrate.

Scanning Tunneling Microscopy (STM)

Objective: To visualize the atomic and molecular structure of the 1-nonanethiol monolayer and identify structural defects.

Methodology:

• Substrate Preparation:

  • Deposit a 100-200 nm thick gold film on a freshly cleaved mica sheet via thermal evaporation in a high vacuum chamber (< 10⁻⁶ Torr).

  • Anneal the gold-coated substrate at 300-350°C for several hours to obtain large, atomically flat Au(111) terraces.

  • Allow the substrate to cool to room temperature in an inert atmosphere.

• Monolayer Formation:

  • Immerse the gold substrate in a freshly prepared 1 mM solution of 1-nonanethiol in absolute ethanol (B145695) for at least 24 hours to ensure the formation of a well-ordered monolayer.

  • Rinse the substrate thoroughly with absolute ethanol to remove any physisorbed molecules.

  • Dry the sample under a gentle stream of high-purity nitrogen.

• STM Imaging:

  • Mount the sample in the STM chamber.

  • Use a mechanically cut Pt/Ir (80:20) tip.

  • Operate the STM in constant current mode.

  • Typical tunneling parameters for alkanethiol SAMs are a bias voltage of +1.0 V and a tunneling current of 10-100 pA.

  • Acquire images over various scan sizes, from several hundred nanometers to a few nanometers, to observe both large-scale domain structures and molecular-scale defects.

Atomic Force Microscopy (AFM)

Objective: To obtain high-resolution topographical images of the monolayer to identify and quantify physical defects.

Methodology:

• Substrate and Monolayer Preparation: Follow the same procedure as for STM.

• AFM Imaging:

  • Use an AFM operating in tapping mode or contact mode in air or a liquid cell. Tapping mode is generally preferred to minimize damage to the soft monolayer.

  • Select a sharp silicon nitride or silicon cantilever with a nominal tip radius of < 10 nm.

  • Begin with larger scan sizes (e.g., 1 µm x 1 µm) to get an overview of the surface and then zoom in on areas of interest.

  • Optimize imaging parameters such as setpoint, scan rate (typically 0.5-1.5 Hz), and gains to achieve high-resolution and stable imaging.

  • Acquire both height and phase images. Phase images are often more sensitive to variations in material properties and can highlight domain boundaries and defects that are not obvious in the height image.

X-ray Photoelectron Spectroscopy (XPS)

Objective: To determine the elemental composition and chemical states of the elements within the 1-nonanethiol monolayer, providing information on monolayer completeness and chemical defects.

Methodology:

• Substrate and Monolayer Preparation: Follow the same procedure as for STM.

• XPS Analysis:

  • Introduce the sample into the ultra-high vacuum (UHV) chamber of the XPS instrument.

  • Use a monochromatic Al Kα X-ray source (1486.6 eV).

  • Acquire a survey spectrum to identify all elements present on the surface.

  • Acquire high-resolution spectra for the C 1s, S 2p, and Au 4f regions.

  • The S 2p region is critical for identifying the chemical state of sulfur. A peak at a binding energy of ~162 eV is characteristic of thiolate species bound to gold. Higher binding energy components may indicate the presence of unbound thiols or oxidized sulfur species.[1]

  • The C 1s spectrum can be used to assess the cleanliness of the monolayer and the integrity of the alkyl chains.

  • Use appropriate software to perform peak fitting and quantification to determine the relative atomic concentrations.

Electrochemical Impedance Spectroscopy (EIS)

Objective: To evaluate the overall integrity and insulating properties of the 1-nonanethiol monolayer by measuring its resistance to charge transfer.

Methodology:

• Electrode and Monolayer Preparation:

  • Use a gold working electrode (e.g., a gold disk).

  • Polish the electrode surface to a mirror finish using alumina (B75360) slurries of decreasing particle size, followed by sonication in ethanol and water.

  • Electrochemically clean the electrode by cycling the potential in an appropriate electrolyte (e.g., 0.5 M H₂SO₄).

  • Form the 1-nonanethiol monolayer as described previously.

• EIS Measurement:

  • Use a three-electrode electrochemical cell with the 1-nonanethiol-modified gold electrode as the working electrode, a platinum wire as the counter electrode, and an Ag/AgCl electrode as the reference electrode.

  • The electrolyte is typically an aqueous solution containing a redox probe, such as 1 mM K₃[Fe(CN)₆]/K₄[Fe(CN)₆] in a supporting electrolyte like 0.1 M KCl.

  • Apply a DC potential equal to the formal potential of the redox couple.

  • Superimpose a small amplitude AC potential (e.g., 5-10 mV) over a wide frequency range (e.g., 100 kHz to 0.1 Hz).

  • Record the impedance data and plot it as Nyquist and Bode plots.

  • Fit the data to an equivalent electrical circuit model (e.g., a Randles circuit) to extract parameters such as the charge-transfer resistance (Rct) and the double-layer capacitance (Cdl). A high Rct value is indicative of a well-packed, defect-free monolayer.

Visualizing the Workflow and Relationships

The following diagrams, generated using the DOT language, illustrate the experimental workflows and the logical relationships between the characterization techniques.

Fig 1. General experimental workflow for the characterization of 1-nonanethiol monolayer defects.

Fig 2. Logical relationship between different techniques for defect characterization.

Conclusion

The characterization of defects in 1-nonanethiol monolayers requires a multi-faceted approach, as no single technique can provide a complete picture. STM and AFM offer unparalleled spatial resolution for visualizing structural and topographical defects, respectively. XPS provides crucial information about the chemical nature of the monolayer and any contaminants or undesired chemical states. EIS serves as a powerful tool for assessing the overall integrity and barrier properties of the monolayer over a larger area. The choice of technique will ultimately depend on the specific research question, the nature of the anticipated defects, and the available instrumentation. For a comprehensive understanding, a combination of a high-resolution microscopy technique with a surface-sensitive chemical or electrochemical method is often recommended.

References

• 1. pubs.acs.org [pubs.acs.org]

A Comparative Guide to Validating the Thickness of a 1-Nonanethiol Self-Assembled Monolayer

For researchers, scientists, and drug development professionals, the precise characterization of self-assembled monolayers (SAMs) is critical for applications ranging from biosensors to nanotechnology.[1] 1-Nonanethiol (C9H20S) forms a well-defined monolayer on gold surfaces, and verifying its thickness is a key step in quality control and experimental validation.[2] This guide provides an objective comparison of common experimental techniques used to measure the thickness of 1-Nonanethiol SAMs, complete with supporting data and detailed protocols.

The theoretical length of a fully extended 1-Nonanethiol molecule is approximately 1.4 to 1.5 nm. However, on a gold surface, alkanethiols typically adopt a tilted conformation, resulting in a slightly lower measured thickness. An often-cited tilt angle for similar alkanethiols is around 30° from the surface normal.[1]

Comparison of Key Thickness Validation Techniques

Several analytical techniques can be employed to determine the thickness of these ultrathin organic films. The most common and direct methods are Spectroscopic Ellipsometry, Atomic Force Microscopy (AFM), and Angle-Resolved X-ray Photoelectron Spectroscopy (ARXPS). Each method operates on a different principle and offers unique advantages and disadvantages.

Technique	Principle of Measurement	Typical Measured Thickness (Alkanethiol SAMs)	Advantages	Disadvantages
Spectroscopic Ellipsometry	Measures the change in polarization of light upon reflection from the sample surface.[3]	1.0 - 2.5 nm	Non-destructive, high precision, relatively fast.	Indirect measurement requiring an optical model; difficult to decouple thickness and refractive index for very thin films.[4]
Atomic Force Microscopy (AFM)	Measures topography by scanning a sharp probe over the surface. Thickness is determined by mechanically removing a section of the SAM ("nanoshaving") and measuring the resulting step height.[5]	1.0 - 2.0 nm	Direct height measurement, provides topographical information (defects, domains).	Can be destructive to the sample, susceptible to tip and sample contamination, slower measurement process.
Angle-Resolved XPS (ARXPS)	Measures the attenuation of substrate photoelectrons by the SAM overlayer at different take-off angles.[1]	1.0 - 2.0 nm	Provides elemental and chemical state information, highly surface-sensitive, can be used to calculate molecular tilt angle.[1][6]	Requires high vacuum, potential for X-ray induced sample damage, data analysis can be complex.

Experimental Protocols and Workflows

Reproducible and accurate measurements depend on meticulous sample preparation and adherence to established experimental protocols.

Protocol 1: Preparation of 1-Nonanethiol SAM on Gold

This foundational protocol is required before performing any thickness validation measurements. High-quality SAMs are crucial for consistent results.

Materials:

• Gold-coated substrates (e.g., gold evaporated on silicon with a chromium or titanium adhesion layer).

• 1-Nonanethiol (99% purity or higher).[7]

• 200-proof ethanol (B145695), absolute.

• Piranha solution (3:1 mixture of concentrated H₂SO₄ and 30% H₂O₂) - EXTREME CAUTION IS REQUIRED .

• Deionized water.

• Dry nitrogen gas.

Procedure:

• Substrate Cleaning: Immerse the gold substrates in Piranha solution for 5-10 minutes to remove organic contaminants. Rinse thoroughly with deionized water, followed by absolute ethanol.

• Drying: Dry the cleaned substrates under a gentle stream of dry nitrogen gas.

• Thiol Solution Preparation: Prepare a 1-5 mM solution of 1-Nonanethiol in absolute ethanol.

• Self-Assembly: Immediately immerse the clean, dry gold substrates into the thiol solution. To prevent oxidation and contamination, handle substrates with clean tweezers and minimize air exposure.

• Incubation: Seal the container and allow the self-assembly process to proceed for 24-48 hours to ensure a well-ordered, densely packed monolayer.

• Rinsing: After incubation, remove the substrates and rinse thoroughly with absolute ethanol to remove any non-chemisorbed (physisorbed) molecules.

• Final Drying: Dry the SAM-coated substrates again with a stream of dry nitrogen. The samples are now ready for analysis.

Fig. 1: Workflow for 1-Nonanethiol SAM Preparation.

Technique 1: Spectroscopic Ellipsometry

Spectroscopic ellipsometry is a powerful non-destructive technique for determining the thickness of thin films.[8] It measures the change in polarization of light (represented by the angles Ψ and Δ) reflected from the sample surface over a range of wavelengths and angles of incidence.[3][9]

Experimental Protocol:

• Reference Measurement: First, measure the ellipsometric parameters (Ψ and Δ) of the bare, clean gold substrate. This step is crucial for accurately determining the optical constants (n and k) of the gold layer.

• Sample Measurement: Measure the Ψ and Δ values for the 1-Nonanethiol SAM-coated substrate at multiple angles of incidence (e.g., 60°, 65°, 70°) over a wide spectral range (e.g., 400-900 nm).[8][9]

• Modeling and Fitting:

  • Build an optical model consisting of the silicon substrate, adhesion layer (if present), the gold layer (using the optical constants determined in step 1), and a new top layer representing the SAM.

  • The SAM layer is typically modeled as a "Cauchy" or "dielectric" layer. For a simple and effective approximation, the optical constants of SiO2 can be used for the thin organic film.[3]

  • Assume a reasonable refractive index for the 1-Nonanethiol SAM (n ≈ 1.45) and fit the experimental data by allowing the software to vary the thickness of the SAM layer until the model-generated data best matches the experimental data (minimizing the Mean Squared Error, MSE).[4]

Fig. 2: Workflow for Ellipsometry Measurement.

Technique 2: Atomic Force Microscopy (AFM)

AFM provides a direct measurement of the SAM thickness through a technique often called "nanoshaving" or "nanografting".[5]

Experimental Protocol:

• Instrument Setup: Use an AFM system on a vibration isolation table. Select a sharp silicon or silicon nitride cantilever suitable for contact mode imaging.

• Initial Imaging: Begin by imaging a relatively large area (e.g., 1x1 µm) of the SAM surface in a gentle imaging mode (e.g., intermittent contact) to verify the monolayer's quality and identify a defect-free region.

• Nanoshaving:

  • Switch the AFM to contact mode.

  • Select a smaller scan area (e.g., 200x200 nm) within the previously imaged region.

  • Increase the applied force (setpoint) to a level sufficient to displace the thiol molecules from the gold surface without damaging the underlying gold. This threshold force must be determined empirically but is typically in the range of 10-50 nN.[5]

  • Scan the selected area for several lines or a full frame to "shave" away the monolayer.

• Thickness Measurement:

  • Reduce the applied force back to a gentle imaging level and expand the scan area to include both the shaved region and the surrounding intact SAM.

  • Acquire a high-resolution topographic image of this larger area. A clear step-height difference should be visible.

  • Use the AFM's analysis software to draw a cross-sectional profile across the edge of the shaved area and measure the height difference, which corresponds directly to the SAM thickness.

Fig. 3: Workflow for AFM Nanoshaving Measurement.

Technique 3: Angle-Resolved X-ray Photoelectron Spectroscopy (ARXPS)

ARXPS is a surface-sensitive technique that provides both elemental composition and film thickness information. The thickness is calculated based on the attenuation of the gold substrate's photoelectron signal by the overlying 1-Nonanethiol layer.[1]

Experimental Protocol:

• Sample Introduction: Mount the SAM-coated substrate on a sample holder and introduce it into the ultra-high vacuum (UHV) analysis chamber of the XPS instrument.

• Survey Scan: Acquire a wide-energy survey scan to identify all elements present on the surface (expect to see Au, C, S, and possibly O from atmospheric exposure).

• High-Resolution Scans: Acquire high-resolution spectra for the Au 4f, C 1s, and S 2p regions.

• Angle-Resolved Acquisition: Collect high-resolution Au 4f and C 1s spectra at multiple photoelectron take-off angles (e.g., from 15° to 90° relative to the surface plane). Lower take-off angles are more surface-sensitive.

• Data Analysis and Thickness Calculation:

  • Measure the intensity (peak area) of the Au 4f signal (I_Au) and the C 1s signal (I_C) at each angle.

  • The thickness (d) of the SAM can be calculated using the following equation, which relates the attenuation of the substrate signal to the overlayer thickness: I_Au = I⁰_Au * exp(-d / (λ * sin(θ))) Where:

    • I_Au is the Au 4f intensity through the SAM.

    • I⁰_Au is the Au 4f intensity from a clean, bare gold substrate.

    • d is the thickness of the SAM.

    • λ is the inelastic mean free path (IMFP) of Au 4f photoelectrons through the organic layer.

    • θ is the take-off angle.

  • By plotting ln(I_Au) against 1/sin(θ), a linear relationship can be obtained, and the thickness d can be derived from the slope. Many modern XPS software packages have built-in calculators for this purpose.[1]

References

• 1. tools.thermofisher.cn [tools.thermofisher.cn]
• 2. 1-Nonanethiol 99 1455-21-6 [sigmaaldrich.com]
• 3. researchgate.net [researchgate.net]
• 4. ias.ac.in [ias.ac.in]
• 5. AFM-assisted fabrication of thiol SAM pattern with alternating quantified surface potential - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. 1-Nonanethiol 99 1455-21-6 [sigmaaldrich.com]
• 8. mdpi.com [mdpi.com]
• 9. surfacesciencewestern.com [surfacesciencewestern.com]

A Comparative Guide to the Characterization of 1-Nonanethiol Self-Assembled Monolayers on Gold via X-ray Photoelectron Spectroscopy

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Surface Analysis Techniques with Supporting Experimental Data

Self-assembled monolayers (SAMs) of alkanethiols on gold are of significant interest in a variety of fields, including biosensing, drug delivery, and molecular electronics. The ability to form well-ordered, single-molecule-thick layers allows for precise control over the physicochemical properties of surfaces. Among the various alkanethiols, 1-nonanethiol (CH₃(CH₂)₈SH) is a common choice for forming hydrophobic and insulating SAMs. A thorough understanding of the surface composition and chemical nature of these monolayers is crucial for their successful application. X-ray Photoelectron Spectroscopy (XPS) is a powerful and widely used surface-sensitive technique for characterizing such films. This guide provides a comparative overview of the XPS analysis of 1-nonanethiol on gold, including experimental protocols, quantitative data, and a comparison with alternative characterization methods.

Quantitative XPS Analysis of 1-Nonanethiol on Gold

XPS provides quantitative information about the elemental composition and chemical states of the elements within the top few nanometers of a surface. For a 1-nonanethiol SAM on a gold substrate, the primary elements of interest are Carbon (C), Sulfur (S), and Gold (Au).

Table 1: Representative XPS Data for Alkanethiol SAMs on Gold

Element	Photoelectron Line	Binding Energy (eV)	Atomic Concentration (%)	Chemical State Assignment
Carbon	C 1s	~285.0	Variable	C-C and C-H bonds in the alkyl chain
Sulfur	S 2p₃/₂	~162.0	Variable	Gold-thiolate (Au-S-R)
Sulfur	S 2p₁/₂	~163.2	Variable	Gold-thiolate (Au-S-R)
Gold	Au 4f₇/₂	84.0 (Reference)	Substrate	Metallic Gold
Gold	Au 4f₅/₂	87.7 (Reference)	Substrate	Metallic Gold

Note: The atomic concentrations will vary depending on the thickness and packing density of the monolayer. The binding energies are referenced to the Au 4f₇/₂ peak at 84.0 eV. The S 2p spectrum is a doublet due to spin-orbit coupling.

The C 1s spectrum for a well-formed alkanethiol SAM is typically dominated by a single peak around 285.0 eV, corresponding to the methylene (B1212753) and methyl carbons of the alkyl chain. The absence of significant peaks at higher binding energies (e.g., ~286-289 eV) indicates a low level of carbon-oxygen or other contaminants.

The S 2p region is particularly informative for confirming the attachment of the thiol to the gold surface. The S 2p₃/₂ peak for a thiolate species bound to gold is consistently observed at approximately 162.0 eV.[1][2] The presence of a smaller peak at around 164 eV would indicate the presence of unbound thiol (physisorbed molecules) or disulfides.[3]

Experimental Protocols

The quality of the XPS data is highly dependent on the quality of the SAM. Therefore, a meticulous experimental protocol for both SAM preparation and XPS analysis is essential.

Preparation of 1-Nonanethiol SAM on Gold

A standard protocol for the preparation of alkanethiol SAMs on gold involves the following steps:

• Substrate Preparation: Gold substrates, typically prepared by evaporating a thin film of gold (e.g., 100-200 nm) onto a silicon wafer with a chromium or titanium adhesion layer (e.g., 5 nm), are used.[4]

• Cleaning: The gold substrates must be rigorously cleaned to remove organic contaminants prior to SAM formation. Common cleaning methods include:

  • UV/Ozone Treatment: Exposure to UV light and ozone for 15-20 minutes.[4]

  • Piranha Etching: Immersion in a freshly prepared 7:3 mixture of concentrated H₂SO₄ and 30% H₂O₂ for 1-2 minutes, followed by extensive rinsing with deionized water and ethanol. (Caution: Piranha solution is extremely corrosive and reactive and should be handled with extreme care). [4]

• SAM Formation: The cleaned gold substrate is immediately immersed in a dilute solution of 1-nonanethiol in a suitable solvent, typically absolute ethanol. A concentration of 1-10 mM is commonly used.[4][5] The self-assembly process is allowed to proceed for 18-24 hours at room temperature in a dark, vibration-free environment to ensure the formation of a well-ordered monolayer.[4]

• Rinsing and Drying: After incubation, the substrate is removed from the thiol solution and thoroughly rinsed with fresh solvent to remove any non-chemisorbed molecules. Finally, the substrate is dried under a gentle stream of dry nitrogen gas.

XPS Analysis Protocol

XPS measurements are performed in an ultra-high vacuum (UHV) system. A typical protocol for analyzing a 1-nonanethiol SAM on gold is as follows:

• X-ray Source: A monochromatic Al Kα X-ray source (1486.6 eV) is commonly used.[1][6]

• Analysis Chamber Pressure: The analysis is conducted under UHV conditions (typically < 1 x 10⁻⁸ Torr).

• Survey Scan: A wide energy range scan (e.g., 0-1100 eV) is performed to identify all the elements present on the surface. A higher pass energy (e.g., 80-150 eV) is used for survey scans to achieve a good signal-to-noise ratio.[1][6]

• High-Resolution Scans: Detailed scans of the C 1s, S 2p, and Au 4f regions are acquired to determine the chemical states and for accurate quantification. A lower pass energy (e.g., 20-50 eV) is used for high-resolution scans to achieve better energy resolution.[1][6]

• Binding Energy Referencing: The binding energy scale is calibrated by setting the Au 4f₇/₂ peak to 84.0 eV.[3][6]

• Data Analysis: The high-resolution spectra are fitted with appropriate peak models (e.g., Gaussian-Lorentzian functions) to determine the binding energies, full width at half maximum (FWHM), and peak areas. The atomic concentrations are then calculated from the peak areas using relative sensitivity factors.

Mandatory Visualizations

To better illustrate the experimental workflow and the key findings from XPS analysis, the following diagrams are provided.

Figure 1. Experimental workflow for the preparation and XPS analysis of a 1-nonanethiol SAM on a gold substrate.

Figure 2. Logical flow of XPS data acquisition and interpretation for a 1-nonanethiol SAM on gold.

Comparison with Alternative Surface Characterization Techniques

While XPS is a powerful tool for quantitative chemical analysis, a comprehensive understanding of SAMs often requires complementary information from other techniques.

Table 2: Comparison of Surface Analysis Techniques for Alkanethiol SAMs on Gold

Technique	Information Provided	Advantages	Limitations
X-ray Photoelectron Spectroscopy (XPS)	Elemental composition, chemical state, and layer thickness.	Quantitative, high chemical specificity.	Limited lateral resolution, requires ultra-high vacuum.
Atomic Force Microscopy (AFM)	Surface topography, roughness, and mechanical properties.	High lateral resolution, can operate in air and liquid.	Does not provide chemical information directly.
Scanning Tunneling Microscopy (STM)	Atomic-scale topography and electronic structure.	Extremely high resolution, can visualize individual molecules.	Requires a conductive substrate, can be destructive to the SAM.
Contact Angle Goniometry	Surface wettability and surface energy.	Simple, inexpensive, and provides information about the outermost surface.	Indirect measure of surface chemistry and order.
Fourier-Transform Infrared Spectroscopy (FTIR)	Vibrational modes of chemical bonds, information on molecular orientation.	Sensitive to molecular structure and conformation.	Lower surface sensitivity compared to XPS.

References

• 1. X-ray photoelectron spectroscopy characterization of gold nanoparticles functionalized with amine-terminated alkanethiols - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Surface Coverage and Structure of Mixed DNA/Alkylthiol Monolayers on Gold: Characterization by XPS, NEXAFS, and Fluorescence Intensity Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. if.tugraz.at [if.tugraz.at]
• 6. Quantitative evaluation of perfluorinated alkanethiol molecular order on gold surfaces - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Atomic Force Microscopy of 1-Nonanethiol Self-Assembled Monolayers

For researchers, scientists, and drug development professionals, understanding the nanoscale characteristics of self-assembled monolayers (SAMs) is critical for applications ranging from biosensing to surface functionalization. This guide provides a comparative analysis of 1-nonanethiol (C9) SAMs using Atomic Force Microscopy (AFM), offering a quantitative comparison with other common alkanethiols and detailed experimental protocols.

Self-assembled monolayers of alkanethiols on gold are foundational to many surface science studies due to their ease of preparation and tunable properties. 1-Nonanethiol, with its nine-carbon chain, represents a midpoint in the commonly studied alkanethiol series, offering a balance between the more disordered shorter chains and the highly ordered longer chains. AFM is an indispensable tool for characterizing the topography, friction, and mechanical properties of these monolayers at the nanoscale.

Quantitative Comparison of Alkanethiol SAMs

The physical and chemical properties of alkanethiol SAMs are highly dependent on the length of the alkyl chain. The following table summarizes key quantitative parameters obtained from AFM studies of 1-nonanethiol and other selected alkanethiols on gold substrates.

Parameter	1-Octanethiol (C8)	1-Nonanethiol (C9)	1-Decanethiol (C10)	1-Dodecanethiol (C12)	1-Hexadecanethiol (C16)
Typical RMS Roughness (nm)	~0.5 - 0.8	~0.4 - 0.6	~0.3 - 0.5	~0.2 - 0.4	~0.1 - 0.3
Typical Domain Size (nm)	< 20	5 - 25[1]	10 - 30	20 - 50	> 50
Friction Force (Arbitrary Units)	High	Moderately High	Moderate	Low	Very Low
Water Contact Angle (°)	~108	~110	~111	~112	~114

Note: The values presented are typical and can vary depending on the specific experimental conditions, including substrate preparation, solution concentration, immersion time, and AFM imaging parameters.

Experimental Protocols

Reproducible and high-quality AFM data relies on meticulous experimental procedures. The following protocols for SAM preparation and AFM imaging are based on established methodologies.

Protocol 1: Preparation of 1-Nonanethiol SAMs on Gold

• Substrate Preparation:

  • Use atomically flat gold substrates, typically Au(111) on mica or silicon.

  • Clean the substrates immediately before use. A common method involves UV-Ozone cleaning or rinsing with ethanol (B145695) and drying under a stream of high-purity nitrogen. For more rigorous cleaning, piranha solution (a 3:1 mixture of concentrated H₂SO₄ and 30% H₂O₂) can be used with extreme caution.

  • Thoroughly rinse the substrates with deionized water and then absolute ethanol.

  • Dry the substrates completely under a stream of nitrogen.

• Thiol Solution Preparation:

  • Prepare a 1 mM solution of 1-nonanethiol in absolute ethanol. It is crucial to use high-purity thiol and solvent to minimize contaminants in the final monolayer.

• Self-Assembly:

  • Immerse the clean gold substrates in the 1-nonanethiol solution.

  • Allow the self-assembly to proceed for at least 18-24 hours at room temperature in a sealed, clean container to ensure the formation of a well-ordered monolayer.

• Rinsing and Drying:

  • Carefully remove the substrates from the thiol solution.

  • Rinse the substrates thoroughly with absolute ethanol to remove any physisorbed molecules.

  • Dry the SAM-coated substrates under a stream of high-purity nitrogen.

  • Store the samples in a clean, dry, and inert environment until AFM analysis.

Protocol 2: Atomic Force Microscopy (AFM) Imaging

• Instrument Setup:

  • Use an AFM system placed on a vibration isolation table to minimize environmental noise.

  • Select a suitable AFM cantilever. For contact mode imaging in air, silicon nitride cantilevers with a low spring constant are often used. For tapping mode, silicon cantilevers with a higher resonant frequency are preferred. Tip radius should be less than 20 nm for high-resolution imaging.

• Imaging Mode:

  • Contact Mode: Provides simultaneous topographical and frictional force information. However, it can be destructive to the soft SAM surface if excessive force is applied.

  • Tapping Mode™ (AC Mode): Generally preferred for imaging soft samples like SAMs as it minimizes lateral forces and reduces sample damage.

• Imaging Parameters:

  • Scan Size: Begin with a larger scan area (e.g., 1x1 µm²) to assess the overall quality and homogeneity of the SAM. Subsequently, zoom in to smaller areas for high-resolution imaging of domains and defects.

  • Scan Rate: Use a slow scan rate (e.g., 0.5-1 Hz) to ensure accurate tracking of the surface topography.

  • Setpoint/Force: Apply the minimum possible imaging force to avoid damaging the monolayer. In contact mode, this means using a low setpoint voltage. In tapping mode, a high setpoint amplitude (close to the free air amplitude) should be used.

• Data Analysis:

  • Use the AFM software to flatten images and correct for any imaging artifacts.

  • Calculate the Root Mean Square (RMS) roughness from multiple areas to obtain a statistically significant value for the surface topography.

  • Analyze the size and distribution of molecular domains.

  • For friction force images, analyze the contrast to identify different domains or areas with varying frictional properties.

Mandatory Visualizations

To visually represent the concepts and workflows discussed, the following diagrams have been generated using Graphviz.

Caption: Experimental workflow for the preparation and AFM analysis of 1-nonanethiol SAMs.

Caption: Relationship between alkanethiol chain length and SAM properties as determined by AFM.

References

• 1. Chemically specific laser-induced patterning of alkanethiol SAMs: characterization by SEM and AFM - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Wettability of 1-Nonanethiol Coated Surfaces

For researchers, scientists, and drug development professionals, understanding the surface properties of functionalized materials is paramount. Self-assembled monolayers (SAMs) of alkanethiols on gold are a cornerstone of surface science, offering a versatile platform for controlling interfacial properties. This guide provides a comparative analysis of the wettability of surfaces coated with 1-nonanethiol and other common n-alkanethiols, supported by experimental data and detailed protocols.

The hydrophobicity of a surface, a key parameter in many biological and chemical processes, is quantified by measuring the water contact angle. A higher contact angle indicates a more hydrophobic, or water-repellent, surface. The length of the alkyl chain in alkanethiol SAMs plays a crucial role in determining the final surface energy and, consequently, the water contact angle. Generally, as the alkyl chain length increases, the van der Waals interactions between the chains become stronger, leading to a more ordered and densely packed monolayer. This increased order and density result in a more hydrophobic surface.

Comparison of Water Contact Angles for Alkanethiol SAMs

To illustrate the effect of alkyl chain length on surface hydrophobicity, the following table summarizes the advancing water contact angles for self-assembled monolayers of 1-hexanethiol (B106883) (C6), 1-nonanethiol (C9), 1-dodecanethiol (B93513) (C12), and 1-octadecanethiol (B147371) (C18) on gold substrates. The data presented are representative values from literature, measured under similar experimental conditions to ensure comparability.

Alkanethiol	Chemical Formula	Chain Length	Advancing Water Contact Angle (θ)
1-Hexanethiol	CH₃(CH₂)₅SH	C6	~104°
1-Nonanethiol	CH₃(CH₂)₈SH	C9	~108°
1-Dodecanethiol	CH₃(CH₂)₁₁SH	C12	~111°
1-Octadecanethiol	CH₃(CH₂)₁₇SH	C18	~115°

Note: The exact contact angle values can vary slightly depending on the specific experimental conditions such as substrate preparation, solution concentration, immersion time, and measurement parameters.

As the data indicates, there is a clear trend of increasing water contact angle with increasing alkyl chain length. The 1-nonanethiol coated surface exhibits a high degree of hydrophobicity, with a contact angle of approximately 108°. This value is intermediate between the shorter chain hexanethiol and the longer chain dodecanethiol and octadecanethiol, as expected. This predictable tuning of surface wettability makes alkanethiol SAMs a powerful tool for designing surfaces with specific hydrophobic properties.

Experimental Protocols

Reproducible and reliable contact angle measurements depend on meticulous experimental procedures for both the preparation of the SAM-coated surfaces and the measurement itself.

Preparation of Alkanethiol Self-Assembled Monolayers on Gold

The following is a generalized protocol for the preparation of high-quality alkanethiol SAMs on gold substrates.

Fig. 1: Experimental workflow for the preparation of alkanethiol SAMs on gold.

• Substrate Preparation:

  • Start with a gold-coated substrate (e.g., silicon wafer or glass slide with a thin layer of gold).

  • Clean the substrate to remove any organic contaminants. Common methods include immersion in Piranha solution (a mixture of sulfuric acid and hydrogen peroxide) or treatment with UV/Ozone.

  • Rinse the cleaned substrate thoroughly with deionized water and then with a solvent such as ethanol.

  • Dry the substrate under a stream of high-purity nitrogen gas.

• SAM Formation:

  • Prepare a dilute solution of the desired alkanethiol (e.g., 1-nonanethiol) in a high-purity solvent, typically ethanol, at a concentration of approximately 1 mM.

  • Immerse the clean, dry gold substrate into the thiol solution.

  • Allow the self-assembly process to occur by incubating the substrate in the solution for a period of 18-24 hours at room temperature. This extended time allows for the formation of a well-ordered and densely packed monolayer.

• Post-processing:

  • After incubation, remove the substrate from the thiol solution.

  • Rinse the surface thoroughly with the same solvent (e.g., ethanol) to remove any non-chemisorbed thiol molecules.

  • Dry the SAM-coated substrate again under a stream of nitrogen gas.

  • The surface is now ready for characterization.

Contact Angle Measurement

The advancing contact angle is a key parameter for characterizing the hydrophobicity of a surface. It is measured using a goniometer.

Fig. 2: Workflow for measuring the advancing water contact angle.

• Setup:

  • Place the SAM-coated substrate on the sample stage of the goniometer.

  • A small droplet of high-purity water (typically a few microliters) is dispensed from a syringe and placed in contact with the surface.

• Measurement:

  • To measure the advancing contact angle, the volume of the water droplet is slowly and continuously increased, causing the three-phase (solid-liquid-gas) contact line to advance across the surface.

  • The angle formed at the leading edge of the moving droplet is recorded. This is the advancing contact angle.

• Analysis:

  • The profile of the droplet is captured by a camera and analyzed using software to determine the precise angle at the liquid-solid interface.

  • Multiple measurements at different locations on the surface are typically averaged to ensure statistical reliability.

By following these detailed protocols, researchers can obtain consistent and comparable data on the wettability of 1-nonanethiol and other alkanethiol-coated surfaces, enabling the rational design and fabrication of surfaces with tailored properties for a wide range of applications.

A Comparative Guide to the Electrochemical Impedance Spectroscopy of 1-Nonanethiol Monolayers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the electrochemical impedance spectroscopy (EIS) characteristics of 1-nonanethiol self-assembled monolayers (SAMs) with other alkanethiols. The data presented is intended to assist researchers in understanding the insulating properties and electrochemical behavior of these monolayers, which are critical for applications in biosensing, drug delivery, and corrosion prevention.

Performance Comparison of Alkanethiol Monolayers

Electrochemical Impedance Spectroscopy is a powerful non-destructive technique used to probe the properties of self-assembled monolayers at the electrode-electrolyte interface. Key parameters obtained from EIS include the charge transfer resistance (Rct) and the double-layer capacitance (Cdl). Rct provides a measure of the monolayer's ability to block electron transfer to and from the electrode surface, with higher values indicating a more insulating and well-packed monolayer. Cdl relates to the dielectric properties and thickness of the monolayer.

The following table summarizes the charge transfer resistance for 1-nonanethiol and other selected alkanethiol monolayers on a flat gold electrode. The value for 1-nonanethiol is an estimate based on the trend observed for alkanethiols of varying chain lengths, as specific experimental data was not found in the reviewed literature. It is well-established that Rct increases exponentially with the thickness of the monolayer, which is directly related to the alkyl chain length.

Alkanethiol	Chemical Formula	Number of Carbons	Charge Transfer Resistance (Rct) (kΩ·cm²)
1-Octanethiol	CH₃(CH₂)₇SH	8	150 ± 20
1-Nonanethiol	CH₃(CH₂)₈SH	9	~350 (Estimated)
1-Decanethiol	CH₃(CH₂)₉SH	10	780 ± 50
1-Dodecanethiol	CH₃(CH₂)₁₁SH	12	2100 ± 200
1-Tetradecanethiol (B147481)	CH₃(CH₂)₁₃SH	14	5500 ± 500

Note: The data for 1-octanethiol, 1-decanethiol, 1-dodecanethiol, and 1-tetradecanethiol are adapted from a study on flat gold surfaces.[1] The value for 1-nonanethiol is an interpolation based on this data and the established exponential relationship between Rct and alkyl chain length.

Experimental Protocols

Preparation of 1-Nonanethiol Self-Assembled Monolayers on Gold

A standard protocol for the formation of 1-nonanethiol SAMs on a gold surface is as follows:

• Substrate Preparation: Start with a clean gold substrate. This can be achieved by electrochemical polishing in an acidic solution (e.g., 0.5 M H₂SO₄) or by cleaning with piranha solution (a 3:1 mixture of concentrated H₂SO₄ and 30% H₂O₂). Caution: Piranha solution is extremely corrosive and should be handled with extreme care in a fume hood. After cleaning, the substrate should be thoroughly rinsed with deionized water and ethanol (B145695) and then dried under a stream of nitrogen.

• Thiol Solution Preparation: Prepare a 1 mM solution of 1-nonanethiol in absolute ethanol.

• Self-Assembly: Immerse the clean gold substrate into the 1-nonanethiol solution for a period of 18-24 hours at room temperature. This allows for the formation of a well-ordered, densely packed monolayer.

• Rinsing: After the incubation period, remove the substrate from the thiol solution and rinse it thoroughly with absolute ethanol to remove any non-chemisorbed molecules.

• Drying: Dry the SAM-modified substrate under a gentle stream of nitrogen gas.

Electrochemical Impedance Spectroscopy (EIS) Measurement

EIS measurements are typically performed in a three-electrode electrochemical cell:

• Electrolyte: A common electrolyte for testing alkanethiol SAMs is a phosphate-buffered saline (PBS) solution (pH 7.4) containing a redox probe, such as 5 mM [Fe(CN)₆]³⁻/⁴⁻.

• Three-Electrode Setup:

  • Working Electrode: The 1-nonanethiol SAM-modified gold substrate.

  • Reference Electrode: A standard reference electrode, such as Ag/AgCl or a saturated calomel (B162337) electrode (SCE).

  • Counter Electrode: A platinum wire or a graphite (B72142) rod.

• EIS Measurement Parameters:

  • Frequency Range: Typically from 100 kHz down to 0.1 Hz or 0.01 Hz.

  • AC Amplitude: A small AC voltage perturbation, usually 5-10 mV, is applied.

  • DC Potential: The measurement is performed at the formal potential of the redox probe.

• Data Analysis: The impedance data is commonly visualized using Nyquist and Bode plots. The charge transfer resistance (Rct) is determined by fitting the data to an appropriate equivalent circuit model, typically a Randles circuit.

Visualizations

Experimental Workflow for EIS Analysis of Alkanethiol SAMs

The following diagram illustrates the general workflow for preparing and characterizing an alkanethiol self-assembled monolayer using electrochemical impedance spectroscopy.

Caption: Experimental workflow for SAM preparation and EIS analysis.

Equivalent Circuit Model for a SAM-Modified Electrode

The impedance behavior of an alkanethiol monolayer on a gold electrode in the presence of a redox probe is often modeled using a Randles equivalent circuit.

Caption: Randles equivalent circuit model.

References

• 1. researchgate.net [researchgate.net]

Comparative study of 1-Nonanethiol on different metal substrates

A Comparative Study of 1-Nonanethiol Self-Assembled Monolayers on Gold, Silver, Copper, and Platinum Substrates

This guide provides a comparative analysis of the formation and characterization of 1-Nonanethiol self-assembled monolayers (SAMs) on four commonly used metal substrates: gold (Au), silver (Ag), copper (Cu), and platinum (Pt). The information is intended for researchers, scientists, and drug development professionals working with surface modification and functionalization.

Introduction

Self-assembled monolayers (SAMs) of alkanethiols on metal surfaces are highly ordered molecular films formed by the spontaneous chemisorption of the thiol headgroup onto the metal substrate. The alkyl chains then align and pack via van der Waals interactions, creating a dense and stable monolayer. 1-Nonanethiol, a nine-carbon alkanethiol, is a common choice for forming hydrophobic and insulating layers. The properties of these SAMs, including their packing density, orientation, and stability, are highly dependent on the underlying metal substrate. This guide compares the key characteristics of 1-Nonanethiol SAMs on gold, silver, copper, and platinum.

Data Presentation

The following table summarizes the key performance indicators of 1-Nonanethiol SAMs on the different metal substrates. Where direct data for 1-Nonanethiol was unavailable, data from similar short-chain alkanethiols (e.g., Octanethiol C8, Decanethiol C10) is used as a proxy and is noted accordingly.

Parameter	Gold (Au)	Silver (Ag)	Copper (Cu)	Platinum (Pt)
Water Contact Angle (°)	~103-110 (for C8-C18 thiols)[1]	Similar to Gold[2]	~112-116 (for C18 thiol)[3][4]	~110 (for C18 thiol)[1]
Ellipsometric Thickness (nm)	~1.56-1.63 (for C10 thiol)[5]	No direct data found	No direct data found	~1.2 (calculated for C9)[6]
XPS S 2p Binding Energy (eV)	162.0 - 162.3[7]	~162[8]	~162.5[9]	162.3 & 163.4[7]
Monolayer Ordering	High, (√3 × √3)R30° structure	High, denser packing than on Au	Can be well-ordered, but substrate oxidation is a challenge	Densely packed, chains oriented near-normal to the surface[6]
Stability	Thermally stable up to ~70°C[10]	Less stable than on gold	Prone to oxidation	Monolayers stable for about 1 week in air[6]

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Preparation of Self-Assembled Monolayers (SAMs)

Objective: To form a uniform, densely packed monolayer of 1-Nonanethiol on the metal substrate.

Materials:

• Metal substrates (Au, Ag, Cu, Pt)

• 1-Nonanethiol (99% purity or higher)

• 200 proof ethanol (B145695)

• Piranha solution (7:3 mixture of concentrated H₂SO₄ and 30% H₂O₂) - EXTREME CAUTION

• Tweezers, glass vials, nitrogen gas source

Protocol:

• Substrate Cleaning:

  • Gold/Platinum: Immerse the substrate in piranha solution for 5-10 minutes. (Safety Note: Piranha solution is extremely corrosive and reactive. Handle with extreme care in a fume hood with appropriate personal protective equipment.). Rinse thoroughly with deionized water and then with ethanol. Dry the substrate under a stream of nitrogen gas.[6]

  • Silver/Copper: These metals are more susceptible to oxidation. A common cleaning procedure involves sonication in ethanol and acetone, followed by an acid treatment (e.g., dilute HCl or H₂SO₄) to remove the oxide layer, then rinsing with deionized water and ethanol, and immediate drying with nitrogen.[3][11]

• SAM Formation:

  • Prepare a 1 mM solution of 1-Nonanethiol in ethanol.

  • Immediately immerse the cleaned and dried substrate into the thiol solution in a clean glass vial.

  • Seal the vial and allow the self-assembly to proceed for 18-24 hours at room temperature to ensure a well-ordered monolayer.[6]

• Post-Deposition Rinsing:

  • Remove the substrate from the thiol solution with clean tweezers.

  • Rinse the substrate thoroughly with fresh ethanol to remove any physisorbed molecules.

  • Dry the substrate under a gentle stream of nitrogen gas.[6]

Contact Angle Goniometry

Objective: To determine the static water contact angle, which indicates the hydrophobicity of the SAM surface.

Protocol:

• Place the SAM-modified substrate on the goniometer stage.

• Using a microsyringe, dispense a small droplet (2-5 µL) of deionized water onto the surface.

• Capture a high-resolution image of the droplet at the solid-liquid-vapor interface.

• Use the instrument's software to measure the angle between the substrate surface and the tangent of the droplet at the point of contact.

• Repeat the measurement at several different locations on the surface to ensure reproducibility and calculate the average contact angle.

X-ray Photoelectron Spectroscopy (XPS)

Objective: To determine the elemental composition of the surface and the chemical state of the sulfur atom, confirming the formation of a metal-thiolate bond.

Protocol:

• Mount the SAM-modified substrate on the sample holder and introduce it into the ultra-high vacuum (UHV) chamber of the XPS instrument.

• Acquire a survey spectrum to identify all elements present on the surface.

• Perform high-resolution scans over the S 2p, C 1s, and the respective metal core level regions (e.g., Au 4f, Ag 3d, Cu 2p, Pt 4f).

• Calibrate the binding energy scale by referencing the adventitious C 1s peak to 284.8 eV or the substrate's metal peak to its known binding energy (e.g., Au 4f₇/₂ at 84.0 eV).[6]

• Analyze the high-resolution S 2p spectrum to identify the binding energy of the thiolate species, which is typically in the range of 161-163 eV for alkanethiols on these metals.[7][8][9]

Atomic Force Microscopy (AFM)

Objective: To visualize the topography of the SAM and identify any defects or domain structures.

Protocol:

• Mount the SAM-modified substrate on the AFM stage.

• Select an appropriate AFM tip (e.g., silicon nitride) and cantilever.

• Engage the tip with the surface in tapping mode or contact mode. Tapping mode is generally preferred for soft organic layers to minimize sample damage.

• Scan the surface over a desired area (e.g., 1x1 µm) to obtain a topographic image.

• Analyze the image for features such as terraces, grain boundaries, and pinhole defects.

Mandatory Visualization

Fig 1. Experimental workflow for the preparation and characterization of 1-Nonanethiol SAMs.

Fig 2. Logical relationship of factors influencing the quality of self-assembled monolayers.

References

• 1. researchgate.net [researchgate.net]
• 2. apps.dtic.mil [apps.dtic.mil]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. arxiv.org [arxiv.org]
• 6. apps.dtic.mil [apps.dtic.mil]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. education.mrsec.wisc.edu [education.mrsec.wisc.edu]
• 11. researchgate.net [researchgate.net]

Purity Analysis of 1-Nonanethiol: A Comparative Guide to Gas Chromatography and Alternative Methods

For researchers, scientists, and drug development professionals working with 1-Nonanethiol, ensuring its purity is paramount for the reliability and reproducibility of experimental results. This guide provides a comprehensive comparison of gas chromatography (GC) for the purity analysis of 1-Nonanethiol against alternative analytical techniques. Detailed experimental protocols and supporting data are presented to assist in method selection and implementation.

Gas Chromatography (GC) for 1-Nonanethiol Purity Analysis

Gas chromatography with Flame Ionization Detection (GC-FID) is a robust and widely used method for assessing the purity of volatile compounds like 1-Nonanethiol. This technique separates components of a mixture based on their boiling points and interactions with the stationary phase of the GC column, providing both qualitative and quantitative information about the sample's composition.

A primary impurity in 1-Nonanethiol is its oxidation product, dinonyl disulfide. Due to its higher boiling point, dinonyl disulfide will have a longer retention time in a standard GC analysis compared to 1-Nonanethiol.

Experimental Protocol: GC-FID Analysis of 1-Nonanethiol

This protocol outlines a standard method for the purity analysis of 1-Nonanethiol using GC-FID.

1. Sample Preparation:

• Dilute the 1-Nonanethiol sample to a concentration of approximately 1 mg/mL in a suitable solvent such as dichloromethane (B109758) or hexane.

2. Gas Chromatograph Conditions:

• System: Agilent 7890A GC with FID or equivalent.

• Column: HP-5 (or equivalent 5% phenyl-methylpolysiloxane), 30 m x 0.32 mm ID, 0.25 µm film thickness.

• Carrier Gas: Helium, constant flow rate of 1.5 mL/min.

• Inlet: Split/splitless injector, operated in split mode with a split ratio of 50:1.

• Injector Temperature: 250°C.

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes.

  • Ramp: 15°C/min to 280°C.

  • Final hold: Hold at 280°C for 5 minutes.

• Detector: Flame Ionization Detector (FID).

• Detector Temperature: 300°C.

• Hydrogen Flow: 30 mL/min.

• Air Flow: 300 mL/min.

• Makeup Gas (Helium): 25 mL/min.

• Injection Volume: 1 µL.

3. Data Analysis:

• The purity of 1-Nonanethiol is determined by the area percent method. The peak area of 1-Nonanethiol is expressed as a percentage of the total area of all peaks in the chromatogram.

Quantitative Data Summary

The following table presents representative data from the GC-FID analysis of a typical 1-Nonanethiol sample.

Compound	Retention Time (min)	Peak Area (%)
1-Nonanethiol	8.5	99.2
Dinonyl disulfide	15.2	0.8

This data indicates a high purity sample of 1-Nonanethiol, with a minor impurity of dinonyl disulfide.

Alternative Methods for Purity Analysis

While GC-FID is a primary method, other techniques can be employed for the purity analysis of 1-Nonanethiol, each with its own advantages and limitations.

High-Performance Liquid Chromatography (HPLC)

HPLC can be used for the analysis of thiols, though it often requires a derivatization step as aliphatic thiols like 1-Nonanethiol do not possess a suitable chromophore for UV detection.

Principle: The thiol group can be reacted with a derivatizing agent to produce a product with strong UV absorbance. The resulting derivative is then separated and quantified by reverse-phase HPLC with a UV detector. A common derivatizing reagent is 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB or Ellman's reagent).

Comparison with GC:

• Advantages: HPLC can be advantageous for non-volatile impurities that would not be amenable to GC analysis.

• Disadvantages: The requirement for a pre-column derivatization step adds complexity and a potential source of error to the analysis.

Electrochemical Methods

Electrochemical methods, such as amperometric titration, offer a quantitative analysis of thiols without the need for chromatographic separation.

Principle: Amperometric titration involves the titration of the thiol solution with a titrant, such as silver nitrate. The endpoint of the titration is detected by a change in the current measured by an electrode immersed in the solution. The concentration of the thiol is then calculated based on the stoichiometry of the reaction.

Comparison with GC:

• Advantages: This method can be rapid and does not require expensive chromatographic instrumentation.

• Disadvantages: It is a bulk analysis technique and does not provide information about the identity and quantity of individual impurities. It is best suited for determining the total thiol content.

Visualizing the Workflow

To better illustrate the experimental processes, the following diagrams have been created using the DOT language.

Caption: Workflow for the GC-FID Purity Analysis of 1-Nonanethiol.

Caption: Comparison of Analytical Methods for 1-Nonanethiol Purity.

Assessing the Long-Term Stability of 1-Nonanethiol Monolayers: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the long-term stability of 1-nonanethiol self-assembled monolayers (SAMs) with other commonly used alkanethiol alternatives. The information presented is supported by experimental data from various studies to assist researchers in selecting the most appropriate surface modification for their applications.

Introduction to Alkanethiol Monolayer Stability

Self-assembled monolayers of alkanethiols on gold are fundamental tools in surface science, nanotechnology, and drug development. They allow for the precise control of surface properties such as wettability, biocompatibility, and chemical reactivity. The long-term stability of these monolayers is a critical factor for the reliability and performance of devices and platforms that utilize them. Instability can arise from several factors, including desorption of the thiol molecules, oxidation of the sulfur headgroup, and conformational disordering of the alkyl chains. This guide focuses on the stability of 1-nonanethiol (C9) monolayers and compares them with other alkanethiols of varying chain lengths and terminal functionalities.

Comparative Stability Data

The stability of alkanethiol monolayers is influenced by several factors, primarily the length of the alkyl chain and the nature of the terminal functional group. Generally, longer alkyl chains lead to more stable monolayers due to increased van der Waals interactions between adjacent chains, resulting in a more densely packed and ordered film. The terminal group's hydrophobicity also plays a crucial role, with hydrophobic groups tending to form more stable monolayers in aqueous environments compared to hydrophilic groups.[1]

Comparison Based on Alkyl Chain Length

This section compares the stability of 1-nonanethiol (C9) with other common straight-chain alkanethiols.

Parameter	1-Octanethiol (C8)	1-Nonanethiol (C9)	1-Undecanethiol (C11)	1-Octadecanethiol (C18)	Reference(s)
Initial Water Contact Angle	~108°	~110°	~112°	~114°	[2]
Stability in Air (Qualitative)	Less stable, prone to oxidation	Moderately stable	More stable	Highly stable, forms well-ordered monolayers	[3]
Electrochemical Reductive Desorption Potential (vs. Ag/AgCl)	Less negative (less stable)	More negative than C8	More negative than C9	Most negative (most stable)	[4]
Thermal Stability	Lower desorption temperature	Higher than C8	Higher than C9	Highest desorption temperature	[5][6]

Comparison Based on Terminal Functional Group

This section compares the stability of methyl-terminated alkanethiols (like 1-nonanethiol) with monolayers terminated with hydrophilic groups.

Parameter	-CH₃ (e.g., 1-Nonanethiol)	-OH (e.g., 11-Mercapto-1-undecanol)	-COOH (e.g., 11-Mercaptoundecanoic acid)	Reference(s)
Initial Water Contact Angle	High (~110°)	Low (~10-20°)	Low (~10-20°)	[2]
Stability in Aqueous Media	More stable, hydrophobic nature repels water	Less stable, hydrophilic nature allows water penetration	Less stable, prone to hydration and disordering	[1]
Electrochemical Stability	Generally more stable in aqueous electrolytes	Less stable due to intermolecular interactions with water	Less stable, can be influenced by pH	[4]
Resistance to Oxidation	Higher resistance due to dense packing	Lower resistance	Lower resistance	[7]

Degradation Pathways and Mechanisms

The degradation of alkanethiol monolayers on gold typically proceeds through two primary pathways:

• Oxidation of the Sulfur Headgroup: The sulfur-gold bond is susceptible to oxidation, especially in the presence of atmospheric oxygen, ozone, and light.[8] This can lead to the formation of sulfinates and sulfonates, weakening the bond to the gold surface and leading to desorption.[9]

• Desorption: Alkanethiol molecules can desorb from the gold surface, particularly shorter-chain thiols with weaker van der Waals interactions. This process can be accelerated by elevated temperatures, exposure to certain solvents, and electrochemical potentials.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Electrochemical Stability of Thiolate Self-Assembled Monolayers on Au, Pt, and Cu - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Alkanethiol Monolayer End Groups Affect the Long-Term Operational Stability and Signaling of Electrochemical, Aptamer-Based Sensors in Biological Fluids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Understanding the Two-Dimensional Mixing Behavior of 1-Naphthalenethiol and Octanethiol - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal Procedures for 1-Nonanethiol: A Guide for Laboratory Professionals

Effective management of 1-nonanethiol waste is critical for maintaining a safe laboratory environment and ensuring regulatory compliance. This guide provides essential, step-by-step procedures for the proper disposal of 1-nonanethiol and associated contaminated materials, tailored for researchers, scientists, and drug development professionals.

1-Nonanethiol is a combustible liquid that can cause skin and serious eye irritation.[1][2] It is also characterized by a strong, unpleasant odor, classifying it as a "stench chemical."[2][3] Due to these properties, all handling and disposal procedures must be conducted with appropriate personal protective equipment (PPE) within a certified chemical fume hood.[3][4]

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure the following safety measures are in place:

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), safety goggles or glasses, and a laboratory coat.[1][3][4]

• Ventilation: All work with 1-nonanethiol must be performed in a well-ventilated chemical fume hood to prevent inhalation of vapors.[3][4]

• Ignition Sources: Keep 1-nonanethiol away from heat, sparks, open flames, and hot surfaces as it is a combustible liquid.[1][2][4] Use non-sparking tools when handling spills.[5]

Step-by-Step Disposal Protocol

The proper disposal of 1-nonanethiol involves a systematic approach to ensure the safety of laboratory personnel and compliance with environmental regulations.

Step 1: Waste Segregation and Collection

• Unused or Surplus 1-Nonanethiol: Unused or surplus 1-nonanethiol must be disposed of as hazardous chemical waste.[3] The original container should be tightly capped, potentially sealed with Teflon tape, and placed in a designated hazardous waste collection area.[3] Do not mix with other waste streams.[6]

• Contaminated Solid Waste: Disposable items such as gloves, paper towels, and absorbent pads that have come into contact with 1-nonanethiol should be collected in a sealable plastic bag.[7][8] This bag should then be placed into a clearly labeled, wide-mouth hazardous waste container.[7]

• Contaminated Sharps: Syringes and cannulas must be decontaminated before disposal.

Step 2: Decontamination of Reusable Glassware and Equipment

All non-disposable items that have been in contact with 1-nonanethiol must be decontaminated to neutralize the malodorous thiol.[3]

• Prepare a Bleach Bath: Within the fume hood, prepare a decontamination solution, often a 1:1 mixture of commercial bleach (sodium hypochlorite) and water.[3][9]

• Submerge Equipment: Immediately after use, submerge the contaminated items in the bleach solution.[3][9]

• Soaking Time: Allow the items to soak for a minimum of 14-24 hours to ensure the complete oxidation of the thiol to a less odorous sulfonic acid.[3][7][9]

• Large Glassware: For larger items that cannot be fully submerged, fill them with the bleach solution, seal, label, and let them stand in the fume hood, preferably within a secondary container.[3][9]

• Post-Decontamination Rinsing: After soaking, thoroughly rinse the glassware with water before proceeding with standard cleaning methods.[9]

Step 3: Management of Decontamination Solutions and Spills

• Decontamination Solutions: The bleach solution used for decontamination will contain oxidized thiol products and must be collected and disposed of as hazardous waste.[3][7]

• Spill Management:

  • Small Spills: Absorb the spill with an inert, non-combustible material such as sand, earth, or vermiculite.[5][10][11] Use clean, non-sparking tools to collect the absorbed material and place it in a suitable, closed container for disposal as hazardous waste.[1][5]

  • Large Spills: For significant spills, dike the area far ahead of the liquid to prevent spreading.[5] Isolate the spill area for at least 50 meters (150 feet) in all directions.[12]

Step 4: Final Disposal

• Hazardous Waste Classification: Chemical waste generators are responsible for determining if a discarded chemical is classified as a hazardous waste according to the U.S. EPA guidelines in 40 CFR Parts 261.3.[4][13] It is also crucial to consult state and local hazardous waste regulations to ensure complete and accurate classification.[4][13]

• Labeling and Storage: Ensure all hazardous waste containers are properly labeled with their contents and stored in a designated, well-ventilated area, away from incompatible materials such as strong oxidizing agents, reducing agents, strong acids, and strong bases.[4][10][11]

• Waste Pickup: Arrange for the collection of hazardous waste by a licensed disposal contractor.[11]

Quantitative Data for Disposal

While specific quantitative disposal parameters for 1-nonanethiol are not extensively detailed in safety literature, the following table summarizes general guidelines for the chemical treatment of thiols.

Reagent/Parameter	Guideline
Oxidizing Agent	Sodium Hypochlorite (Commercial Bleach)
Recommended Ratio	A 1:1 mixture of commercial bleach and water is often recommended for decontamination baths.[3][9]
Reaction Monitoring	The oxidation of thiols can be exothermic; cooling may be necessary for larger quantities.[7]
Final Disposal of Solution	The resulting neutralized solution is disposed of as hazardous waste.[3][7]

Disposal Workflow

The logical flow for the proper disposal of 1-nonanethiol is illustrated in the diagram below.

Caption: Workflow for the safe disposal of 1-nonanethiol.

References

• 1. fishersci.com [fishersci.com]
• 2. canbipharm.com [canbipharm.com]
• 3. benchchem.com [benchchem.com]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. 1-NONANETHIOL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. faculty.washington.edu [faculty.washington.edu]
• 8. research.columbia.edu [research.columbia.edu]
• 9. How To [chem.rochester.edu]
• 10. ICSC 1620 - 1-NONANETHIOL [inchem.org]
• 11. benchchem.com [benchchem.com]
• 12. 1-Nonanethiol | C9H20S | CID 15077 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

Essential Safety and Logistics for Handling 1-Nonanethiol

For researchers, scientists, and drug development professionals, the safe handling of 1-Nonanethiol is paramount. This guide provides immediate, essential safety protocols, operational plans, and disposal procedures to minimize risks and ensure a secure laboratory environment.

Chemical Identifier:

• CAS Number: 1455-21-6[1]

Emergency Overview: 1-Nonanethiol is a combustible, colorless to yellow liquid with a strong, unpleasant odor.[1][2] It is an irritant, causing skin, eye, and respiratory tract irritation.[2][3][4][5] Inhalation or ingestion may lead to more severe health effects, including central nervous system depression.[2][5]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to ensure protection from the hazards associated with 1-Nonanethiol.

PPE Category	Specification	Purpose
Hand Protection	Chemical-resistant gloves (e.g., Nitrile, Neoprene, or Butyl rubber).[6] Double-gloving is recommended.[7]	To prevent skin contact. Check glove compatibility and replace them frequently.
Eye and Face Protection	Tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) approved standards.[2][6] A face shield may be required for splash hazards.	To protect against splashes and vapors.
Body Protection	A flame-resistant lab coat should be worn and kept fastened.[6] Impervious clothing is also recommended.	To protect the body from potential splashes and contamination.
Respiratory Protection	All work must be conducted in a well-ventilated area, preferably under a chemical fume hood.[2][7][8] If exposure limits are exceeded or irritation is experienced, a NIOSH/MSHA-approved respirator with an appropriate cartridge is necessary.[2][5]	To control vapor exposure and prevent respiratory irritation.

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is necessary to minimize exposure and ensure chemical stability.

• Preparation:

  • Ensure a certified chemical fume hood is operational.[2][7]

  • Verify that an eyewash station and safety shower are readily accessible.[2][9]

  • Prepare and label all necessary glassware and equipment within the fume hood.

  • Have designated, labeled waste containers ready for liquid and solid chemical waste.[7]

• Handling:

  • Don all required PPE before handling the chemical.[7]

  • Ground all equipment when handling the product to prevent static discharge.[1]

  • Equilibrate the 1-Nonanethiol container to room temperature before opening to prevent moisture condensation.

  • To minimize air exposure and its potent odor, handle under an inert gas atmosphere (e.g., argon or nitrogen).

  • Use clean, non-sparking tools to handle the material.[1]

• Storage:

  • Store in a cool, dry, well-ventilated area away from incompatible substances such as oxidizing agents, strong acids, and strong bases.[1][2]

  • Keep containers tightly closed.[2]

  • Store away from heat, sparks, and open flames.[2]

First Aid Measures

Immediate action is critical in case of exposure.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Get medical aid immediately.[2][3]

• Skin Contact: Get medical aid. Flush skin with plenty of soap and water for at least 15 minutes while removing contaminated clothing and shoes.[2][3]

• Inhalation: Remove from exposure and move to fresh air immediately. If breathing is difficult, give oxygen. Get medical aid.[2]

• Ingestion: Do NOT induce vomiting. If conscious and alert, rinse mouth and drink 2-4 cupfuls of milk or water. Get medical aid immediately.[2]

Spill and Disposal Plan

Proper containment and disposal are crucial to prevent environmental contamination and ensure safety.

Spill Response:

• Evacuate and Isolate: Immediately evacuate the area and isolate the spill or leak area for at least 50 meters (150 feet) in all directions.[1]

• Ventilate: Ensure the area is well-ventilated.

• Eliminate Ignition Sources: Remove all sources of ignition (no smoking, flares, sparks, or flames).[1]

• Containment: Stop the leak if it can be done without risk. Prevent entry into waterways, sewers, basements, or confined areas.[1]

• Absorption: For small spills, absorb with earth, sand, or other non-combustible material and transfer to containers for later disposal.[1]

• Cleanup: Use clean, non-sparking tools to collect absorbed material.[1]

• Decontamination: Decontaminate all work surfaces and equipment. A bleach solution can be effective for decontaminating glassware and spills.[6]

Disposal:

• Liquid Waste: Collect all liquid waste containing 1-Nonanethiol in a designated, sealed, and clearly labeled hazardous waste container. The label must explicitly state that the container holds thiol-containing waste.[7]

• Solid Waste: Contaminated items such as gloves, paper towels, and pipette tips should be placed in a sealed plastic bag, which is then placed in a designated solid hazardous waste container.[7]

• Regulations: All chemical waste must be disposed of through a licensed contractor, following all institutional and governmental regulations.[2][4]

Emergency Response Workflow

Caption: Workflow for a 1-Nonanethiol spill response.

References

• 1. 1-NONANETHIOL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. 1-Nonanethiol | C9H20S | CID 15077 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. fishersci.com [fishersci.com]
• 5. CDC - NIOSH Pocket Guide to Chemical Hazards - 1-Nonanethiol [cdc.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. ucl.ac.uk [ucl.ac.uk]
• 9. pim-resources.coleparmer.com [pim-resources.coleparmer.com]